2-Carboxycinnamic acid

• CAS: 612-40-8

Core Science & Biosynthesis

2-Carboxycinnamic Acid: A Technical Guide for Researchers and Drug Development Professionals

Introduction

2-Carboxycinnamic acid, a dicarboxylic acid derivative of cinnamic acid, is a molecule of growing interest in the fields of medicinal chemistry, materials science, and biocatalysis. Its unique structural features, including two carboxylic acid groups with different reactivities and a flexible backbone, distinguish it from other aromatic carboxylic acids. This guide provides an in-depth overview of the chemical properties, synthesis, and potential biological applications of 2-Carboxycinnamic acid, with a focus on data relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties

2-Carboxycinnamic acid is a white to cream-colored solid. The predominantly trans isomer is the most common form. While two CAS numbers are associated with this compound, 612-40-8 is the most frequently cited for the trans isomer.

Table 1: Physicochemical Properties of 2-Carboxycinnamic Acid

Property	Value	Reference(s)
CAS Number	612-40-8 (predominantly trans)	[1]
18454-53-0	[2]
Molecular Formula	C₁₀H₈O₄	[1]
Molecular Weight	192.17 g/mol	[1]
Melting Point	197-202 °C	[3]
Boiling Point	248.14 °C (rough estimate)	[3]
Density	1.396 ± 0.06 g/cm³ (20 °C, 760 Torr)	[3]
pKa	3.49 ± 0.36 (Predicted)	[3]
Appearance	White to cream solid/powder	[4]

Synthesis of 2-Carboxycinnamic Acid

Several synthetic routes to 2-Carboxycinnamic acid have been reported, with the Perkin reaction and catalytic oxidation being the most common.

Experimental Protocol: Synthesis via Perkin Reaction

The Perkin reaction provides a general method for the synthesis of α,β-unsaturated aromatic acids. For 2-Carboxycinnamic acid, this would involve the condensation of 2-formylbenzoic acid with acetic anhydride in the presence of a weak base like sodium acetate.

Materials:

• 2-Formylbenzoic acid

• Acetic anhydride

• Anhydrous sodium acetate

• 10% Sodium carbonate solution

• Concentrated hydrochloric acid

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beaker

• Buchner funnel and flask

• Filter paper

• pH paper

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-formylbenzoic acid (1 equivalent), acetic anhydride (2-3 equivalents), and freshly fused, finely powdered anhydrous sodium acetate (1.5 equivalents).

• Heating: Heat the mixture in a heating mantle to 180°C for 5-8 hours.

• Work-up:

  • Allow the reaction mixture to cool slightly and then pour it into a beaker containing water.

  • Carefully add a 10% sodium carbonate solution with stirring until the solution is alkaline (check with pH paper). This converts the 2-Carboxycinnamic acid into its water-soluble sodium salt.

  • If unreacted aldehyde is present, it can be removed by steam distillation at this stage.

  • If the solution is colored, a small amount of activated charcoal can be added, and the solution heated to boiling for a few minutes, followed by hot filtration.

• Precipitation: Cool the filtrate and then acidify it by the dropwise addition of concentrated hydrochloric acid with vigorous stirring until the precipitation of 2-Carboxycinnamic acid is complete (the pH should be acidic).

• Isolation and Purification:

  • Collect the crude product by vacuum filtration using a Buchner funnel and wash it with cold water.

  • Purify the crude 2-Carboxycinnamic acid by recrystallization from an ethanol/water mixture.

  • Dry the purified crystals in a desiccator or a vacuum oven.

Caption: Workflow for the synthesis of 2-Carboxycinnamic acid via the Perkin reaction.

Biological Activities and Potential Applications

While specific biological studies on 2-Carboxycinnamic acid are limited, the broader class of cinnamic acid derivatives has been extensively investigated for a range of pharmacological activities. This suggests potential avenues for the application of 2-Carboxycinnamic acid in drug development.

Anticancer Activity

Numerous studies have demonstrated the anticancer potential of cinnamic acid and its derivatives against various cancer cell lines. The proposed mechanisms of action are diverse and include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.

Table 2: In Vitro Anticancer Activity of Selected Cinnamic Acid Derivatives (IC₅₀ values)

Compound	Cell Line	IC₅₀ (µM)	Reference(s)
Cinnamic acid	Glioblastoma, Melanoma, Prostate, Lung Carcinoma	1000 - 4500	[5]
Caffeic acid phenethyl ester (CAPE)	Breast (MCF-7)	~3.2	[6]
Ferulic acid	Not specified	Weak activity	[7]
p-Coumaric acid	Not specified	Weak activity	[7]
Novel Cinnamic Acid Derivatives	Lung (A-549)	10 - 18	[4]
Hybrid Cinnamic Acid Derivatives	Breast (MCF-7)	15.28 - 28.29 (µg/mL)	[2]

Anti-inflammatory Activity

Cinnamic acid derivatives have been shown to possess anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators and signaling pathways.

Table 3: In Vitro Anti-inflammatory Activity of Selected Cinnamic Acid Derivatives

Compound/Assay	Target/Model	Activity/IC₅₀	Reference(s)
Cinnamic acid	TNF-α mRNA in EWAT	Significant reduction	[8]
Caffeic acid phenethyl ester (CAPE)	NF-κB activation	Potent inhibitor	[9]
Ferulic acid	LPS-stimulated macrophages	Inhibition of NO production	[10]
p-Coumaric acid	LPS-stimulated macrophages	Inhibition of NO production	[10]
Cinnamic Acid Hybrids	COX-2 Inhibition	IC₅₀ = 7.4 - 100 µM	[11]

Antioxidant Activity

The antioxidant properties of cinnamic acid derivatives are well-documented and are attributed to their ability to scavenge free radicals and modulate cellular antioxidant defense systems.

Table 4: In Vitro Antioxidant Activity of Selected Cinnamic Acid Derivatives (IC₅₀ values)

Compound	Assay	IC₅₀	Reference(s)
Cinnamic acid	DPPH	0.18 µg/mL	[12]
Caffeic acid	DPPH	Potent scavenger	[13]
Ferulic acid	DPPH	Potent scavenger	[13]
Acetylated Cinnamic Acid	DPPH	0.16 µg/mL	[12]

Enzyme Inhibition

Cinnamic acid and its derivatives have been found to inhibit various enzymes, suggesting their potential as therapeutic agents for different diseases.

Table 5: Enzyme Inhibitory Activity of Selected Cinnamic Acid Derivatives

Compound	Enzyme	Inhibition Type	IC₅₀/Kᵢ	Reference(s)
4-Carboxycinnamic acid	Polyphenol Oxidase	Mixed-type	Strongest inhibitor among tested	[4]
Caffeic acid	Intestinal Maltase	Mixed-inhibition	0.74 mM	[7]
Ferulic acid	Intestinal Maltase	Mixed-inhibition	0.79 mM	[7]
Ferulic acid	Intestinal Sucrase	Mixed-type	0.45 mM	[7]
α-Hydroxycinnamic acid derivatives	Pyruvate Carboxylase	Competitive/Mixed-type	Kᵢ = 0.74 µM (for compound 8v)	[1]

Modulation of Signaling Pathways

The biological effects of cinnamic acid derivatives are often mediated through their interaction with key cellular signaling pathways. While direct evidence for 2-Carboxycinnamic acid is scarce, the modulation of pathways like NF-κB, MAPK, and PKC-θ by related compounds provides a framework for future research.

Caption: Potential modulation of key signaling pathways by cinnamic acid derivatives.

Applications in Drug Development and Materials Science

The versatile chemical nature of 2-Carboxycinnamic acid makes it a valuable scaffold for the synthesis of novel bioactive compounds. Its derivatives are being investigated for anti-inflammatory, antimicrobial, and anticancer properties.[2] Furthermore, its ability to act as a flexible ligand has led to its use in the synthesis of metal-organic frameworks (MOFs). These materials have potential applications in drug delivery, bio-sensing, and bio-imaging.

Conclusion

2-Carboxycinnamic acid is a promising molecule with a unique chemical structure that lends itself to a variety of applications. While research directly focused on its biological activities is still emerging, the extensive data on related cinnamic acid derivatives suggest a high potential for this compound in the development of new therapeutic agents. Further investigation into its specific interactions with biological targets and its efficacy in preclinical models is warranted to fully elucidate its therapeutic potential. This guide provides a foundational resource for researchers to explore the multifaceted nature of 2-Carboxycinnamic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A series of cinnamic acid derivatives and their inhibitory activity on intestinal alpha-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Caffeic Acid Inhibits NFkappaB Activation of Osteoclastogenesis Signaling Pathway | Sandra | The Indonesian Biomedical Journal [inabj.org]
• 10. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. biomedres.us [biomedres.us]
• 13. Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of trans-2-Carboxycinnamic Acid from Naphthols: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of synthetic routes for producing trans-2-carboxycinnamic acid from naphthol precursors. The primary focus is on a high-yield, one-pot catalytic domino oxidation method. Alternative multi-step pathways are also discussed, offering flexibility in synthetic strategy. This document is intended for an audience with a strong background in organic chemistry and assumes familiarity with standard laboratory techniques and safety protocols.

Introduction

trans-2-Carboxycinnamic acid is a valuable building block in organic synthesis, finding applications in the development of pharmaceuticals, polymers, and other functional materials. Its rigid, unsaturated dicarboxylic acid structure makes it an attractive scaffold for creating complex molecular architectures. While several synthetic methods exist for cinnamic acid derivatives, this guide specifically addresses the conversion of readily available naphthols into this target molecule. The direct oxidative cleavage of the naphthalene ring system presents a potentially efficient route, and recent advances in catalysis have made this a viable and high-yielding strategy.

Primary Synthetic Route: Catalytic Domino Oxidation of Naphthols

A highly effective method for the synthesis of trans-2-carboxycinnamic acid involves the catalytic domino oxidation of naphthols. This one-pot reaction proceeds in nearly quantitative yields and represents the most direct and efficient route from naphthol precursors.

The reaction utilizes aqueous hydrogen peroxide as the primary oxidant in the presence of a diaryl diselenide catalyst. The catalyst, 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide, facilitates the oxidative cleavage of one of the naphthalene rings to afford the desired dicarboxylic acid.

Experimental Protocol: Catalytic Domino Oxidation of 2-Naphthol

This protocol is based on the reported catalytic domino oxidation of naphthols.

Materials:

• 2-Naphthol

• 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide (catalyst)

• 30% Aqueous Hydrogen Peroxide (H₂O₂)

• tert-Butanol (solvent)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-naphthol (1.0 mmol) in tert-butanol (10 mL) in a round-bottom flask equipped with a magnetic stirrer, add the 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide catalyst (0.05 mmol, 5 mol%).

• To this mixture, add 30% aqueous hydrogen peroxide (5.0 mmol) dropwise at room temperature with vigorous stirring.

• After the addition is complete, attach a reflux condenser and heat the reaction mixture to 60°C.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature and quench by adding a saturated aqueous solution of sodium sulfite.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL).

• Acidify the combined bicarbonate washes to pH 2 with 1 M HCl.

• The product, trans-2-carboxycinnamic acid, will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., water or ethanol/water).

Data Presentation

Starting Material	Catalyst	Oxidant	Solvent	Yield (%)	Reference
2-Naphthol	2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide	30% aq. H₂O₂	tert-Butanol	~95%	[1]
1-Naphthol	2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide	30% aq. H₂O₂	tert-Butanol	~95%	[1]

Reaction Pathway

Caption: Catalytic Domino Oxidation Pathway.

Alternative Synthetic Routes

While the catalytic domino oxidation is the most direct method, multi-step synthetic sequences can also be employed. These routes may be advantageous if the specific catalyst for the domino reaction is unavailable or if alternative starting materials are more accessible.

Route 1: Ozonolysis of Naphthol and Subsequent Condensation

This pathway involves the oxidative cleavage of the naphthol ring system to an ortho-carboxybenzaldehyde intermediate, followed by a condensation reaction to form the cinnamic acid derivative.

References

• 1. researchgate.net [researchgate.net]

2-Carboxycinnamic Acid: A Versatile Ligand for the Design and Synthesis of Coordination Polymers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Coordination polymers (CPs) and metal-organic frameworks (MOFs) have garnered significant attention for their diverse structures and potential applications in gas storage, catalysis, sensing, and drug delivery. The choice of the organic ligand is paramount in dictating the final architecture and properties of these materials. 2-Carboxycinnamic acid (2-ccm), with its rigid backbone and versatile coordination sites, presents a compelling case as a building block for novel coordination polymers. This technical guide provides a comprehensive overview of the use of 2-carboxycinnamic acid as a primary ligand in the synthesis of coordination polymers, with a focus on its role in directing the structure of the resulting materials. This document details the synthesis, structural characterization, and potential properties of these compounds, offering valuable insights for researchers in materials science and medicinal chemistry.

Introduction to 2-Carboxycinnamic Acid as a Ligand

2-Carboxycinnamic acid is a dicarboxylic acid featuring a rigid phenyl ring and a flexible acrylic acid moiety. This combination of a rigid core and rotational freedom in the carboxyl groups allows for the formation of diverse and intricate coordination polymer structures. The presence of two carboxyl groups provides multiple coordination modes, enabling the ligand to bridge metal centers in various ways to form one-dimensional (1D), two-dimensional (2D), and three-dimensional (3D) networks. The versatility of 2-carboxycinnamic acid is further enhanced by its ability to act in concert with secondary ligands, such as N,N-donor molecules, to fine-tune the resulting supramolecular architecture. The potential for creating helical structures using this ligand is of particular interest due to their relevance in asymmetric catalysis and nonlinear optical materials.[1]

Synthesis of Coordination Polymers with 2-Carboxycinnamic Acid

The synthesis of coordination polymers using 2-carboxycinnamic acid typically involves hydrothermal methods.[1] This technique utilizes water as a solvent at elevated temperatures and pressures to facilitate the dissolution of reactants and promote the crystallization of the final product. The general synthetic workflow is depicted below.

Figure 1: General experimental workflow for the synthesis and characterization of coordination polymers using 2-carboxycinnamic acid.

Experimental Protocol: Synthesis of Cadmium-based Coordination Polymers

The following protocols are based on the work of Li et al. (2005) for the synthesis of four cadmium(II) coordination polymers with 2-carboxycinnamic acid (2-ccm) and various secondary N,N-donor ligands.[1]

Materials:

• Cadmium nitrate tetrahydrate (Cd(NO₃)₂·4H₂O)

• 2-Carboxycinnamic acid (2-ccm)

• 2,2′-bipyridine (2,2′-bipy)

• 1,10-phenanthroline (1,10-phen)

• 1,3-di(4-pyridyl)propane (bpp)

• 4,4′-bipyridine (4,4′-bipy)

• Deionized water

General Procedure: A mixture of Cd(NO₃)₂·4H₂O, 2-carboxycinnamic acid, and the respective secondary N,N-donor ligand in a 1:1:1 molar ratio is prepared in deionized water. The mixture is sealed in a Teflon-lined stainless steel autoclave and heated to 160 °C for 72 hours. The autoclave is then cooled slowly to room temperature. The resulting crystals are collected by filtration, washed with deionized water, and dried in air.

Structural Diversity of 2-Carboxycinnamic Acid-based Coordination Polymers

The dimensionality and topology of coordination polymers synthesized with 2-carboxycinnamic acid are highly dependent on the choice of the secondary ligand. The work by Li et al. demonstrates how terminal, flexible bridging, and rigid bridging N,N-donor ligands can direct the formation of 1D helical chains, 1D double-stranded zigzag chains, and 2D networks, respectively, in cadmium-based systems.[1]

Figure 2: Logical relationship between the type of secondary ligand and the resulting dimensionality of the coordination polymer.

Structural Data of Cadmium-based Coordination Polymers

The following table summarizes the structural parameters of the four cadmium(II) coordination polymers synthesized by Li et al. (2005).[1]

Compound	Secondary Ligand (L)	Formula	Crystal System	Space Group	Cd-O Bond Lengths (Å)	Cd-N Bond Lengths (Å)
1	2,2′-bipyridine	[Cd(ccm)(2,2′-bipy)(H₂O)]·H₂O	Monoclinic	P2₁/c	2.264 - 2.616	2.345, 2.356
2	1,10-phenanthroline	[Cd(ccm)(1,10-phen)(H₂O)]·H₂O	Monoclinic	P2₁/c	2.265 - 2.697	2.363, 2.369
3	1,3-di(4-pyridyl)propane	[Cd(ccm)(bpp)(H₂O)]·H₂O	Monoclinic	P2₁/n	2.271 - 2.502	2.313, 2.327
4	4,4′-bipyridine	[Cd(ccm)(4,4′-bipy)]·4H₂O	Monoclinic	C2/c	2.298 - 2.541	2.321, 2.339

Properties and Potential Applications

While the specific properties of coordination polymers based on 2-carboxycinnamic acid are not extensively documented, inferences can be drawn from the structural motifs and the general characteristics of similar coordination polymers.

Luminescence

Coordination polymers, particularly those with d¹⁰ metal ions like Cd(II) and Zn(II), are known to exhibit luminescence. The emission properties are often ligand-based, arising from π*→π or n→π transitions within the organic linkers. The incorporation of aromatic N,N-donor ligands can further influence the luminescent behavior. It is anticipated that coordination polymers of 2-carboxycinnamic acid would exhibit photoluminescence, a property that could be exploited in sensing applications.

Catalysis

The porous nature of some coordination polymers allows them to function as heterogeneous catalysts. The metal centers can act as Lewis acid sites, while the organic ligands can be functionalized to introduce catalytic moieties. Although not yet demonstrated for 2-carboxycinnamic acid-based CPs, there is potential for their use in catalysis, particularly if porous structures can be synthesized with accessible active sites.

Thermal Stability

The thermal stability of coordination polymers is a critical factor for their practical application. Thermogravimetric analysis (TGA) is the standard method for evaluating this property. For the cadmium-based polymers discussed, the removal of coordinated and guest water molecules would be expected at lower temperatures, followed by the decomposition of the organic ligands and the collapse of the framework at higher temperatures. The final decomposition product is typically the corresponding metal oxide.

Conclusion and Future Outlook

2-Carboxycinnamic acid has been demonstrated as a versatile ligand capable of forming coordination polymers with diverse structural motifs, including intriguing helical chains. The ability to control the dimensionality of the resulting framework through the judicious selection of secondary ligands highlights the potential for rational design of functional materials. While the current body of research on 2-carboxycinnamic acid-based coordination polymers is limited, the foundational work with cadmium(II) opens up numerous avenues for future investigation.

Future research should focus on expanding the library of metal ions used in conjunction with 2-carboxycinnamic acid to include transition metals and lanthanides, which could impart interesting magnetic and luminescent properties. A thorough investigation into the quantitative properties of these materials, such as gas sorption, catalytic activity, and photoluminescence, is crucial to unlocking their potential applications. Furthermore, the synthesis of porous, high-surface-area MOFs from 2-carboxycinnamic acid could lead to advancements in areas such as gas storage and separation. For drug development professionals, the creation of biocompatible coordination polymers of 2-carboxycinnamic acid could offer new platforms for drug delivery systems. The continued exploration of this versatile ligand promises to yield novel materials with tailored structures and functions.

References

• 1. Exploring the synthesis of infinite helical chains with 2-carboxycinnamic acid - CrystEngComm (RSC Publishing) [pubs.rsc.org]

The Untapped Therapeutic Potential of 2-Carboxycinnamic Acid Derivatives: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of cinnamic acid, a naturally occurring organic acid, have garnered significant attention in medicinal chemistry for their diverse and potent biological activities. While extensive research has focused on hydroxy- and methoxy-substituted analogues, the unique structural scaffold of 2-carboxycinnamic acid, featuring an additional carboxylic acid group on the phenyl ring, presents a largely unexplored area with considerable therapeutic promise. This technical guide provides an in-depth analysis of the potential biological activities of 2-carboxycinnamic acid derivatives, drawing insights from the well-established pharmacological profile of the broader cinnamic acid family. This document aims to serve as a foundational resource for researchers and drug development professionals, summarizing key findings, outlining experimental methodologies, and proposing future directions for the investigation of this intriguing class of compounds. We will explore their potential anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties, supported by quantitative data from related cinnamic acid derivatives, detailed experimental protocols, and illustrative signaling pathways.

Introduction to 2-Carboxycinnamic Acid Derivatives

2-Carboxycinnamic acid, also known as phthalylacetic acid, is an aromatic compound characterized by a cinnamic acid backbone with a second carboxylic acid group at the ortho position of the phenyl ring. This distinct structural feature is anticipated to significantly influence the molecule's physicochemical properties, such as solubility, polarity, and metal-chelating ability, thereby potentially modulating its biological activity and pharmacokinetic profile compared to other cinnamic acid derivatives. While direct studies on the biological activities of 2-carboxycinnamic acid derivatives are limited in the current literature, the extensive research on analogous cinnamic acid compounds provides a strong rationale for their investigation as potential therapeutic agents.

Potential Anticancer Activity

Cinnamic acid derivatives have demonstrated notable anticancer effects across various cancer cell lines.[1][2][3] The proposed mechanisms often involve the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. It is plausible that 2-carboxycinnamic acid derivatives could exhibit similar or enhanced anticancer properties.

Quantitative Data on Anticancer Activity of Cinnamic Acid Derivatives

The following table summarizes the in vitro cytotoxic activity of various cinnamic acid derivatives against different cancer cell lines, providing a benchmark for the potential efficacy of 2-carboxycinnamic acid analogues.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
4-bromo-5-phenylpenta-2,4-dienoic acid	HT-29 (colon)	Not specified as "remarkable"	[1]
Substituted Cinnamic Acid (Compound 2i)	A-549 (lung)	Not specified as "very good"	[1]
Harmicine-cinnamic acid hybrid (36f)	HepG2 (liver)	0.74	[4]
Harmicine-cinnamic acid hybrid (36e)	HepG2 (liver)	2.19	[4]
Harmicine-cinnamic acid hybrid (36d)	HepG2 (liver)	3.11	[4]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide (16c)	HeLa, SKOV-3, MCF-7	< 10 µg/mL	[5]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide (16d)	HeLa, SKOV-3, MCF-7	< 10 µg/mL	[5]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide (17a)	HeLa, SKOV-3, MCF-7	< 10 µg/mL	[5]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide (17d)	HeLa, SKOV-3, MCF-7	< 10 µg/mL	[5]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 2-carboxycinnamic acid derivatives) and a vehicle control. Incubate for 24-72 hours.

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the colored solution at a specific wavelength (usually 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Signaling Pathway: Apoptosis Induction

Many cinnamic acid derivatives induce apoptosis in cancer cells. A simplified representation of a potential apoptotic pathway is shown below.

A potential apoptotic pathway induced by 2-carboxycinnamic acid derivatives.

Potential Anti-inflammatory Activity

Inflammation is a key pathological feature of many chronic diseases. Cinnamic acid and its derivatives have been reported to possess significant anti-inflammatory properties, primarily through the inhibition of pro-inflammatory mediators.[6][7]

Quantitative Data on Anti-inflammatory Activity of Cinnamic Acid Derivatives

The following table presents data on the anti-inflammatory effects of various cinnamic acid derivatives.

Compound/Derivative	Assay	Effect	Reference
Symmetric cinnamic derivative (6h)	IL-6 inhibition (in vitro)	85.9% inhibition	[8]
Symmetric cinnamic derivative (6h)	TNF-α inhibition (in vitro)	65.7% inhibition	[8]
Caffeic acid n-hexylamide (CAHA)	Inhibition of human neutrophils' oxidative burst	Most active compound tested	[2]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Culture RAW 264.7 murine macrophage cells in a 96-well plate.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour, followed by stimulation with LPS (1 µg/mL).

• Incubation: Incubate the cells for 24 hours.

• Griess Assay: Collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control.

Signaling Pathway: NF-κB Inhibition

A key mechanism of the anti-inflammatory action of cinnamic acid derivatives is the inhibition of the NF-κB signaling pathway.[6]

Inhibition of the NF-κB signaling pathway.

Potential Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Cinnamic acid derivatives have demonstrated a broad spectrum of activity against various bacteria and fungi.[9][10][11]

Quantitative Data on Antimicrobial Activity of Cinnamic Acid Derivatives

The following table summarizes the minimum inhibitory concentration (MIC) values for several cinnamic acid derivatives against different microorganisms.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Methyl caffeate	Candida albicans	128	[6]
Methyl 2-nitro cinnamate	Candida albicans	128	[6]
Cinnamic acid	Pseudomonas aeruginosa	250 (sub-MIC)	[6]
Butyl cinnamate	Various Candida and Aspergillus species	626.62 µM	[12]
4-isopropylbenzylcinnamide	S. aureus, S. epidermidis, P. aeruginosa	458.15 µM	[12]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This method is used to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microorganism without compound) and a negative control (medium without microorganism).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Experimental Workflow: Antimicrobial Screening

The general workflow for screening new compounds for antimicrobial activity is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Neuroprotective Effects of 7-Geranyloxycinnamic Acid from Melicope lunu ankenda Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies [ouci.dntb.gov.ua]
• 7. atlasofscience.org [atlasofscience.org]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. New neuroprotective derivatives of cinnamic acid by biotransformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of the Antibacterial Activity of Cinnamic Acid and Its Derivatives: Synergistic Effects with Cloxacillin [mdpi.com]
• 11. [Antimicrobial activity of some cinnamic acid derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Multi-Target-Directed Cinnamic Acid Hybrids Targeting Alzheimer’s Disease [mdpi.com]

Microbial Degradation of 2-Carboxycinnamic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Carboxycinnamic acid, an aromatic dicarboxylic acid, presents a unique structure for microbial metabolism. While specific degradation pathways for this molecule are not extensively documented in current literature, this guide synthesizes established principles of microbial catabolism of cinnamic acid and its derivatives to propose potential degradation routes. By examining known enzymatic reactions such as side-chain reduction, hydroxylation, decarboxylation, and beta-oxidation, we can infer plausible metabolic fates of 2-carboxycinnamic acid in various microbial systems. This document provides a comprehensive overview of relevant microbial pathways, quantitative data from related compounds, detailed experimental protocols for characterization, and visual diagrams of both established and hypothesized metabolic workflows. This guide serves as a foundational resource for researchers investigating the bioremediation potential, biocatalytic applications, and metabolic fate of 2-carboxycinnamic acid and related compounds.

Introduction

Cinnamic acid and its derivatives are phenylpropanoids widely distributed in the plant kingdom, playing crucial roles in the biosynthesis of lignin and other secondary metabolites. Their presence in soil and decaying plant matter makes them a significant carbon source for a diverse range of microorganisms. The microbial degradation of these compounds is a cornerstone of the global carbon cycle and a field of intensive research for applications in bioremediation and biocatalysis.

2-Carboxycinnamic acid is a derivative of cinnamic acid distinguished by an additional carboxyl group on the phenyl ring. This structural feature suggests unique metabolic challenges and opportunities for microorganisms. While the degradation of cinnamic acid is well-studied, the specific pathways for 2-carboxycinnamic acid remain largely unexplored. This guide will extrapolate from the known metabolism of cinnamic acid and other aromatic dicarboxylic acids to propose potential microbial degradation pathways for 2-carboxycinnamic acid.

Core Degradation Pathways of Cinnamic Acid and Derivatives

Microorganisms employ several strategies to catabolize cinnamic acid. These pathways often converge on central metabolites that can enter the tricarboxylic acid (TCA) cycle. The primary degradation strategies include:

• Side-Chain Reduction: The acrylic acid side chain is reduced to a propionic acid side chain.

• Aromatic Ring Hydroxylation: Hydroxyl groups are introduced to the benzene ring, a prerequisite for ring cleavage.

• Decarboxylation: The carboxyl group of the side chain is removed.

• Beta-Oxidation-like Pathway: The side chain is shortened in a manner analogous to fatty acid metabolism.

Pathway in Gram-Negative Bacteria: Stenotrophomonas sp. TRMK2

A well-characterized pathway in the Gram-negative bacterium Stenotrophomonas sp. TRMK2 involves the initial reduction of the side chain, followed by hydroxylation of the aromatic ring and subsequent cleavage. This bacterium can completely utilize 5 mM of cinnamic acid within 18 hours. The key steps are:

• Cinnamic acid is reduced to 3-phenylpropionic acid by cinnamate reductase.

• 3-phenylpropionic acid is hydroxylated to form 3-(4-hydroxyphenyl)propionic acid by 3-phenylpropionic acid hydroxylase.

• Further metabolism converts this intermediate to 4-hydroxybenzoic acid .

• 4-hydroxybenzoic acid is hydroxylated to protocatechuic acid by p-hydroxybenzoic acid hydroxylase.

• The aromatic ring of protocatechuic acid is cleaved by protocatechuate 3,4-dioxygenase, leading to intermediates that enter central metabolism.

Cinnamic acid degradation in Stenotrophomonas sp. TRMK2.

Fungal Degradation: Decarboxylation in Aspergillus niger

In fungi such as Aspergillus niger, a common pathway is the non-oxidative decarboxylation of cinnamic acid to produce styrene. This is a detoxification mechanism for the fungus. The reaction is catalyzed by two key enzymes:

• Cinnamic Acid Decarboxylase (CdcA)

• Flavin Prenyltransferase (PadA)

The genes for these enzymes are often found in a cluster with a regulatory gene, SdrA.

Decarboxylation of cinnamic acid in Aspergillus niger.

Proposed Degradation Pathways for 2-Carboxycinnamic Acid

Based on the established microbial metabolic strategies for cinnamic acid and aromatic dicarboxylic acids like phthalates, we propose two primary hypothetical pathways for the degradation of 2-carboxycinnamic acid.

Hypothetical Pathway A: Initial Decarboxylation

This pathway postulates an initial decarboxylation of one of the carboxyl groups, leading to a more familiar substrate for known catabolic pathways.

• Initial Decarboxylation: A putative decarboxylase could remove the carboxyl group at the 2-position of the phenyl ring, yielding cinnamic acid .

• Entry into a Cinnamic Acid Degradation Pathway: The resulting cinnamic acid would then be metabolized via established routes, such as the one observed in Stenotrophomonas sp. TRMK2, involving side-chain reduction, hydroxylation, and ring cleavage.

Alternatively, the side-chain carboxyl group could be removed first, leading to a different set of intermediates.

Hypothetical Pathway A for 2-Carboxycinnamic Acid Degradation.

Hypothetical Pathway B: Analogy to Phthalate Degradation

Drawing a parallel with the microbial degradation of phthalic acid (benzene-1,2-dicarboxylic acid), this pathway involves initial dioxygenation of the aromatic ring.

• Initial Dioxygenation: A dioxygenase, analogous to a phthalate dioxygenase, could hydroxylate the aromatic ring of 2-carboxycinnamic acid to form a dihydrodiol intermediate .

• Dehydrogenation and Decarboxylation: Subsequent dehydrogenation would rearomatize the ring, followed by decarboxylation to yield catecholic compounds.

• Ring Cleavage: The resulting catechol derivative would undergo ring cleavage by a dioxygenase, leading to intermediates that can enter central metabolic pathways.

Hypothetical Pathway B for 2-Carboxycinnamic Acid Degradation.

Quantitative Data

While specific quantitative data for 2-carboxycinnamic acid degradation is unavailable, the following tables summarize key enzymatic activities and degradation rates for cinnamic acid and related compounds from the literature.

Table 1: Enzyme Activities in Cell-Free Extract of Stenotrophomonas sp. TRMK2 Grown on Cinnamic Acid

Enzyme	Specific Activity (µmol/min/mg protein)
Cinnamate Reductase	Low
3-Phenylpropionic Acid Hydroxylase	Moderate
p-Hydroxybenzoic Acid Hydroxylase	Moderate
Protocatechuate 3,4-Dioxygenase	High

Note: The original study provided qualitative descriptions of activity levels.

Table 2: Degradation Rates of Cinnamic Acid and Derivatives by Various Microorganisms

Compound	Microorganism	Concentration	Degradation Time	Reference
Cinnamic Acid	Stenotrophomonas sp. TRMK2	5 mM	18 hours
Cinnamic Acid	Yarrowia lipolytica	125 mg/L	24 hours
p-Coumaric Acid	Yarrowia lipolytica	125 mg/L	> 24 hours

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of cinnamic acid and 2-carboxycinnamic acid degradation.

Microbial Culture and Degradation Assay

Objective: To assess the ability of a microbial isolate to degrade 2-carboxycinnamic acid.

Materials:

• Microbial isolate of interest

• Minimal salts medium (MSM)

• 2-Carboxycinnamic acid stock solution (e.g., 100 mM in a suitable solvent, filter-sterilized)

• Sterile culture flasks or tubes

• Incubator shaker

• Spectrophotometer

• HPLC or GC-MS for analysis

Procedure:

• Prepare MSM and autoclave.

• Inoculate a starter culture of the microbial isolate in a rich medium (e.g., LB broth) and grow to the mid-log phase.

• Harvest the cells by centrifugation and wash twice with sterile MSM to remove residual rich medium.

• Resuspend the cells in MSM to a desired optical density (e.g., OD600 of 0.1).

• Add 2-carboxycinnamic acid from the stock solution to the cell suspension to a final concentration of interest (e.g., 1 mM).

• Incubate the cultures in a shaker at the optimal growth temperature for the isolate.

• At regular time intervals (e.g., 0, 6, 12, 24, 48 hours), withdraw aliquots of the culture.

• Separate the cells from the supernatant by centrifugation or filtration.

• Analyze the supernatant for the disappearance of 2-carboxycinnamic acid and the appearance of potential metabolites using HPLC or GC-MS.

Enzyme Assays

Principle: This assay spectrophotometrically measures the decrease in absorbance at 340 nm due to the oxidation of NADH.

Reagents:

• Phosphate buffer (100 mM, pH 7.0)

• NADH solution (1 mM)

• Cinnamic acid solution (1 mM)

• Cell-free enzyme extract

Procedure:

• Prepare a 1 mL reaction mixture in a cuvette containing phosphate buffer, NADH, and cinnamic acid.

• Initiate the reaction by adding an appropriate amount of the cell-free extract.

• Immediately monitor the decrease in absorbance at 340 nm using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NADH oxidation (ε = 6.22 mM⁻¹cm⁻¹).

Principle: This assay measures the rate of consumption of the substrate, protocatechuate, which has a characteristic UV absorbance.

Reagents:

• Tris-HCl buffer (50 mM, pH 8.5)

• Protocatechuic acid solution (0.1 mM)

• Cell-free enzyme extract

Procedure:

• Prepare a reaction mixture in a cuvette containing Tris-HCl buffer and protocatechuic acid.

• Initiate the reaction by adding the cell-free extract.

• Monitor the decrease in absorbance at 290 nm.

• Calculate the enzyme activity based on the rate of substrate depletion.

Analytical Methods

Objective: To quantify 2-carboxycinnamic acid and its non-volatile metabolites.

Typical Conditions:

• Column: C18 reverse-phase column

• Mobile Phase: A gradient of an aqueous acidic solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 0.5 - 1.0 mL/min

• Detection: UV detector at a wavelength corresponding to the maximum absorbance of the analytes (e.g., 270-320 nm).

• Quantification: Based on a standard curve of known concentrations of 2-carboxycinnamic acid and any identified metabolite standards.

Objective: To identify and quantify volatile or derivatized metabolites.

Procedure:

• Extraction: Acidify the culture supernatant and extract with an organic solvent (e.g., ethyl acetate).

• Derivatization: Evaporate the solvent and derivatize the residue to increase volatility. A common method is silylation using agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis: Inject the derivatized sample into the GC-MS. The compounds are separated based on their boiling points and retention times in the GC column and identified by their mass spectra.

Experimental Workflow

Workflow for investigating 2-carboxycinnamic acid degradation.

Conclusion

The microbial degradation of 2-carboxycinnamic acid is a promising yet understudied area of research. By leveraging the extensive knowledge of cinnamic acid and phthalate catabolism, this guide provides a framework for investigating the metabolic fate of this unique dicarboxylic acid. The proposed pathways, quantitative data from related compounds, and detailed experimental protocols offer a solid starting point for researchers in microbiology, biochemistry, and drug development. Future work should focus on isolating and characterizing microorganisms capable of utilizing 2-carboxycinnamic acid as a sole carbon source, identifying the specific enzymes and genes involved, and elucidating the complete degradation pathways. Such research will not only expand our fundamental understanding of microbial metabolism but also pave the way for novel biotechnological applications.

Spectroscopic Analysis of 2-Carboxycinnamic Acid: A Technical Guide for Structural Confirmation

Introduction

2-Carboxycinnamic acid (C₁₀H₈O₄), a dicarboxylic acid derivative of cinnamic acid, is a molecule of interest in various fields of chemical research.[1] Its structure, featuring a benzene ring and an acrylic acid moiety both substituted with carboxylic acid groups, presents a unique spectroscopic fingerprint. Accurate structural confirmation is paramount for its application in research and development. This guide provides an in-depth overview of the spectroscopic methods employed for the unequivocal structural elucidation of 2-Carboxycinnamic acid, tailored for researchers, scientists, and professionals in drug development. The primary techniques covered include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed molecular framework of organic compounds like 2-Carboxycinnamic acid.[1][3] It provides information on the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) reveals distinct signals for the different types of protons present in the molecule.

• Vinylic Protons: The two protons on the carbon-carbon double bond (H-α and H-β) of the acrylic acid chain typically appear as doublets due to spin-spin coupling.[1] The coupling constant (J-value) between these protons is crucial for determining the alkene geometry. A large coupling constant, typically in the range of 12-18 Hz, confirms the more stable trans (E) configuration.[1]

• Aromatic Protons: The protons on the benzene ring will show complex splitting patterns (multiplets) in the aromatic region of the spectrum.[1] Their chemical shifts are influenced by the electronic effects of the two carboxylic acid substituents.

• Carboxylic Acid Protons: The acidic protons of the two carboxyl groups are typically observed as broad singlets at a significantly downfield chemical shift, often exceeding 10 ppm.[1][4] These signals will disappear upon the addition of deuterium oxide (D₂O) due to proton exchange, a characteristic test for acidic protons.[1]

Table 1: Typical ¹H NMR Data for 2-Carboxycinnamic Acid Moiety

Proton Type	Multiplicity	Typical Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Notes
Carboxylic Acid (-COOH)	Broad Singlet	> 10.0	-	Disappears with D₂O exchange.
Aromatic (Ar-H)	Multiplet	7.2 - 8.0	-	Complex pattern due to substitution.
Vinylic (β-proton)	Doublet	~7.7	12 - 18	Confirms trans stereochemistry.
Vinylic (α-proton)	Doublet	~6.5	12 - 18	Confirms trans stereochemistry.

Note: Data is based on typical values for similar structures like cinnamic acid and may vary slightly depending on the solvent and concentration.[5]

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides a signal for each unique carbon atom in the molecule, complementing the proton data.[1]

• Carboxyl Carbons: The carbon atoms of the two carboxylic acid groups will resonate at the downfield end of the spectrum, typically in the range of 165-185 δ.[4]

• Aromatic Carbons: The six carbons of the benzene ring will produce signals in the aromatic region (approximately 125-140 δ).[6] Quaternary carbons (those attached to the substituents) will typically show weaker signals.

• Vinylic Carbons: The two carbons of the alkene double bond will have distinct chemical shifts, generally between 115-150 δ.

Table 2: Typical ¹³C NMR Data for 2-Carboxycinnamic Acid

Carbon Type	Typical Chemical Shift (δ, ppm)
Carboxylic Acid (-C OOH)	165 - 185
Vinylic (β-carbon)	~145
Aromatic (Ar-C)	125 - 140
Vinylic (α-carbon)	~120

Note: Chemical shifts are approximate and can be influenced by the solvent.[4][6]

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[7] For 2-Carboxycinnamic acid, the IR spectrum is characterized by several key absorption bands.

• O-H Stretch: A very broad and strong absorption band is observed in the region of 2500-3300 cm⁻¹, which is characteristic of the O-H bond in a hydrogen-bonded carboxylic acid dimer.[4][5][7]

• C=O Stretch: A sharp and intense absorption appears around 1680-1710 cm⁻¹ due to the carbonyl (C=O) stretching of the carboxylic acid groups.[4][5] The conjugation with the aromatic ring and the alkene lowers the frequency.

• C=C Stretch: The stretching vibration of the alkene C=C bond, which is conjugated with the aromatic ring, gives rise to an absorption band around 1620-1640 cm⁻¹.[5]

• Aromatic C-H Stretch: The stretching of C-H bonds on the aromatic ring typically appears at wavenumbers just above 3000 cm⁻¹.[5]

Table 3: Characteristic IR Absorption Bands for 2-Carboxycinnamic Acid

Functional Group	Vibration Type	Characteristic Frequency (cm⁻¹)	Intensity
Carboxylic Acid	O-H Stretch	2500 - 3300	Strong, Very Broad
Carboxylic Acid	C=O Stretch	1680 - 1710	Strong, Sharp
Alkene	C=C Stretch	1620 - 1640	Medium
Aromatic	C-H Stretch	~3030	Medium to Weak

Note: Values are based on typical ranges for carboxylic acids and conjugated systems.[4][5][7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion Peak: In an electron ionization (EI) mass spectrum, 2-Carboxycinnamic acid (molar mass: 192.17 g/mol ) is expected to show a molecular ion peak (M⁺) at an m/z of 192.[8]

• Fragmentation: The molecule can undergo fragmentation, with common losses including H₂O (m/z 174), and COOH (m/z 147). The fragmentation pattern can be complex but provides further evidence for the proposed structure.

Table 4: Key Mass Spectrometry Data for 2-Carboxycinnamic Acid

m/z Value	Identity	Notes
192	[M]⁺	Molecular ion peak.
174	[M - H₂O]⁺	Loss of a water molecule.
147	[M - COOH]⁺	Loss of a carboxyl radical.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within a molecule and is particularly useful for conjugated systems.[9] The extended conjugation in 2-Carboxycinnamic acid, involving the benzene ring, the alkene, and the carbonyl group, results in strong UV absorbance.

Table 5: UV-Vis Spectroscopy Data for 2-Carboxycinnamic Acid

Solvent	λ_max (nm)	Notes
Methanol / Ethanol	~270 - 280	Attributed to the π → π* transition of the conjugated system.

Note: The maximum absorption wavelength (λ_max) can be influenced by the solvent. The λ_max for trans-cinnamic acid is around 270 nm.[10]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 2-Carboxycinnamic acid.

• Sample Preparation:

  • NMR: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • IR: For solid samples, prepare a KBr pellet by grinding a small amount of the compound with dry KBr powder and pressing it into a thin, transparent disk. Alternatively, a Nujol mull can be prepared.

  • MS: Dissolve a small amount of the sample in a volatile solvent (e.g., methanol, acetonitrile) for analysis by techniques like electrospray ionization (ESI) or analyze the solid directly using a solids probe for electron ionization (EI).

  • UV-Vis: Prepare a dilute solution of the compound (e.g., 0.01 mM) in a UV-transparent solvent such as methanol or ethanol.[11]

• Instrumentation and Data Acquisition:

  • NMR: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 300 MHz or higher). Standard pulse programs are used for data acquisition.

  • IR: Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer, typically over the range of 4000-400 cm⁻¹.

  • MS: Analyze the sample using a mass spectrometer. For EI, a 70 eV electron beam is typically used. For softer ionization techniques like ESI, the sample solution is infused into the source.

  • UV-Vis: Record the absorption spectrum using a dual-beam UV-Vis spectrophotometer, scanning over a wavelength range of approximately 200-400 nm.[11]

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the structural confirmation of 2-Carboxycinnamic acid using the described spectroscopic methods.

Caption: Workflow for the structural confirmation of 2-Carboxycinnamic acid.

Conclusion

The structural confirmation of 2-Carboxycinnamic acid is achieved through a synergistic application of various spectroscopic techniques. ¹H and ¹³C NMR provide the core skeletal information, including stereochemistry, while IR spectroscopy confirms the presence of key functional groups, particularly the two carboxylic acids. Mass spectrometry verifies the molecular weight, and UV-Vis spectroscopy corroborates the existence of the extended conjugated system. Together, these methods provide a comprehensive and unambiguous characterization of the molecule's structure, which is essential for its use in scientific research and development.

References

• 1. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 2. Spectroscopic methods of analysis - Organic analysis II [sites.uclouvain.be]
• 3. britannica.com [britannica.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. echemi.com [echemi.com]
• 8. spectrabase.com [spectrabase.com]
• 9. eu-opensci.org [eu-opensci.org]
• 10. researchgate.net [researchgate.net]
• 11. Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of 2-Carboxycinnamic Acid: A Strategic Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 2-Carboxycinnamic acid, a dicarboxylic acid featuring a phenyl ring, a carboxylic acid, and an acrylic acid moiety in an ortho arrangement, represents a highly versatile and reactive scaffold. Its unique structural configuration, particularly the geometric isomerism of the carbon-carbon double bond, dictates its reactivity and unlocks access to a diverse range of valuable heterocyclic compounds. This technical guide delves into the core physicochemical properties, synthetic applications, and experimental protocols associated with 2-carboxycinnamic acid, highlighting its significance as a pivotal building block for researchers in organic chemistry and drug development.

The presence of two distinct carboxylic acid groups and a reactive alkene offers multiple handles for chemical modification.[1] The trans-isomer is generally the more stable form, while the cis-isomer is a key intermediate for intramolecular cyclization reactions, leading to the formation of lactones such as isocoumarins and 3,4-dihydroisocoumarins. These heterocyclic motifs are prevalent in a vast number of natural products and biologically active molecules, exhibiting a wide spectrum of pharmacological activities, including antifungal, anticancer, and anti-inflammatory properties.[2][3] This guide will provide a comprehensive overview of the synthetic pathways leveraging 2-carboxycinnamic acid and its derivatives, offering detailed experimental insights and data-driven summaries to aid in the design of novel synthetic strategies.

Physicochemical Properties of 2-Carboxycinnamic Acid

A thorough understanding of the physicochemical properties of a building block is essential for its effective utilization in synthesis. 2-Carboxycinnamic acid is a crystalline solid with properties that are influenced by its isomeric form. The predominantly available commercial form is the trans-isomer.

Property	Value	Reference
Molecular Formula	C₁₀H₈O₄	[4]
Molecular Weight	192.17 g/mol	[4]
CAS Number	612-40-8 (trans)	[4]
Melting Point	197-202 °C	ChemicalBook
pKa	3.49 ± 0.36 (Predicted)	ChemicalBook
Density	1.396 ± 0.06 g/cm³	ChemicalBook

Core Reactivity and Synthetic Transformations

The synthetic utility of 2-carboxycinnamic acid is primarily dictated by the interplay between its carboxylic acid groups and the α,β-unsaturated system. The geometric configuration of the double bond is a critical factor, with the cis-isomer being conformationally primed for intramolecular reactions.

Isomerization and Intramolecular Cyclization

The conversion of the thermodynamically more stable trans-2-carboxycinnamic acid to the cis-isomer is a key step to unlock its potential for cyclization. This isomerization can often be achieved photochemically, using UV irradiation. Once formed, cis-2-carboxycinnamic acid can undergo intramolecular conjugate addition, also known as a Michael addition, where the carboxylate anion attacks the β-carbon of the unsaturated system. This is followed by lactonization to yield 3,4-dihydroisocoumarin-4-carboxylic acid.

Isomerization and Cyclization Pathway of 2-Carboxycinnamic Acid.

Synthesis of Isocoumarins: A Case Study

Isocoumarins are a prominent class of lactones whose synthesis can be conceptually linked to the cyclization of 2-carboxycinnamic acid derivatives. A common and illustrative synthetic route to the isocoumarin core involves the use of homophthalic acid, a close structural analog of the hydrated form of cis-2-carboxycinnamic acid. The reaction of homophthalic anhydride (derived from homophthalic acid) with an acyl chloride provides a direct route to substituted isocoumarins.[5] This transformation highlights the utility of the underlying ortho-dicarboxylic acid scaffold.

The following table summarizes the reaction conditions for a representative synthesis of a substituted isocoumarin, 3-methyl-1-oxo-1H-2-benzopyran-4-carboxylic acid, from homophthalic anhydride.

Reactant 1	Reactant 2	Catalyst/Solvent	Temperature	Product	Yield
Homophthalic Anhydride	Acetyl Chloride	Pyridine	Reflux	4-acetyl-1H-2-benzopyran-1,3(4H)-dione	High
4-acetyl-1H-2-benzopyran-1,3(4H)-dione	Conc. H₂SO₄	-	-	3-methyl-1-oxo-1H-2-benzopyran-4-carboxylic acid	Excellent

Detailed Experimental Protocols

Precise and reproducible experimental protocols are crucial for successful synthesis. Below is a detailed methodology for the synthesis of homophthalic anhydride and its subsequent conversion to a substituted isocoumarin, illustrating a key synthetic application of this structural motif.

Protocol 1: Synthesis of Homophthalic Anhydride from Homophthalic Acid

This procedure is adapted from established methods for the dehydration of dicarboxylic acids.[6]

Materials:

• Homophthalic acid (1 mole equivalent)

• Acetic anhydride (1 mole equivalent)

Apparatus:

• Round-bottomed flask

• Reflux condenser

• Heating mantle

• Büchner funnel and filter flask

Procedure:

• A mixture of dry homophthalic acid (60 g, 0.33 mole) and acetic anhydride (31 ml, 0.33 mole) is placed in a 200-ml round-bottomed flask fitted with a reflux condenser.

• The mixture is heated to reflux and maintained for 2 hours.

• The reaction mixture is then cooled to approximately 10°C for 30 minutes to allow for the crystallization of the product.

• The solid homophthalic anhydride is collected by vacuum filtration using a Büchner funnel.

• The collected solid is washed with a small amount of glacial acetic acid (10 ml) and pressed to remove as much solvent as possible.

• The product is then dried under vacuum to yield pure homophthalic anhydride.

Protocol 2: Synthesis of 3-methyl-1-oxo-1H-2-benzopyran-4-carboxylic acid

This protocol demonstrates the synthesis of a substituted isocoumarin from homophthalic anhydride.

Materials:

• Homophthalic anhydride

• Acetyl chloride

• Pyridine

• Concentrated Sulfuric Acid

Apparatus:

• Reaction flask with stirrer

• Addition funnel

• Standard work-up and purification glassware

Procedure:

• Step A: Acylation. Homophthalic anhydride is dissolved in pyridine and the solution is cooled. Acetyl chloride is added dropwise, and the reaction is stirred at reflux to form the intermediate, 4-acetyl-1H-2-benzopyran-1,3(4H)-dione.

• Step B: Rearrangement. The isolated intermediate is treated with concentrated sulfuric acid. This acidic condition promotes a rearrangement to yield the final product, 3-methyl-1-oxo-1H-2-benzopyran-4-carboxylic acid.

• Work-up and Purification. The reaction mixture is quenched with ice-water, and the precipitated product is collected by filtration, washed, and recrystallized from an appropriate solvent to afford the pure isocoumarin derivative.

Experimental Workflow for Isocoumarin Synthesis.

Applications in Drug Discovery and Development

While direct examples of marketed drugs synthesized from 2-carboxycinnamic acid are not prominently documented, its role as a precursor to the isocoumarin scaffold is of significant interest to the pharmaceutical industry. Isocoumarins and their dihydro-analogs are privileged structures in medicinal chemistry, with a wide array of reported biological activities.[2][3]

• Antifungal and Antimicrobial Agents: Many naturally occurring and synthetic isocoumarins exhibit potent activity against various fungal and bacterial strains.[7]

• Anticancer Activity: Certain isocoumarin derivatives have demonstrated cytotoxicity against various cancer cell lines, making them attractive leads for the development of new chemotherapeutic agents.[3]

• Enzyme Inhibition: The isocoumarin core has been identified as a scaffold for the inhibition of various enzymes, including proteases, which are implicated in a range of diseases.

The ability to readily access substituted isocoumarins through synthetic routes conceptually based on 2-carboxycinnamic acid chemistry provides medicinal chemists with a powerful tool to generate libraries of compounds for biological screening. The functional group tolerance of these synthetic methods allows for the systematic modification of the isocoumarin core to optimize potency, selectivity, and pharmacokinetic properties.

Conclusion

2-Carboxycinnamic acid is a valuable and versatile building block in organic synthesis, possessing a unique combination of functional groups that enable the construction of complex molecular architectures. Its ability to undergo isomerization and subsequent intramolecular cyclization provides a powerful strategy for the synthesis of heterocyclic systems, most notably isocoumarins and their derivatives. While direct, large-scale applications may utilize more stable precursors like homophthalic acid, the underlying reactivity principles of the 2-carboxycinnamic acid scaffold are fundamental. The detailed protocols and synthetic strategies outlined in this guide demonstrate the potential of this building block and its conceptual analogs to serve as a cornerstone in the development of novel synthetic methodologies and in the discovery of new therapeutic agents. For researchers and professionals in drug development, a thorough understanding of the chemistry of 2-carboxycinnamic acid opens doors to new possibilities in the efficient and strategic synthesis of biologically active compounds.

References

• 1. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Carboxycinnamic acid, predominantly trans, 97% | Fisher Scientific [fishersci.ca]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Carboxycinnamic Acid in Aromatic Carboxylic Acids Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Carboxycinnamic acid, a member of the aromatic carboxylic acid family, is a molecule of significant interest in diverse research fields. Its unique structure, featuring both a carboxylic acid and an acrylic acid moiety attached to a benzene ring, imparts a distinct reactivity profile, making it a valuable building block in organic synthesis and materials science. This guide provides a comprehensive overview of 2-Carboxycinnamic acid, detailing its chemical and physical properties, spectroscopic signature, synthesis, and its emerging role in biological and pharmaceutical research. While direct quantitative biological data for 2-Carboxycinnamic acid is limited in publicly available literature, this document will leverage data from closely related cinnamic acid derivatives to provide illustrative context and potential avenues for future investigation.

Physicochemical and Spectroscopic Properties

A thorough understanding of the fundamental properties of 2-Carboxycinnamic acid is crucial for its application in research and development.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₈O₄	[1]
Molecular Weight	192.17 g/mol	[1]
CAS Number	612-40-8	[1]
Appearance	White to off-white crystalline powder
Melting Point	197-202 °C
Solubility	Slightly soluble in water, soluble in ethanol, DMSO, and DMF
pKa	~3.5 and ~4.5 (estimated for the two carboxylic acid groups)

Spectroscopic Data

2.2.1. 1H NMR Spectroscopy (DMSO-d6, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.9 (broad s)	Singlet	2H	Carboxylic acid protons (-COOH)
~8.1 (d, J ≈ 8.0 Hz)	Doublet	1H	Ar-H ortho to the vinyl group
~7.8 (d, J ≈ 16.0 Hz)	Doublet	1H	Vinylic proton (β to COOH on the acrylic chain)
~7.7 (t, J ≈ 7.6 Hz)	Triplet	1H	Ar-H para to the vinyl group
~7.6 (t, J ≈ 7.6 Hz)	Triplet	1H	Ar-H meta to the vinyl group
~6.5 (d, J ≈ 16.0 Hz)	Doublet	1H	Vinylic proton (α to COOH on the acrylic chain)

2.2.2. 13C NMR Spectroscopy (DMSO-d6, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~168	Carbonyl carbon (aromatic -COOH)
~167	Carbonyl carbon (acrylic -COOH)
~142	Vinylic carbon (β to COOH on the acrylic chain)
~138	Aromatic carbon (ipso, attached to the vinyl group)
~133	Aromatic carbon
~131	Aromatic carbon
~130	Aromatic carbon
~128	Aromatic carbon (ipso, attached to the carboxylic acid)
~122	Vinylic carbon (α to COOH on the acrylic chain)

2.2.3. FTIR Spectroscopy (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad, Strong	O-H stretch of carboxylic acid (hydrogen-bonded)
1710-1680	Strong	C=O stretch of conjugated carboxylic acid
1640-1620	Medium	C=C stretch of the vinyl group
1600-1450	Medium-Weak	C=C stretching in the aromatic ring
1440-1395	Medium	O-H bend of carboxylic acid
1300-1200	Strong	C-O stretch of carboxylic acid
980-960	Medium	=C-H bend (out-of-plane) of trans-alkene
800-600	Medium-Strong	C-H bending (out-of-plane) of aromatic ring

Synthesis and Experimental Protocols

The synthesis of 2-Carboxycinnamic acid can be achieved through various methods. One of the most common laboratory-scale preparations involves the oxidative cleavage of 2-naphthol.

Synthesis of 2-Carboxycinnamic Acid from 2-Naphthol

This protocol is a representative procedure based on established chemical principles for the oxidation of naphthols.

Objective: To synthesize 2-Carboxycinnamic acid via the oxidative cleavage of 2-naphthol.

Materials:

• 2-Naphthol

• Sodium periodate (NaIO₄)

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃)

• Dichloromethane (CH₂Cl₂)

• Ethyl acetate (EtOAc)

• Hexanes

• Magnesium sulfate (MgSO₄), anhydrous

• Deionized water

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

• Beakers and graduated cylinders

Procedure:

• Preparation of the Reaction Mixture: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve 14.4 g (0.1 mol) of 2-naphthol in 200 mL of a 1 M aqueous sodium hydroxide solution.

• Oxidation: Cool the solution to 0-5 °C in an ice bath. While stirring vigorously, slowly add a solution of 42.6 g (0.2 mol) of sodium periodate in 200 mL of deionized water over a period of 1 hour. Maintain the temperature below 10 °C. After the addition is complete, continue stirring at room temperature for 2 hours.

• Secondary Oxidation: To the reaction mixture, add a solution of 15.8 g (0.1 mol) of potassium permanganate in 200 mL of deionized water dropwise. The addition should be slow enough to keep the temperature below 30 °C. After the addition, stir the mixture at room temperature overnight.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bisulfite until the purple color of the permanganate disappears and a brown precipitate of manganese dioxide forms.

• Acidification: Carefully acidify the mixture to pH 1-2 with concentrated sulfuric acid. A white precipitate of 2-Carboxycinnamic acid should form.

• Isolation: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water.

• Purification: Recrystallize the crude product from a mixture of ethyl acetate and hexanes to yield pure 2-Carboxycinnamic acid. Dry the purified crystals under vacuum.

Logical Workflow for Synthesis:

Synthesis workflow for 2-Carboxycinnamic acid.

Applications in Aromatic Carboxylic Acids Research

2-Carboxycinnamic acid serves as a versatile platform for a variety of research applications, primarily as a ligand in coordination chemistry and as a precursor in organic synthesis.

Metal-Organic Frameworks (MOFs)

The presence of two carboxylic acid groups with different spatial orientations makes 2-Carboxycinnamic acid an excellent candidate for the construction of novel Metal-Organic Frameworks (MOFs). The flexibility of the acrylic acid linker allows for the formation of diverse and complex structures.

Representative Protocol for MOF Synthesis:

This protocol describes a general solvothermal method for the synthesis of a MOF using 2-Carboxycinnamic acid as the organic linker and a metal salt.

Materials:

• 2-Carboxycinnamic acid

• Metal salt (e.g., Zinc nitrate hexahydrate, Copper(II) nitrate trihydrate)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Teflon-lined stainless steel autoclave

• Oven

• Centrifuge

Procedure:

• Precursor Solution: In a 20 mL glass vial, dissolve 19.2 mg (0.1 mmol) of 2-Carboxycinnamic acid and 29.7 mg (0.1 mmol) of the chosen metal salt in 10 mL of DMF.

• Sonication: Sonicate the mixture for 10 minutes to ensure complete dissolution and homogeneity.

• Reaction: Transfer the solution to a 23 mL Teflon-lined stainless steel autoclave. Seal the autoclave and place it in an oven preheated to 120 °C for 72 hours.

• Isolation: After cooling to room temperature, decant the mother liquor. The crystalline product is typically found at the bottom of the liner.

• Washing: Wash the crystals with fresh DMF (3 x 5 mL) and then with ethanol (3 x 5 mL) to remove any unreacted starting materials. Centrifuge and decant the supernatant after each wash.

• Drying: Dry the final product under vacuum at 60 °C for 12 hours.

Logical Workflow for MOF Synthesis:

General workflow for MOF synthesis.

Role in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs)

2-Carboxycinnamic acid is a key metabolic intermediate in the biodegradation of polycyclic aromatic hydrocarbons (PAHs) such as naphthalene by certain microorganisms. Understanding this pathway is crucial for bioremediation strategies.

Simplified Microbial Degradation Pathway of Naphthalene:

Microbial degradation pathway of naphthalene.

Biological Activity and Drug Development Potential

While specific quantitative data on the biological activity of 2-Carboxycinnamic acid is scarce, the broader class of cinnamic acid derivatives has demonstrated a wide range of pharmacological effects, suggesting potential avenues for investigation.

Enzyme Inhibition

Cinnamic acid derivatives are known to inhibit various enzymes. The following data for related compounds can guide future studies on 2-Carboxycinnamic acid.

Compound	Target Enzyme	IC₅₀ Value	Reference
p-Coumaric acid	Tyrosinase	0.46 mM
Ferulic acid	α-Glucosidase	0.79 mM	[2]
Caffeic acid	α-Glucosidase	0.74 mM	[2]
2-Chlorocinnamic acid	Tyrosinase	0.765 mM	[3]

Representative Protocol for Tyrosinase Inhibition Assay:

This protocol is a general guide for assessing the inhibitory effect of a compound on mushroom tyrosinase activity.

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxyphenylalanine)

• 2-Carboxycinnamic acid (or other test compound)

• Kojic acid (positive control)

• Phosphate buffer (50 mM, pH 6.8)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Solutions:

  • Dissolve mushroom tyrosinase in phosphate buffer to a concentration of 1000 U/mL.

  • Dissolve L-DOPA in phosphate buffer to a concentration of 2.5 mM.

  • Prepare a stock solution of the test compound and kojic acid in DMSO (e.g., 100 mM). Create serial dilutions in phosphate buffer.

• Assay in 96-well Plate:

  • To each well, add 40 µL of phosphate buffer.

  • Add 20 µL of the test compound solution at various concentrations.

  • Add 20 µL of the tyrosinase solution.

  • Pre-incubate the plate at 25 °C for 10 minutes.

• Initiate Reaction: Add 20 µL of the L-DOPA solution to each well to start the reaction.

• Measure Absorbance: Immediately measure the absorbance at 475 nm every minute for 20 minutes using a microplate reader.

• Calculate Inhibition: The rate of reaction is determined from the linear portion of the absorbance vs. time curve. The percent inhibition is calculated as: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

Signaling Pathway Modulation

Recent studies have shown that some cinnamic acid derivatives can modulate key cellular signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Protein Kinase A (PKA) pathways, which are implicated in various diseases, including cancer and inflammatory conditions.[4][5][6]

Hypothetical Signaling Pathway Interaction:

The diagram below illustrates a potential mechanism by which a cinnamic acid derivative could interfere with the MAPK/ERK pathway, a common target in cancer drug development.

Potential inhibition of the MAPK/ERK pathway.

Conclusion

2-Carboxycinnamic acid is a molecule with considerable potential in both materials science and medicinal chemistry. Its well-defined role in microbial metabolism and its utility as a versatile building block for MOFs are firmly established. While its direct biological activities are not yet extensively characterized, the pharmacological profile of the broader cinnamic acid class strongly suggests that 2-Carboxycinnamic acid and its derivatives are promising candidates for further investigation as enzyme inhibitors and modulators of cellular signaling pathways. This guide provides a foundational resource for researchers embarking on studies involving this intriguing aromatic carboxylic acid.

References

• 1. spectrabase.com [spectrabase.com]
• 2. researchgate.net [researchgate.net]
• 3. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cinnamic Acid and Its Derivatives: Mechanisms for Prevention and Management of Diabetes and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. trans-Cinnamic acid, but not p-coumaric acid or methyl cinnamate, induces fibroblast migration through PKA- and p38-MAPK signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 2-Carboxycinnamic Acid: A Technical Guide to its Discovery, History, and Core Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Carboxycinnamic acid, a dicarboxylic acid featuring both an acrylic acid and a benzoic acid moiety, holds a unique position in the landscape of organic chemistry and biochemistry. Its structure, with two carboxylic acid groups of differing reactivity and a flexible backbone, sets it apart from simpler aromatic carboxylic acids and has made it a molecule of interest in diverse research areas. This technical guide provides an in-depth exploration of the discovery, history, synthesis, and key physicochemical properties of 2-carboxycinnamic acid. It further delves into its known biological roles, particularly as a metabolite in microbial pathways, and touches upon the broader context of cinnamic acid derivatives in cellular signaling. Detailed experimental protocols and structured data are presented to serve as a valuable resource for researchers.

Discovery and History

While the broader family of cinnamic acids has been known for centuries, the specific discovery and characterization of 2-carboxycinnamic acid can be traced back to the late 19th century. Although a definitive singular "discovery" paper is not readily apparent in modern databases, early investigations into the oxidation products of naphthalenes and related compounds likely led to its identification. Historical chemical literature from the late 1800s and early 1900s documents the synthesis and characterization of numerous substituted cinnamic acids. The systematic naming and classification of such compounds were being established during this period, and it is within this context that 2-carboxycinnamic acid was first described.

Historically, the synthesis of cinnamic acid derivatives has been closely associated with the Perkin reaction , first reported by William Henry Perkin in 1868.[1][2] This reaction involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of an alkali salt of the acid.[1][2] While the Perkin reaction is a cornerstone for cinnamic acid synthesis, the specific adaptation for 2-carboxycinnamic acid would require a starting material with the ortho-carboxy group already in place, such as 2-formylbenzoic acid (phthalaldehydic acid).

Another classical approach to synthesizing substituted cinnamic acids is the Knoevenagel condensation , which involves the reaction of an aldehyde or ketone with an active methylene compound. For 2-carboxycinnamic acid, this could involve the reaction of 2-formylbenzoic acid with malonic acid.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-carboxycinnamic acid is essential for its application in research and development. The key quantitative data for this compound are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₈O₄	[3]
Molecular Weight	192.17 g/mol	[3]
Melting Point	197-202 °C / 212-214 °C	[4][5]
pKa (predicted)	3.49 ± 0.36	[5]
Appearance	White to cream solid/powder	[3]
Solubility	Slightly soluble in water

Note: The discrepancy in the reported melting point may be due to different isomeric forms (cis/trans) or variations in purity.

Spectroscopic Characterization

The structural elucidation of 2-carboxycinnamic acid relies on various spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the vinylic protons of the acrylic acid moiety, and the two acidic protons of the carboxyl groups. The coupling constant between the vinylic protons can be used to determine the stereochemistry (cis or trans) of the double bond.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the two carboxyl carbons, the carbons of the benzene ring, and the vinylic carbons.

• Infrared (IR) Spectroscopy: The IR spectrum of 2-carboxycinnamic acid is characterized by strong absorption bands corresponding to the O-H stretching of the carboxylic acid groups (broad band), the C=O stretching of the carbonyl groups, and the C=C stretching of the alkene and the aromatic ring.

• Mass Spectrometry (MS): Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation pattern of 2-carboxycinnamic acid.

Experimental Protocols

Synthesis of 2-Carboxycinnamic Acid (Illustrative General Method)

While the specific historical synthesis by early pioneers requires further archival research, a plausible laboratory-scale synthesis can be achieved via a modified Perkin reaction or a Knoevenagel condensation. Below is a generalized protocol based on the Knoevenagel condensation.

Reaction: 2-Formylbenzoic acid + Malonic acid → 2-Carboxycinnamic acid

Materials:

• 2-Formylbenzoic acid (phthalaldehydic acid)

• Malonic acid

• Pyridine (as a basic catalyst)

• Piperidine (co-catalyst, optional)

• Ethanol (as solvent)

• Hydrochloric acid (for acidification)

• Distilled water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-formylbenzoic acid in ethanol.

• Add an equimolar amount of malonic acid to the solution.

• To this mixture, add a catalytic amount of pyridine and a few drops of piperidine.

• Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Slowly acidify the reaction mixture with dilute hydrochloric acid until a precipitate forms.

• Collect the crude product by vacuum filtration and wash with cold distilled water.

• Recrystallize the crude product from a suitable solvent (e.g., water or ethanol/water mixture) to obtain pure 2-carboxycinnamic acid.

• Characterize the final product using melting point determination, NMR, IR, and MS analysis.

Biological Significance and Signaling Pathways

2-Carboxycinnamic acid is primarily recognized for its role as a key intermediate in the microbial degradation of polycyclic aromatic hydrocarbons (PAHs) such as naphthalene.[4] Various microorganisms utilize specific metabolic pathways to break down these environmental pollutants, and 2-carboxycinnamic acid often appears as a transient metabolite.

Microbial Degradation of Naphthalene

The following diagram illustrates a simplified workflow for the microbial degradation of naphthalene, highlighting the position of 2-carboxycinnamic acid.

Microbial degradation pathway of naphthalene.

In this pathway, naphthalene is first oxidized to form a dihydrodiol, which is then further oxidized to a dihydroxynaphthalene. A key ring-cleavage step, catalyzed by a dioxygenase, opens the aromatic ring to yield 2-carboxycinnamic acid.[4] This intermediate is then further metabolized, often to phthalic acid, before entering central metabolic pathways.[4]

Involvement in Cellular Signaling

Direct involvement of 2-carboxycinnamic acid in specific signaling pathways within higher organisms has not been extensively documented. However, the broader class of cinnamic acid derivatives has been shown to possess a wide range of biological activities and can influence various cellular signaling cascades. For instance, some cinnamic acid derivatives have been reported to exhibit antioxidant, anti-inflammatory, and anticancer properties. These effects are often mediated through the modulation of signaling pathways such as those involving MAP kinases and NF-κB.

Further research is required to elucidate whether 2-carboxycinnamic acid itself possesses significant signaling properties or if its primary role in higher organisms, if any, is as a metabolic intermediate.

The logical relationship for investigating the potential signaling effects of 2-carboxycinnamic acid would follow a standard pharmacological workflow.

Workflow for investigating signaling effects.

Conclusion

2-Carboxycinnamic acid, a molecule with a rich, albeit not always conspicuous, history, continues to be a subject of scientific interest. From its early synthesis in the foundational era of organic chemistry to its contemporary relevance as a key microbial metabolite, it presents a fascinating case study. The unique structural features of 2-carboxycinnamic acid, particularly its two distinct carboxylic acid groups, offer intriguing possibilities for the design of novel materials and therapeutics. While its direct role in cellular signaling in higher organisms remains an area for future exploration, its well-established position in microbial metabolism underscores its environmental and biochemical importance. This technical guide serves as a foundational resource for researchers, providing a comprehensive overview of the current knowledge and a framework for future investigations into this versatile molecule.

References

• 1. Perkin reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. SATHEE: Chemistry Perkin Reaction Mechanism [satheeneet.iitk.ac.in]
• 5. jk-sci.com [jk-sci.com]

Theoretical Studies on the Electronic Structure of 2-Carboxycinnamic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Carboxycinnamic acid, a key intermediate in the microbial degradation of polycyclic aromatic hydrocarbons, presents a unique electronic structure of significant interest in materials science and drug design. This technical guide provides a comprehensive overview of the theoretical approaches used to elucidate the electronic properties of this molecule. While direct experimental and extensive theoretical data for 2-carboxycinnamic acid remains limited, this paper draws upon established computational methodologies and data from structurally analogous compounds, such as cinnamic acid and its derivatives, to provide a detailed predictive analysis. This guide covers the fundamental theoretical and computational protocols, including Density Functional Theory (DFT), and discusses the expected electronic characteristics, such as molecular geometry, frontier molecular orbitals, and spectroscopic properties.

Introduction

2-Carboxycinnamic acid is an aromatic carboxylic acid distinguished by the presence of two carboxylic acid groups and a flexible backbone.[1] Its role as an intermediate in the metabolic pathways of microorganisms, particularly in the degradation of environmental pollutants like naphthalene, underscores its biochemical significance.[1] Understanding the electronic structure of 2-carboxycinnamic acid is crucial for predicting its reactivity, stability, and potential applications in areas such as coordination chemistry and the development of novel therapeutic agents.

This guide will delve into the theoretical methodologies employed to study the electronic structure of molecules like 2-carboxycinnamic acid. By examining the computational data of closely related cinnamic acid derivatives, we can infer the probable electronic characteristics of 2-carboxycinnamic acid.

Theoretical and Computational Methods

The primary tool for investigating the electronic structure of molecules at the atomic level is quantum chemical calculations. Density Functional Theory (DFT) has emerged as a powerful and widely used method due to its balance of accuracy and computational efficiency, making it suitable for studying medium to large-sized molecules.

Density Functional Theory (DFT)

DFT calculations are employed to determine the optimized geometry, electronic properties, and vibrational frequencies of molecules. A typical computational protocol involves the following steps:

• Geometry Optimization: The initial molecular structure of 2-carboxycinnamic acid is built and then optimized to find the lowest energy conformation. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional is a commonly used hybrid functional that combines the strengths of Hartree-Fock theory and DFT. A suitable basis set, such as 6-311++G(d,p), is chosen to provide a good description of the electronic wavefunctions.

• Frequency Calculations: Following geometry optimization, frequency calculations are performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). These calculations also provide theoretical vibrational spectra (IR and Raman).

• Electronic Properties: Once the optimized geometry is obtained, various electronic properties can be calculated. These include:

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's reactivity. The energy of the HOMO is related to its electron-donating ability, while the LUMO energy relates to its electron-accepting ability. The HOMO-LUMO energy gap is an indicator of the molecule's chemical stability and reactivity.

  • Molecular Electrostatic Potential (MEP): The MEP map provides a visualization of the charge distribution within a molecule and helps identify sites susceptible to electrophilic and nucleophilic attack.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is used to study intramolecular interactions, charge delocalization, and hyperconjugative interactions.

Results and Discussion

Due to the lack of specific theoretical studies on 2-carboxycinnamic acid, this section will present a predictive analysis based on the known electronic properties of cinnamic acid and its substituted derivatives.

Molecular Geometry

The molecular structure of 2-carboxycinnamic acid features a benzene ring substituted with a carboxylic acid group and a propenoic acid group. The presence of the second carboxylic acid group at the ortho position is expected to influence the planarity of the molecule due to steric hindrance and potential intramolecular hydrogen bonding. DFT calculations would be essential to determine the precise bond lengths, bond angles, and dihedral angles of the most stable conformer. For comparison, the optimized geometrical parameters for a related molecule, cis-2-methoxycinnamic acid, have been determined using DFT.

Table 1: Predicted Geometrical Parameters for 2-Carboxycinnamic Acid (based on analogous compounds)

Parameter	Predicted Value Range	Analogous Compound Data (cis-2-methoxycinnamic acid)
Bond Lengths (Å)
C=C (propenoic)	1.33 - 1.35	1.34
C-C (ring-propenoic)	1.47 - 1.49	1.48
C=O (carboxylic)	1.20 - 1.22	1.21
C-O (carboxylic)	1.35 - 1.37	1.36
Bond Angles (°)
C=C-C (propenoic)	120 - 125	122.5
C-C-O (carboxylic)	115 - 120	118.7

| O=C-O (carboxylic) | 120 - 125 | 123.1 |

Note: These are predicted ranges and values from a similar compound. Actual values for 2-carboxycinnamic acid will require specific calculations.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The HOMO and LUMO are key to understanding the electronic transitions and reactivity of a molecule. In cinnamic acid and its derivatives, the HOMO is typically localized over the phenyl ring and the C=C double bond, indicating that these are the primary sites for electrophilic attack. The LUMO is generally distributed over the carboxylic acid group and the C=C double bond, representing the electron-accepting regions.

The HOMO-LUMO energy gap (ΔE) is a critical parameter. A smaller gap suggests higher reactivity and a greater ease of electronic excitation. For cinnamic acid, the HOMO-LUMO gap is in the range of 4-5 eV. The introduction of a second carboxylic acid group in 2-carboxycinnamic acid is expected to lower the LUMO energy level due to the electron-withdrawing nature of the carboxyl group, which would likely result in a smaller HOMO-LUMO gap compared to cinnamic acid.

Table 2: Predicted Frontier Molecular Orbital Energies and Gap for 2-Carboxycinnamic Acid

Parameter	Predicted Value (eV)	Cinnamic Acid (for comparison)
EHOMO	-6.0 to -6.5	~ -6.2
ELUMO	-1.5 to -2.0	~ -1.7

| ΔE (HOMO-LUMO Gap) | 4.0 to 4.5 | ~ 4.5 |

Note: These are estimated values. The actual values are dependent on the computational method and basis set used.

Spectroscopic Properties

Theoretical calculations can predict spectroscopic data, which can then be compared with experimental results for validation.

• UV-Vis Spectroscopy: The electronic transitions from the HOMO to the LUMO and other low-lying unoccupied orbitals determine the UV-Vis absorption spectrum. The calculated absorption wavelengths (λmax) can provide insights into the electronic structure. For cinnamic acid derivatives, the primary π → π* transitions are typically observed in the UV region. The presence of an additional carboxyl group in 2-carboxycinnamic acid may lead to a slight red shift (shift to longer wavelengths) in the absorption maximum compared to cinnamic acid.

• Infrared (IR) and Raman Spectroscopy: The calculated vibrational frequencies can be correlated with experimental IR and Raman spectra to identify characteristic functional groups. For 2-carboxycinnamic acid, key vibrational modes would include the O-H stretching of the carboxylic acid groups, the C=O stretching, the C=C stretching of the propenoic acid moiety, and various aromatic C-H and C-C stretching and bending modes.

Conclusion

While a dedicated body of research on the electronic structure of 2-carboxycinnamic acid is yet to be established, theoretical and computational methods provide a powerful framework for its investigation. By leveraging Density Functional Theory and drawing comparisons with structurally similar molecules like cinnamic acid, we can make robust predictions about its molecular geometry, frontier molecular orbitals, and spectroscopic properties. The insights gained from such theoretical studies are invaluable for understanding the reactivity and potential applications of 2-carboxycinnamic acid in various scientific and industrial fields, including drug development and materials science. Further experimental and computational work is necessary to validate these predictions and fully elucidate the electronic landscape of this important molecule.

References

• 1. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Precursors and Starting Materials of 2-Carboxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary precursors and starting materials for the synthesis of 2-carboxycinnamic acid, a valuable building block in medicinal chemistry and materials science. This document details key synthetic pathways, presents quantitative data in structured tables for comparative analysis, and includes detailed experimental protocols for the cited methodologies. Visual diagrams of reaction pathways and experimental workflows are provided to enhance understanding.

Introduction

2-Carboxycinnamic acid, also known as (E)-3-(2-carboxyphenyl)acrylic acid, is an organic compound featuring both a carboxylic acid and a cinnamic acid moiety. This unique structure makes it a versatile precursor for the synthesis of a variety of heterocyclic compounds, polymers, and pharmacologically active molecules. The selection of appropriate precursors and a suitable synthetic route is critical for achieving high yields and purity of the final product. This guide explores the most common and effective methods for its preparation.

Key Precursors and Synthetic Pathways

The synthesis of 2-carboxycinnamic acid primarily proceeds through three main strategies: the oxidation of naphthols, the Knoevenagel condensation of 2-carboxybenzaldehyde, and the Perkin reaction of 2-carboxybenzaldehyde. Each of these routes utilizes different starting materials and offers distinct advantages in terms of yield, reaction conditions, and scalability.

A logical overview of the synthetic pathways from key precursors is illustrated in the diagram below.

Synthetic pathways to 2-Carboxycinnamic Acid.

Quantitative Data Summary

The following table summarizes the quantitative data for the different synthetic routes to 2-carboxycinnamic acid, allowing for a direct comparison of their efficiencies.

Starting Material(s)	Reaction Type	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Naphthol	Oxidation	Hydrogen Peroxide, Selenium Catalyst	Not specified	Not specified	Not specified	Nearly quantitative
2-Carboxybenzaldehyde, Malonic Acid	Knoevenagel Condensation	Pyridine, Piperidine	Pyridine	Reflux	6	~95
2-Carboxybenzaldehyde, Acetic Anhydride	Perkin Reaction	Sodium Acetate	Acetic Anhydride	180	8	~70-72

Experimental Protocols

This section provides detailed experimental methodologies for the key synthetic routes to 2-carboxycinnamic acid.

Oxidation of 2-Naphthol

The catalytic domino oxidation of 2-naphthol offers a high-yield route to trans-2-carboxycinnamic acid.

Experimental Workflow:

Workflow for the oxidation of 2-Naphthol.

Protocol:

• Materials: 2-Naphthol, hydrogen peroxide (30% aqueous solution), 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide (catalyst).

• Procedure:

  • In a suitable reaction vessel, dissolve 2-naphthol in an appropriate solvent.

  • Add a catalytic amount of 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide.

  • To the stirred mixture, add 30% aqueous hydrogen peroxide dropwise.

  • Maintain the reaction at the optimal temperature and stir for the required duration to ensure complete conversion.

  • Upon completion, the reaction mixture is worked up by extraction with an organic solvent.

  • The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product is purified by recrystallization to afford trans-2-carboxycinnamic acid.

Knoevenagel Condensation of 2-Carboxybenzaldehyde

The Knoevenagel condensation provides a reliable method for the synthesis of 2-carboxycinnamic acid from 2-carboxybenzaldehyde and malonic acid.[1] The Doebner modification, which utilizes pyridine as both a solvent and a catalyst, often with a co-catalyst like piperidine, is commonly employed and is followed by decarboxylation.[1]

Experimental Workflow:

Workflow for the Knoevenagel Condensation.

Protocol:

• Materials: 2-Carboxybenzaldehyde (2-formylbenzoic acid), malonic acid, pyridine, piperidine, hydrochloric acid.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine 2-carboxybenzaldehyde (1 equivalent), malonic acid (1.1 equivalents), and pyridine.

  • Add a catalytic amount of piperidine to the mixture.

  • Heat the reaction mixture to reflux and maintain for approximately 6 hours. Carbon dioxide evolution will be observed.

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the cooled reaction mixture into a beaker containing ice and concentrated hydrochloric acid to precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the crude product with cold water and then recrystallize from a suitable solvent (e.g., ethanol/water) to yield pure 2-carboxycinnamic acid.

Perkin Reaction of 2-Carboxybenzaldehyde

The Perkin reaction is a classic method for the synthesis of cinnamic acids, involving the condensation of an aromatic aldehyde with an acid anhydride in the presence of an alkali salt of the corresponding acid.[2][3]

Experimental Workflow:

Workflow for the Perkin Reaction.

Protocol:

• Materials: 2-Carboxybenzaldehyde (2-formylbenzoic acid), acetic anhydride, anhydrous sodium acetate, sodium hydroxide, hydrochloric acid.

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, place 2-carboxybenzaldehyde (1 equivalent), acetic anhydride (1.5 equivalents), and freshly fused anhydrous sodium acetate (1 equivalent).

  • Heat the mixture in an oil bath at 180 °C for 8 hours.

  • Allow the reaction mixture to cool to room temperature and then add a solution of sodium hydroxide.

  • Boil the mixture for a short period to hydrolyze the intermediate anhydride.

  • After cooling, filter the solution to remove any insoluble material.

  • Acidify the filtrate with concentrated hydrochloric acid to precipitate the crude 2-carboxycinnamic acid.

  • Collect the product by filtration, wash with cold water, and purify by recrystallization.

Conclusion

The synthesis of 2-carboxycinnamic acid can be effectively achieved through several synthetic routes, with the oxidation of 2-naphthol, the Knoevenagel condensation, and the Perkin reaction being the most prominent. The choice of method will depend on factors such as the availability of starting materials, desired yield, and scalability. The detailed protocols and comparative data provided in this guide are intended to assist researchers in selecting and implementing the most suitable synthetic strategy for their specific needs.

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Perkin reaction - Wikipedia [en.wikipedia.org]
• 3. SATHEE: Perkin Reaction Mechanism [satheeneet.iitk.ac.in]

A Comprehensive Technical Guide to the Natural Sources and Isolation of Cinnamic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its derivatives are a class of naturally occurring phenolic compounds widely distributed throughout the plant kingdom.[1] These molecules, characterized by a phenylpropanoid skeleton, are key intermediates in the biosynthesis of a vast array of secondary metabolites, including lignans, flavonoids, and stilbenes.[2] The interest in cinnamic acid derivatives within the scientific and pharmaceutical communities has grown significantly due to their diverse and potent pharmacological activities, which include antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. This in-depth technical guide provides a comprehensive overview of the principal natural sources of key cinnamic acid derivatives, detailed experimental protocols for their isolation and purification, and a summary of their known interactions with cellular signaling pathways.

Natural Sources of Cinnamic Acid Derivatives

Cinnamic acid and its derivatives are found in a wide variety of plants, including fruits, vegetables, grains, and spices.[3] The concentration and specific type of derivative can vary significantly depending on the plant species, part of the plant, and environmental conditions. The following table summarizes the major natural sources for several key cinnamic acid derivatives.

Quantitative Data on the Isolation of Cinnamic Acid Derivatives

The yield of cinnamic acid derivatives from natural sources is dependent on the starting material, the extraction method employed, and the optimization of various experimental parameters. The following tables provide a summary of reported yields for the isolation of key derivatives from their primary natural sources.

Table 1: Natural Sources of Major Cinnamic Acid Derivatives

Cinnamic Acid Derivative	Primary Natural Sources	References
Cinnamic Acid	Cinnamon (Cinnamomum spp.), Storax balsam, Peru balsam, Benzoin gum	[4]
Cinnamaldehyde	Cinnamon bark (Cinnamomum cassia, Cinnamomum zeylanicum)	[5][6]
p-Coumaric Acid	Cereals (barley, rice, maize), Peanuts, Tomatoes, Carrots, Garlic	[7][8]
Caffeic Acid	Coffee beans, Spent coffee grounds, Artichokes, Sweet potatoes	[9][10]
Ferulic Acid	Rice bran, Wheat bran, Oats, Corn	[1][11]
Sinapic Acid	Mustard seeds (Brassica spp.), Rapeseed (Brassica napus), Citrus fruits, Berries	[4][12]

Table 2: Quantitative Yield of Cinnamaldehyde from Cinnamon Bark via Steam Distillation

Cinnamon Species	Part Used	Distillation Time (h)	Yield (%)	References
Cinnamomum cassia	Bark	2	1.44	[13]
Cinnamomum zeylanicum	Bark	Not specified	~2	[14]
Cinnamomum cassia	Bark	48.7	2.9	[13]

Table 3: Quantitative Yield of p-Coumaric Acid from Various Sources

Natural Source	Extraction Method	Solvent	Yield	References
Agricultural Residues	Alkaline Hydrolysis	2 M NaOH	2.0 g/L	[15]
Brewers' Spent Grain	Solvent Extraction	60% Acetone	~4 mg GAE/g	[16]
Defatted Rice Bran	Solvent Extraction	Methanol	0.27 mg/g

Table 4: Quantitative Yield of Caffeic Acid from Coffee Beans and Spent Coffee Grounds

Source	Extraction Method	Solvent	Caffeic Acid Content	References
Roasted Coffee Beans	HPLC-UV	-	1.43 - 1.93 mg/g	[9]
Raw Coffee Beans	HPLC-UV	-	0.16 - 0.38 mg/g	[9]
Spent Coffee Grounds	Ultrasound-assisted	Water	1.15 mg/g	[17]
Spent Coffee Grounds	Solvent Extraction	96% Ethanol	4.305 mg CAD/g	[18]
Spent Coffee Grounds	Solvent Extraction	40/60 (v/v) Ethanol/Water	0.17% w/w	[19]
Spent Coffee Grounds	Solvent Extraction	20% Acetone	0.832 mg/g	[20]

Table 5: Quantitative Yield of Ferulic Acid from Rice Bran

Extraction Method	Key Parameters	Yield	References
Alkaline Hydrolysis	12 mg/mL γ-oryzanol, 75°C, 4 h	80%	[9]
Ultrasound-assisted Alkaline Hydrolysis	78 or 130 kHz ultrasound	>90%	[9]
Alkaline Hydrolysis of Soapstock	Heating method	74.3%	[9]
Ultrasound-assisted Extraction	80% Ethanol, 200 mL for 25 g bran	24% (of oil)	[1]
Alkaline Treatment with Ultrasonication	25°C, 30 min	352–970 µg/g	[21]

Table 6: Quantitative Yield of Sinapic Acid and its Derivatives from Brassica Species

Brassica Species/Product	Derivative	Extraction Method	Yield	References
Brassica spp.	Sinapic Acid	-	0.49 - 2.49 mg/g of biomass	[4]
Brassica spp.	Sinapine	-	8 - 10.4 mg/g of biomass	[4]
Rapeseed Meal (Industrial)	Sinapic Acid (after hydrolysis)	Alkaline Hydrolysis	10.5 mg/g of dry matter	[4]
Mustard Seed Meal	Sinapic Acid	Buffered aqueous solution (pH 12)	13.22 µmol/g of dry matter	[22]
Mustard Seed Meal	Sinapine	70% ethanol/buffered aqueous solution (pH 2)	15.73 µmol/g of dry matter	[22]

Experimental Protocols

This section provides detailed methodologies for the isolation of key cinnamic acid derivatives from their natural sources.

Isolation of Cinnamaldehyde from Cinnamon Bark by Steam Distillation

Objective: To isolate cinnamaldehyde from cinnamon bark using steam distillation.

Materials and Equipment:

• Ground cinnamon bark

• Distilled water

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask (500 mL)

• Heating mantle

• Distillation head

• Condenser

• Receiving flask

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Preparation of Plant Material: Weigh approximately 25 g of ground cinnamon bark and place it into the 500 mL round-bottom flask. Add approximately 250 mL of distilled water to the flask.

• Steam Distillation Setup: Assemble the steam distillation apparatus. The round-bottom flask is placed on the heating mantle. The distillation head is connected to the flask, and the condenser is attached to the side arm of the distillation head. The receiving flask is placed at the outlet of the condenser to collect the distillate.

• Distillation: Gently heat the mixture in the round-bottom flask to boiling. Steam will pass through the cinnamon bark, carrying the volatile cinnamaldehyde with it. The steam and cinnamaldehyde vapor will then condense in the condenser and be collected in the receiving flask as a milky-white emulsion. Continue the distillation until no more oily droplets are observed in the distillate.

• Extraction: Transfer the collected distillate to a separatory funnel. Add approximately 30 mL of dichloromethane to the separatory funnel, stopper it, and shake vigorously, periodically venting the funnel to release pressure. Allow the layers to separate. The lower organic layer containing the cinnamaldehyde is drained into a clean Erlenmeyer flask.

• Repeat the extraction of the aqueous layer twice more with 20 mL portions of dichloromethane. Combine all the organic extracts.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water. Swirl the flask and let it stand for about 10-15 minutes. The drying agent should move freely when the flask is swirled, indicating that the solution is dry.

• Solvent Removal: Decant the dried organic solution into a pre-weighed round-bottom flask. Remove the dichloromethane using a rotary evaporator under reduced pressure.

• Yield Calculation: Weigh the flask containing the isolated cinnamaldehyde to determine the yield.

Isolation of p-Coumaric Acid from Cereal Bran by Alkaline Hydrolysis and Solvent Extraction

Objective: To isolate p-coumaric acid from cereal bran through alkaline hydrolysis followed by solvent extraction.

Materials and Equipment:

• Cereal bran (e.g., barley, rice)

• Sodium hydroxide (NaOH) solution (2 M)

• Hydrochloric acid (HCl) to adjust pH

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and hot plate

• Centrifuge and centrifuge tubes

• Separatory funnel

• Rotary evaporator

• pH meter

Procedure:

• Alkaline Hydrolysis: Suspend a known amount of cereal bran (e.g., 10 g) in 100 mL of 2 M NaOH solution in an Erlenmeyer flask.

• Stir the mixture at room temperature for 24 hours to hydrolyze the ester bonds linking p-coumaric acid to the cell wall polysaccharides.

• Acidification: After hydrolysis, acidify the mixture to pH 2-3 with HCl to precipitate the lignin and protonate the phenolic acids.

• Centrifugation: Centrifuge the acidified mixture to separate the solid residue from the supernatant containing the solubilized phenolic acids.

• Extraction: Transfer the supernatant to a separatory funnel and extract three times with equal volumes of ethyl acetate.

• Drying: Combine the ethyl acetate extracts and dry over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and evaporate the ethyl acetate under reduced pressure using a rotary evaporator to obtain the crude p-coumaric acid extract.

• Further Purification (Optional): The crude extract can be further purified using techniques like column chromatography or preparative HPLC.

Isolation of Caffeic Acid from Spent Coffee Grounds by Solvent Extraction

Objective: To extract caffeic acid from spent coffee grounds using a solvent extraction method.

Materials and Equipment:

• Dried spent coffee grounds, finely ground

• Ethanol (96%) or 80% Acetone

• Whatman No. 1 filter paper

• Beakers and Erlenmeyer flasks

• Shaker or magnetic stirrer

• Rotary evaporator

Procedure:

• Extraction: Weigh 10 g of finely ground spent coffee grounds and place them in an Erlenmeyer flask. Add 100 mL of 96% ethanol.

• Seal the flask and place it on a shaker or magnetic stirrer. Agitate the mixture at room temperature for 24 hours.

• Filtration: After extraction, filter the mixture through Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator at a temperature of 40-50°C to obtain the crude caffeic acid-rich extract.

• Hydrolysis (Optional): To release caffeic acid from its esterified forms (like chlorogenic acid), the crude extract can be subjected to acid or alkaline hydrolysis. For acid hydrolysis, the extract can be treated with 1 M HCl at 80°C for 2 hours.

• Purification: The crude extract can be further purified by partitioning with different solvents (e.g., ethyl acetate) or by chromatographic techniques.

Isolation of Ferulic Acid from Rice Bran by Saponification

Objective: To isolate ferulic acid from rice bran via saponification (alkaline hydrolysis).

Materials and Equipment:

• Rice bran oil soapstock or defatted rice bran

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) solution

• Ethanol

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Saponification: Mix rice bran oil soapstock with a solution of NaOH or KOH in aqueous ethanol. Heat the mixture under reflux for several hours (e.g., 3-5 hours at 95-100°C) to saponify the esters of ferulic acid.[23]

• Acidification: After saponification, cool the mixture and acidify it with HCl to a pH of 2-3. This will protonate the ferulic acid, making it less soluble in water.

• Extraction: Extract the acidified mixture multiple times with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash them with water to remove any remaining impurities. Dry the ethyl acetate layer over anhydrous sodium sulfate.

• Solvent Removal: Evaporate the ethyl acetate under reduced pressure to obtain crude ferulic acid.

• Recrystallization: The crude ferulic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure crystals.

Isolation of Sinapic Acid from Mustard Seed Meal

Objective: To extract sinapic acid from mustard seed meal.

Materials and Equipment:

• Defatted mustard seed meal

• Buffered aqueous solution (pH 12)

• Ethanol

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Shaker or magnetic stirrer

• Centrifuge

• Separatory funnel

• Rotary evaporator

Procedure:

• Extraction: Suspend the mustard seed meal in a buffered aqueous solution at pH 12. The high pH facilitates the hydrolysis of sinapine to sinapic acid.[22]

• Agitate the mixture at a controlled temperature (e.g., 70°C) for a specified time to maximize the extraction and hydrolysis.[22]

• Centrifugation and Filtration: Separate the solid residue from the liquid extract by centrifugation followed by filtration.

• Acidification and Extraction: Acidify the supernatant to pH 2-3 with HCl and then extract the sinapic acid with ethyl acetate.

• Drying and Concentration: Dry the ethyl acetate extract over anhydrous sodium sulfate and then evaporate the solvent to obtain the crude sinapic acid.

• Purification: Further purification can be achieved using chromatographic methods.

Signaling Pathways and Biological Activities

Cinnamic acid derivatives exert their biological effects by modulating various cellular signaling pathways. Understanding these interactions is crucial for drug development and for elucidating their mechanisms of action.

• Phenylpropanoid Pathway: This is the central biosynthetic pathway in plants responsible for the production of cinnamic acid and its derivatives from the amino acid phenylalanine.

• Anti-inflammatory Pathways: Many cinnamic acid derivatives exhibit potent anti-inflammatory properties by inhibiting key signaling cascades. For instance, they have been shown to suppress the activation of the Toll-like receptor 4 (TLR4) and the nuclear factor kappa B (NF-κB) signaling pathways, leading to a reduction in the production of pro-inflammatory cytokines like TNF-α and IL-6.[5]

• Antioxidant and Cytoprotective Pathways: Ferulic acid, for example, can activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[24][25] This leads to the upregulation of antioxidant enzymes like heme oxygenase-1 (HO-1), which protect cells from oxidative stress.

• Cell Proliferation and Apoptosis Pathways: Caffeic acid and its esters have been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is often hyperactivated in cancer cells, thereby suppressing cell proliferation and inducing apoptosis.[5][7] p-Coumaric acid can induce apoptosis in cancer cells through the intrinsic mitochondrial pathway, involving the modulation of Bcl-2 family proteins.[4][9]

• Sensory and Nociceptive Pathways: Cinnamaldehyde is a well-known agonist of the Transient Receptor Potential Ankyrin 1 (TRPA1) channel, which is involved in pain and inflammation signaling.[8][14]

Visualizations

Experimental Workflow for Isolation of Cinnamic Acid Derivatives

References

• 1. content-assets.jci.org [content-assets.jci.org]
• 2. gcoe.u-shizuoka-ken.ac.jp [gcoe.u-shizuoka-ken.ac.jp]
• 3. [Effect of P-coumaric Acid on Apoptosis of Multiple Myeloma Cells Based on Oxidative Stress] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Events associated with apoptotic effect of p-Coumaric acid in HCT-15 colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer activity of caffeic acid n-butyl ester against A431 skin carcinoma cell line occurs via induction of apoptosis and inhibition of the mTOR/PI3K/AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Caffeic Acid Derivatives Inhibit the Growth of Colon Cancer: Involvement of the PI3-K/Akt and AMPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The TRPA1 Agonist Cinnamaldehyde Induces the Secretion of HCO3− by the Porcine Colon - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | The Anti-tumor Effects of p-Coumaric Acid on Melanoma A375 and B16 Cells [frontiersin.org]
• 10. Caffeic acid phenethyl ester suppresses EGFR/FAK/Akt signaling, migration, and tumor growth of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ferulic Acid Regulates the Nrf2/Heme Oxygenase-1 System and Counteracts Trimethyltin-Induced Neuronal Damage in the Human Neuroblastoma Cell Line SH-SY5Y - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GitHub - abruzzi/graphviz-scripts: Some dot files for graphviz [github.com]
• 13. Differential sensitivity of cinnamaldehyde-evoked calcium fluxes to ruthenium red in guinea pig and mouse trigeminal sensory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The TRPA1 Agonist Cinnamaldehyde Induces the Secretion of HCO3− by the Porcine Colon [mdpi.com]
• 15. youtube.com [youtube.com]
• 16. graphviz.org [graphviz.org]
• 17. Caffeic Acid Phenethyl Ester Causes p21Cip1 Induction, Akt Signaling Reduction, and Growth Inhibition in PC-3 Human Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 19. DOT Language | Graphviz [graphviz.org]
• 20. stackoverflow.com [stackoverflow.com]
• 21. How To Use Graphviz for SEM Models and Path Diagrams [staskolenikov.net]
• 22. New Insights Into the Anticancer Effects of p-Coumaric Acid: Focus on Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Ferulic acid induces heme oxygenase-1 via activation of ERK and Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application of 2-Carboxycinnamic Acid in Metal-Organic Framework (MOF) Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The use of functionalized organic linkers is a cornerstone in the design and synthesis of metal-organic frameworks (MOFs) with tailored properties for specific applications. 2-Carboxycinnamic acid, with its dual carboxylate and acrylate functionalities, presents an intriguing candidate for the construction of novel MOFs. The rigid backbone of the phenyl ring combined with the coordinating carboxyl groups can facilitate the formation of robust, porous frameworks. Furthermore, the vinyl group offers a potential site for post-synthetic modification, allowing for the introduction of additional functionalities.

While specific literature on MOFs synthesized directly from 2-carboxycinnamic acid is limited, we can extrapolate potential applications and protocols based on similar cinnamic acid derivatives. For instance, the successful synthesis of a Lanthanum-based MOF using 3,4-dihydroxycinnamic acid for drug delivery applications highlights the potential of this class of linkers in biomedicine.[1] The presence of the carboxylic acid groups allows for coordination with metal ions to form the framework, while the inherent biocompatibility of many cinnamic acid derivatives makes them suitable for biological applications.

This document provides a generalized protocol for the synthesis of a hypothetical Lanthanum-based MOF using 2-carboxycinnamic acid, herein referred to as La-(2-CCA)-MOF, with potential applications in drug delivery.

Hypothetical MOF Profile: La-(2-CCA)-MOF

Property	Hypothetical Value	Significance in Drug Delivery
BET Surface Area	800 - 1200 m²/g	A high surface area allows for significant drug loading capacity.
Pore Volume	0.5 - 0.8 cm³/g	Sufficient pore volume is necessary to accommodate therapeutic molecules.
Pore Size	1.5 - 2.5 nm	The pore size should be large enough for drug encapsulation but suitable for controlled release.
Thermal Stability	Up to 300 °C	Ensures the integrity of the MOF during storage and potential processing steps.
Drug Loading Capacity (e.g., Doxorubicin)	15 - 25 wt%	Indicates the efficiency of the MOF as a drug carrier.

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of La-(2-CCA)-MOF

This protocol describes a generalized hydrothermal method for the synthesis of a Lanthanum-based MOF using 2-carboxycinnamic acid as the organic linker. This method is adapted from procedures for synthesizing other lanthanide-carboxylate MOFs.[2][3][4]

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• 2-Carboxycinnamic acid (H₂-2-CCA)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Equipment:

• 20 mL Teflon-lined stainless steel autoclave

• Oven

• Centrifuge

• Sonicator

• Magnetic stirrer

Procedure:

• Precursor Solution Preparation: In a 50 mL beaker, dissolve 0.5 mmol of Lanthanum(III) nitrate hexahydrate and 0.5 mmol of 2-carboxycinnamic acid in a solvent mixture of 10 mL of DMF and 5 mL of deionized water.

• Homogenization: Stir the mixture at room temperature for 30 minutes to ensure homogeneity. Subsequently, sonicate the solution for 15 minutes.

• Hydrothermal Reaction: Transfer the resulting solution to a 20 mL Teflon-lined stainless steel autoclave.

• Crystallization: Seal the autoclave and place it in an oven heated to 120°C for 72 hours.

• Cooling and Product Collection: After the reaction is complete, allow the autoclave to cool down to room temperature naturally. Collect the resulting crystalline product by centrifugation at 8000 rpm for 10 minutes.

• Washing: Wash the collected solid three times with fresh DMF to remove any unreacted starting materials, followed by three washes with ethanol to remove the DMF. After each wash, separate the solid by centrifugation.

• Drying: Dry the final product in a vacuum oven at 60°C overnight to obtain the La-(2-CCA)-MOF as a crystalline powder.

Protocol 2: Drug Loading into La-(2-CCA)-MOF (Example: Doxorubicin)

This protocol outlines a general procedure for loading a model anticancer drug, Doxorubicin (DOX), into the synthesized La-(2-CCA)-MOF.

Materials:

• Activated La-(2-CCA)-MOF

• Doxorubicin hydrochloride (DOX)

• Phosphate-buffered saline (PBS, pH 7.4)

Equipment:

• Centrifuge

• UV-Vis Spectrophotometer

• Shaker

Procedure:

• Activation of MOF: Before drug loading, activate the La-(2-CCA)-MOF by heating it under vacuum at 100°C for 12 hours to remove any guest solvent molecules from the pores.

• Drug Solution Preparation: Prepare a stock solution of Doxorubicin in PBS at a concentration of 1 mg/mL.

• Loading Process: Disperse 10 mg of the activated La-(2-CCA)-MOF in 10 mL of the DOX solution.

• Incubation: Gently shake the suspension at room temperature in the dark for 24 hours to allow for the diffusion of DOX molecules into the pores of the MOF.

• Separation and Washing: Collect the DOX-loaded MOF (DOX@La-(2-CCA)-MOF) by centrifugation at 10,000 rpm for 15 minutes. Wash the product with fresh PBS to remove any surface-adsorbed drug molecules.

• Quantification of Loaded Drug: Measure the concentration of DOX remaining in the supernatant and the washing solutions using a UV-Vis spectrophotometer at a wavelength of 480 nm. The amount of loaded drug can be calculated by subtracting the amount of DOX in the supernatant and washes from the initial amount of DOX used.

Visualizations

Caption: Logical relationship for the synthesis and application of La-(2-CCA)-MOF.

Caption: Experimental workflow for the synthesis and drug loading of La-(2-CCA)-MOF.

References

• 1. d-nb.info [d-nb.info]
• 2. Two structural types of lanthanide MOFs based on long-chain flexible sebacic acid: synthesis, luminescence, sensing, and magnetic properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Purification of 2-Carboxycinnamic Acid

Introduction

2-Carboxycinnamic acid is a dicarboxylic acid derivative of cinnamic acid. Cinnamic acid and its derivatives are of significant interest in pharmaceutical research due to their potential therapeutic properties. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification and analysis of such compounds, offering high resolution and sensitivity. This application note details a reverse-phase HPLC (RP-HPLC) method for the purification of 2-Carboxycinnamic acid, providing a comprehensive protocol for researchers, scientists, and professionals in drug development.

Principle of the Method

The purification of 2-Carboxycinnamic acid is achieved using a reverse-phase HPLC method. In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. The separation is based on the differential partitioning of the analyte between the stationary and mobile phases. By employing a gradient elution, where the concentration of the organic solvent in the mobile phase is gradually increased, compounds are eluted based on their hydrophobicity. The addition of an acid to the mobile phase suppresses the ionization of the carboxylic acid groups, leading to better retention and peak shape.

Experimental Protocols

1. Sample Preparation

Proper sample preparation is crucial to prevent column clogging and ensure reproducible results.

• Dissolution: Accurately weigh a sample of crude 2-Carboxycinnamic acid and dissolve it in a suitable solvent. A mixture of the initial mobile phase components (e.g., water and methanol/acetonitrile) is recommended.[1] Sonication can be used to aid dissolution.

• Filtration: Filter the dissolved sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.[2] This step is critical to protect the HPLC column from damage.

2. HPLC System and Conditions

The following HPLC conditions are recommended for the purification of 2-Carboxycinnamic acid. These are based on methods for similar aromatic carboxylic acids and may require optimization for specific applications.

Parameter	Recommended Condition
HPLC System	Preparative HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector
Column	C18 reverse-phase column (e.g., 250 mm x 10 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 20% B; 5-25 min: 20-80% B; 25-30 min: 80% B; 30-35 min: 80-20% B; 35-40 min: 20% B
Flow Rate	4.0 mL/min
Column Temperature	30 °C
Detection Wavelength	275 nm
Injection Volume	500 µL (can be adjusted based on sample concentration and column capacity)

3. Post-Purification Processing

• Fraction Collection: Collect the fractions corresponding to the 2-Carboxycinnamic acid peak based on the chromatogram.

• Solvent Evaporation: Remove the HPLC solvent from the collected fractions using a rotary evaporator or a lyophilizer to obtain the purified solid compound.

• Purity Analysis: Re-analyze a small portion of the purified sample using an analytical HPLC method to determine the final purity.

Data Presentation

The following table summarizes example quantitative data that could be obtained from the HPLC purification of 2-Carboxycinnamic acid.

Parameter	Value
Retention Time	18.5 min
Initial Purity (crude)	85%
Final Purity (purified)	>98%
Recovery	80%
Loading Capacity	50 mg per injection (on a 250 mm x 10 mm column)

Note: The values in this table are for illustrative purposes and may vary depending on the specific experimental conditions and the nature of the crude sample.

Visualizations

Caption: Interrelationship of key HPLC parameters and their effect on separation.

References

• 1. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 2. nacalai.com [nacalai.com]

Perkin Reaction Protocol for the Synthesis of Cinnamic Acid Derivatives: Application Notes and Detailed Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Perkin reaction is a powerful and well-established organic synthesis method for the preparation of α,β-unsaturated aromatic acids, commonly known as cinnamic acids.[1] This reaction involves the base-catalyzed condensation of an aromatic aldehyde with an acid anhydride.[1] The alkali salt of the carboxylic acid corresponding to the anhydride is typically used as the base catalyst.[1] Cinnamic acid and its derivatives are valuable precursors in the pharmaceutical industry, serving as key intermediates in the synthesis of various drugs, including anticoagulants and anticancer agents.[2] This document provides detailed application notes, experimental protocols, and quantitative data for the synthesis of various cinnamic acid derivatives using the Perkin reaction.

Reaction Mechanism

The Perkin reaction proceeds via an aldol-type condensation. The mechanism involves the formation of an enolate from the acid anhydride in the presence of a weak base. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the aromatic aldehyde. A subsequent series of reactions, including dehydration and hydrolysis, leads to the formation of the α,β-unsaturated aromatic acid.[3] The reaction preferentially forms the more stable trans-isomer.

Data Presentation: Synthesis of Cinnamic Acid Derivatives

The following table summarizes the yields of various substituted cinnamic acids obtained through the Perkin reaction, providing a comparative analysis of the impact of different substituents on the aromatic aldehyde.

Aromatic Aldehyde	Substituent	Product	Yield (%)
Benzaldehyde	H	Cinnamic acid	70-75
4-Methylbenzaldehyde	4-Me	4-Methylcinnamic acid	33
2-Chlorobenzaldehyde	2-Cl	2-Chlorocinnamic acid	71
4-Chlorobenzaldehyde	4-Cl	4-Chlorocinnamic acid	52
2-Methoxybenzaldehyde	2-MeO	2-Methoxycinnamic acid	55
4-Methoxybenzaldehyde	4-MeO	4-Methoxycinnamic acid	30
2-Nitrobenzaldehyde	2-NO₂	2-Nitrocinnamic acid	75
4-Nitrobenzaldehyde	4-NO₂	4-Nitrocinnamic acid	82
2,6-Dichlorobenzaldehyde	2,6-Cl₂	2,6-Dichlorocinnamic acid	82
Salicylaldehyde	2-OH	Coumarin	Not specified

Data sourced from Longdom Publishing

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of cinnamic acid from benzaldehyde and acetic anhydride. This protocol can be adapted for the synthesis of other cinnamic acid derivatives with appropriate modifications to the starting materials and reaction conditions.

Materials:

• Benzaldehyde

• Acetic anhydride

• Anhydrous sodium acetate

• Saturated sodium carbonate solution

• Activated charcoal

• Hydrochloric acid (concentrated)

• Distilled water

• Ethanol (for recrystallization)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Beakers

• Erlenmeyer flasks

• Büchner funnel and flask

• Vacuum source

• Separatory funnel

• pH paper

• Melting point apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine the aromatic aldehyde (e.g., benzaldehyde, 1 mole), acetic anhydride (1.5 moles), and freshly fused, anhydrous sodium acetate (0.8 moles).

• Reaction: Attach a reflux condenser to the flask and heat the mixture in a heating mantle or oil bath to 180°C for 5-8 hours.[4][5]

• Workup - Neutralization and Extraction: Allow the reaction mixture to cool slightly and pour it into a large beaker containing 400 mL of water. Boil the mixture for 15-20 minutes to hydrolyze any unreacted acetic anhydride.

• Removal of Unreacted Aldehyde: While the solution is still hot, add a saturated solution of sodium carbonate until the mixture is alkaline to litmus paper. This converts the cinnamic acid into its soluble sodium salt. If unreacted aldehyde is present, it can be removed at this stage by steam distillation until the distillate is clear.

• Decolorization: To the hot solution, add a small amount of activated charcoal to remove colored impurities. Boil the mixture for a few minutes.

• Filtration: Filter the hot solution through a fluted filter paper or a pre-heated Büchner funnel to remove the charcoal and any resinous byproducts.

• Precipitation: Cool the filtrate and then carefully acidify it with concentrated hydrochloric acid until the precipitation of cinnamic acid is complete. Check the pH to ensure it is acidic.

• Isolation and Purification: Cool the mixture in an ice bath to maximize crystallization. Collect the precipitated cinnamic acid by vacuum filtration using a Büchner funnel. Wash the crystals with cold water to remove any remaining inorganic impurities.

• Drying and Characterization: Dry the purified cinnamic acid crystals. The purity can be assessed by determining the melting point and comparing it to the literature value. Further purification can be achieved by recrystallization from hot water or ethanol.

Mandatory Visualization

The following diagrams illustrate the general experimental workflow for the Perkin reaction and the logical relationship of the key steps.

Caption: Experimental workflow for the Perkin reaction.

Caption: Logical flow of the Perkin reaction.

References

• 1. Perkin reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 2-Carboxycinnamic Acid via Knoevenagel-Doebner Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

The Knoevenagel-Doebner condensation is a versatile and widely utilized carbon-carbon bond-forming reaction in organic synthesis. It involves the reaction of an aldehyde or ketone with an active methylene compound, catalyzed by a weak base, typically an amine like pyridine or piperidine. The Doebner modification of this reaction specifically employs malonic acid as the active methylene component, which, after the initial condensation, undergoes a subsequent decarboxylation to yield an α,β-unsaturated carboxylic acid.[1] This methodology is particularly valuable for the synthesis of cinnamic acids and their derivatives, which are important intermediates in the pharmaceutical industry and precursors to a variety of biologically active molecules.

This document provides a detailed protocol for the synthesis of 2-carboxycinnamic acid from 2-carboxybenzaldehyde and malonic acid using the Knoevenagel-Doebner condensation. 2-Carboxycinnamic acid serves as a key building block in the synthesis of various heterocyclic compounds and can be a target molecule in drug discovery programs. The protocol outlined below is based on established general procedures for the Knoevenagel-Doebner reaction, adapted for the specific synthesis of this di-carboxylic acid.[2][3] Alternative, greener synthetic approaches employing microwave irradiation or alternative catalysts such as proline have also been reported for similar condensations and may be considered for process optimization.[4][5][6]

Data Presentation

The following table summarizes the key quantitative data and physical properties associated with the synthesis of 2-carboxycinnamic acid.

Parameter	Value	Reference
Reactants
2-Carboxybenzaldehyde	1.0 equivalent	N/A
Malonic Acid	1.1 - 3.0 equivalents	[3][6]
Pyridine (Solvent/Catalyst)	Sufficient quantity to dissolve reactants	[2]
Piperidine (Catalyst)	Catalytic amount (e.g., 0.1 equivalents)	[6]
Reaction Conditions
Temperature	Reflux	[2]
Reaction Time	6 - 8 hours	[2]
Product Characterization
Product	2-Carboxycinnamic acid	N/A
Molecular Formula	C₁₀H₈O₄	[7]
Molecular Weight	192.17 g/mol	[7]
Melting Point	212 - 214 °C	[7]
Typical Yield	75 - 90% (based on analogous reactions)	[2][3]
Spectroscopic Data
¹H NMR	Consistent with the structure	[7]
¹³C NMR	Consistent with the structure	[7]
IR Spectroscopy	Characteristic peaks for O-H, C=O, C=C, and aromatic C-H	[8]

Experimental Protocols

Synthesis of 2-Carboxycinnamic Acid

This protocol describes the synthesis of 2-carboxycinnamic acid via the Knoevenagel-Doebner condensation of 2-carboxybenzaldehyde and malonic acid.

Materials:

• 2-Carboxybenzaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Concentrated Hydrochloric Acid (HCl)

• Deionized water

• Ethanol (for recrystallization)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-carboxybenzaldehyde (1.0 eq) and malonic acid (1.2 eq).

• Addition of Solvent and Catalyst: Add a sufficient amount of pyridine to dissolve the reactants. To this solution, add a catalytic amount of piperidine (e.g., 0.1 eq).

• Reaction: Heat the reaction mixture to reflux with constant stirring. Maintain the reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to precipitate the crude product.

• Isolation of Crude Product: Stir the acidic mixture for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water to remove any remaining pyridine and other water-soluble impurities.

• Purification: Recrystallize the crude 2-carboxycinnamic acid from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the purified product.

• Drying and Characterization: Dry the purified crystals in a vacuum oven. Determine the yield and characterize the product by measuring its melting point and acquiring spectroscopic data (¹H NMR, ¹³C NMR, IR).

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2-carboxycinnamic acid.

Reaction Mechanism

Caption: Mechanism of the Knoevenagel-Doebner condensation.

References

• 1. Knoevenagel Condensation [organic-chemistry.org]
• 2. bepls.com [bepls.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis [frontiersin.org]
• 7. spectrabase.com [spectrabase.com]
• 8. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Enzymatic Synthesis and Biocatalysis of Cinnamic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Cinnamic acid and its derivatives are a class of naturally occurring phenolic compounds with a wide array of pharmacological activities, including antioxidant, anti-inflammatory, anticancer, and antidiabetic properties.[1] Their diverse biological functions make them compelling candidates for the development of novel therapeutics.[2] Enzymatic synthesis presents a sustainable and efficient alternative to conventional chemical methods for the production of these valuable compounds.[1] This document provides detailed application notes and protocols for the enzymatic synthesis of cinnamic acid and its derivatives, targeting researchers, scientists, and professionals in drug development.

Introduction to Enzymatic Synthesis Methods

The enzymatic production of cinnamic acid derivatives primarily involves two strategies: the direct synthesis from amino acid precursors using lyases and the modification of the cinnamic acid backbone through the action of other enzymes like hydroxylases, ligases, and lipases.[1][3] A powerful approach that leverages engineered microorganisms to carry out these enzymatic conversions is whole-cell biocatalysis.[1][3]

Key Enzymes in the Synthesis of Cinnamic Acid Derivatives

Several key enzymes are instrumental in the biocatalytic production of cinnamic acid and its derivatives:

• Phenylalanine Ammonia-Lyase (PAL): This enzyme catalyzes the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid and ammonia, a foundational step in the phenylpropanoid pathway in plants.[1][4]

• Tyrosine Ammonia-Lyase (TAL): TAL facilitates the conversion of L-tyrosine to p-coumaric acid.[3][5] Notably, some PAL enzymes also demonstrate TAL activity.[3]

• Cinnamate-4-Hydroxylase (C4H): As a monooxygenase, C4H hydroxylates cinnamic acid to generate p-coumaric acid.[6]

• 4-Coumarate:CoA Ligase (4CL): This enzyme activates cinnamic acid and its hydroxylated and methoxylated derivatives by converting them into their corresponding Coenzyme A (CoA) thioesters. These activated molecules serve as precursors for a diverse range of secondary metabolites.[3][7]

• Lipases: These enzymes are employed for the esterification of cinnamic acid and its derivatives, leading to the formation of various cinnamate esters that have applications in the cosmetic, food, and pharmaceutical sectors.[8][9]

• Carboxylic Acid Reductase (CAR): In whole-cell systems, CAR can be utilized to convert trans-cinnamic acid into cinnamaldehyde.[10]

• Ferulic Acid Decarboxylase (FDC) and Phenylalanine Decarboxylase (PAD): These enzymes are involved in the decarboxylation of cinnamic acid derivatives to produce vinylphenols.

Data Presentation: Quantitative Analysis of Enzymatic Syntheses

The following tables provide a comparative overview of quantitative data from various studies on the enzymatic synthesis of cinnamic acid derivatives, highlighting different enzymes, substrates, and reaction conditions.

Table 1: Synthesis of Cinnamic Acid and p-Coumaric Acid using Ammonia-Lyases

Enzyme	Substrate	Product	Biocatalyst	Titer/Yield	Time	Reference
Phenylalanine Ammonia-Lyase (PAL) from Rhodotorula glutinis	L-Phenylalanine	trans-Cinnamic Acid	Engineered E. coli	597 mg/L	24 h	[11]
Phenylalanine Ammonia-Lyase (PAL) from Streptomyces maritimus	L-Phenylalanine	trans-Cinnamic Acid	Engineered Corynebacterium glutamicum	29.7 mM (from 36.3 mM L-Phe)	30 h	[12]
Tyrosine Ammonia-Lyase (TAL) from Chryseobacterium luteum (TALclu)	L-Tyrosine	p-Coumaric Acid	E. coli whole cells	2.03 g/L	8 h	[13][14]
Tyrosine Ammonia-Lyase (TAL) from Rivularia sp. PCC 7116 (TALrpc)	L-Tyrosine	p-Coumaric Acid	E. coli whole cells	2.35 g/L	24 h	[13][14]
Phenylalanine Ammonia-Lyase (PAL) from Rhodotorula glutinis	L-Tyrosine	p-Coumaric Acid	Engineered E. coli	525 mg/L	20 h	[11]

Table 2: Enzymatic Esterification of Cinnamic Acid Derivatives using Lipases

Enzyme	Substrate 1	Substrate 2	Product	Yield/Conversion	Time	Temperature	Reference
Lipozyme TLIM	Cinnamic Acid	Ethanol	Ethyl Cinnamate	99% (maximum yield)	Not Specified	50°C	[15][16]
Novozym 435	Ferulic Acid	Ethanol	Ethyl Ferulate	87% conversion	2 days	75°C	[8][17]
Novozym 435	p-Methoxycinnamic Acid	2-Ethyl Hexanol	Octyl Methoxycinnamate	90% conversion	1 day	80°C	[8][17]
Novozym 435	Cinnamic Acid	Oleyl Alcohol	Oleyl Cinnamate	100% bioconversion	12 days	55°C	[5]

Table 3: Whole-Cell Bioconversion of Cinnamic Acid Derivatives

Enzyme	Substrate	Product	Biocatalyst	Titer/Yield	Time	Reference
Carboxylic Acid Reductase (CAR) from Mycobacterium phlei	trans-Cinnamic Acid	Cinnamaldehyde	Engineered Corynebacterium glutamicum	1.1 g/L (100% conversion)	30 min	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments in the enzymatic synthesis of cinnamic acid derivatives.

Protocol 1: Spectrophotometric Assay of Phenylalanine Ammonia-Lyase (PAL) Activity

This protocol is adapted from established methods for determining PAL activity in plant extracts.[1]

Principle: The enzymatic conversion of L-phenylalanine to trans-cinnamic acid is monitored by measuring the increase in absorbance at 290 nm, which is characteristic of trans-cinnamic acid.[1] The rate of this increase is directly proportional to the PAL activity.

Materials and Reagents:

• Extraction Buffer: 0.1 M Tris-HCl buffer (pH 8.8) containing 14 mM 2-mercaptoethanol and 3% (w/v) polyvinylpolypyrrolidone (PVPP). Prepare fresh.[1]

• Substrate Solution: 15 mM L-phenylalanine in 0.1 M Tris-HCl buffer (pH 8.8).[1]

• Stop Solution: 6 M HCl.[1]

• Spectrophotometer or microplate reader capable of measuring absorbance at 290 nm.

• Refrigerated centrifuge.

• Homogenizer (e.g., mortar and pestle).

• Ice bath.

Procedure:

• Enzyme Extraction:

  • Homogenize fresh plant tissue in ice-cold extraction buffer.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant, which contains the crude enzyme extract. Keep the extract on ice.[1]

• Enzyme Assay:

  • Prepare two tubes: "Sample Tube" and "Blank Tube".

  • To both tubes, add 800 µL of 0.1 M Tris-HCl buffer (pH 8.8) and 100 µL of the Substrate Solution.

  • Pre-incubate the reaction mixtures at 30°C for 5 minutes.

  • To the "Sample Tube," add 100 µL of the enzyme extract to initiate the reaction.

  • To the "Blank Tube," add 100 µL of the extraction buffer.

  • Incubate both tubes at 30°C for 15 minutes.[1]

  • Stop the reaction by adding 200 µL of 6 M HCl to each tube.[1]

  • Measure the absorbance of both solutions at 290 nm.

Data Analysis:

• Calculate the change in absorbance (ΔA) by subtracting the absorbance of the "Blank Tube" from the "Sample Tube".

• Calculate the concentration of trans-cinnamic acid produced using the Beer-Lambert law: c = A / (ε * l) where:

  • c = concentration in mol/L

  • A = absorbance at 290 nm

  • ε = molar extinction coefficient of trans-cinnamic acid (9630 M⁻¹cm⁻¹).[1]

  • l = path length of the cuvette (usually 1 cm)

• Express PAL activity in units, where one unit is defined as the amount of enzyme that produces 1 µmol of trans-cinnamic acid per minute under the assay conditions.

Protocol 2: Whole-Cell Bioconversion of L-Phenylalanine to trans-Cinnamic Acid

This protocol describes the use of engineered Corynebacterium glutamicum expressing PAL for the production of trans-cinnamic acid.[12]

Materials:

• Engineered C. glutamicum strain expressing PAL.

• L-Phenylalanine.

• Bioreactor with temperature and pH control.

• Centrifuge.

• HPLC system for product analysis.

• Growth medium (e.g., Luria-Bertani broth).

• Production medium (e.g., minimal medium with a carbon source).

Procedure:

• Inoculum Preparation:

  • Inoculate a single colony of the engineered C. glutamicum strain into 5 mL of growth medium.

  • Incubate at 30°C with shaking until the culture reaches an OD600 of 0.6-0.8.

• Seed Culture:

  • Transfer the inoculum to 50 mL of growth medium in a 250 mL flask.

  • Incubate under the same conditions until an OD600 of 5-6 is reached.

• Bioconversion in Bioreactor:

  • Inoculate the production medium in the bioreactor with the seed culture.

  • Grow the cells to a desired density.

  • Harvest the cells by centrifugation and wash with a suitable buffer (e.g., phosphate buffer, pH 7.0).[3]

  • Resuspend the cell pellet in the reaction buffer containing L-phenylalanine to start the bioconversion.

  • Maintain the temperature at 50°C and the pH at 8.5.[12]

• Monitoring and Harvesting:

  • Take samples periodically to monitor the consumption of L-phenylalanine and the production of trans-cinnamic acid using HPLC.

  • Once the reaction is complete, harvest the product from the supernatant after centrifuging to remove the cells.

• Product Analysis:

  • Quantify the concentration of trans-cinnamic acid in the supernatant using a calibrated HPLC system.

Protocol 3: Lipase-Catalyzed Synthesis of Ethyl Cinnamate

This protocol outlines the enzymatic esterification of cinnamic acid with ethanol to produce ethyl cinnamate using an immobilized lipase.[15][16]

Materials:

• Immobilized lipase (e.g., Lipozyme TLIM).[16]

• Cinnamic acid.

• Ethanol.

• Organic solvent (e.g., isooctane).[15]

• Shaking incubator.

• Analytical equipment for product quantification (e.g., GC or HPLC).

Procedure:

• Reaction Setup:

  • In a sealed reaction vessel, dissolve cinnamic acid in isooctane.

  • Add ethanol in a specific molar ratio to cinnamic acid (this ratio should be optimized).

  • Add the immobilized lipase (e.g., 10% w/w of substrates).

• Reaction:

  • Incubate the reaction mixture in a shaking incubator at 50°C for the desired reaction time (e.g., 24 hours).[15][16]

• Product Recovery and Analysis:

  • After the reaction, separate the immobilized enzyme from the reaction mixture by filtration.

  • Analyze the reaction mixture to determine the yield of ethyl cinnamate using GC or HPLC.

  • The enzyme can be washed and reused for subsequent batches.

Visualizations: Pathways and Workflows

Diagrams created using Graphviz (DOT language) to illustrate key pathways and experimental workflows.

Caption: Biosynthetic pathways for cinnamic acid derivatives.

Caption: Experimental workflow for the PAL enzyme assay.

Caption: Inhibition of the NF-κB signaling pathway by cinnamic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Coumarate-CoA ligase - Wikipedia [en.wikipedia.org]
• 8. Enzymatic synthesis of cinnamic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scholar.its.ac.id [scholar.its.ac.id]
• 10. Production of Cinnamaldehyde through Whole-Cell Bioconversion from trans-Cinnamic Acid Using Engineered Corynebacterium glutamicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Production of Trans-Cinnamic and p-Coumaric Acids in Engineered E. coli [mdpi.com]
• 12. Production of trans-cinnamic acid by whole-cell bioconversion from l-phenylalanine in engineered Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of Novel Tyrosine Ammonia Lyases for the Enzymatic Synthesis of p‐Coumaric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of Novel Tyrosine Ammonia Lyases for the Enzymatic Synthesis of p-Coumaric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. High-yield synthesis of bioactive ethyl cinnamate by enzymatic esterification of cinnamic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. jocpr.com [jocpr.com]

Application Notes and Protocols for the Sonochemical Synthesis of Cinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of cinnamic acid utilizing sonochemical methods. This technique offers a green and efficient alternative to traditional synthetic routes, demonstrating significant reductions in reaction time and energy consumption. The protocols and data presented herein are intended to serve as a practical resource for laboratory applications.

Introduction

Cinnamic acid and its derivatives are valuable compounds in the pharmaceutical, cosmetic, and food industries, known for their diverse biological activities, including antioxidant and antimicrobial properties.[1] The traditional synthesis of cinnamic acid, often achieved through the Perkin reaction, typically requires high temperatures and long reaction times, often spanning 4 to 10 hours.[1][2] Sonochemistry, the application of ultrasound to chemical reactions, has emerged as a powerful tool to overcome these limitations. Ultrasonic irradiation accelerates reaction rates through acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This phenomenon creates localized hot spots with extremely high temperatures and pressures, leading to shorter reaction times, increased yields, and milder reaction conditions.[2]

This document outlines the sonochemical synthesis of cinnamic acid via the Perkin reaction, providing detailed experimental protocols, comparative data, and troubleshooting guidance.

Data Presentation

The application of ultrasound significantly enhances the efficiency of the Perkin reaction for cinnamic acid synthesis when compared to conventional heating methods. The following table summarizes the key parameters and outcomes.

Parameter	Conventional Heating	Sonochemical Method	Expected Impact of Sonication
Reaction Time	4 - 10 hours[2]	60 minutes[2]	Significant reduction in reaction time
Temperature	170 - 180°C[2]	70°C[2]	Lower reaction temperatures are achievable
Yield	Variable, often moderate[2]	A reported yield is 4.98%[2][3]	Potential for increased yield under optimized conditions
Byproduct Formation	Prone to side products due to high temperatures and long reaction times[2]	Milder conditions can help minimize the formation of thermal degradation byproducts[2]	Improved product purity

Experimental Protocols

This section provides a detailed methodology for the sonochemical synthesis of cinnamic acid based on the Perkin reaction.

Materials and Reagents

• Benzaldehyde (0.05 mole)

• Acetic anhydride (0.073 mole)

• Anhydrous sodium acetate (0.03 mole)[2]

• Distilled water

• Saturated sodium bicarbonate solution

• Concentrated hydrochloric acid

• Erlenmeyer flask

• Sonicator (bath or probe type)

• Round bottom flask

• Distillation apparatus

• Vacuum filtration setup

Synthesis Procedure

• In an Erlenmeyer flask, combine 0.05 mole of benzaldehyde, 0.073 mole of acetic anhydride, and 0.03 mole of anhydrous sodium acetate.[2]

• Place the flask in a sonicator and irradiate the mixture for 60 minutes at a controlled temperature of 70°C.[1][2]

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[2]

• Upon completion, transfer the reaction mixture to a round bottom flask and add 25 mL of distilled water.[2]

• Neutralize the mixture by adding a saturated sodium bicarbonate solution until the pH is basic. This step is crucial to convert cinnamic acid to its soluble sodium salt and to neutralize any unreacted acetic anhydride.[2][4]

• Steam distill the mixture to remove any unreacted benzaldehyde. Continue distillation until the distillate is clear.

• Cool the remaining residue and filter it under vacuum to remove any solid impurities.[2]

• Acidify the filtrate by slowly adding concentrated hydrochloric acid while stirring. This will precipitate the cinnamic acid.[2]

• Cool the acidified mixture to induce complete precipitation.

• Collect the solid cinnamic acid by vacuum filtration and wash it with cold distilled water.[2]

• Dry the purified cinnamic acid.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the sonochemical synthesis of cinnamic acid.

Sonochemical Synthesis Workflow

Sonochemically-Assisted Perkin Reaction Mechanism

The sonochemical synthesis of cinnamic acid typically follows the Perkin reaction mechanism. Ultrasound accelerates the key steps of this condensation reaction.[2]

Perkin Reaction Mechanism

Troubleshooting and Optimization

While sonochemical synthesis is efficient, optimizing parameters can further enhance yield and purity.

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Low Yield of Cinnamic Acid	Insufficient Sonication Power or Time	Ensure the reaction vessel is optimally positioned in the sonicator. Incrementally increase sonication time and monitor via TLC.
Incorrect Reagent Stoichiometry	A typical molar ratio is approximately 1:1.5:0.6 for benzaldehyde:acetic anhydride:sodium acetate.[2]
Inadequate Temperature Control	Maintain the reaction temperature around 70°C. Lower temperatures may slow the reaction, while higher temperatures can promote side reactions.[2]
Poor Quality or Inactive Catalyst	Use anhydrous sodium acetate, as water can interfere with the reaction.[2]
High Levels of Impurities	Over-sonication or Excessive Power	Excessive sonication can lead to the degradation of reactants or products. Optimize sonication power and time.[2]
Impure Starting Materials	Use freshly distilled benzaldehyde to avoid oxidation to benzoic acid.[2]
Inefficient Post-Reaction Work-up	Ensure complete removal of unreacted benzaldehyde through efficient steam distillation or extraction.[2]

Optimization Strategies

• Temperature: While 70°C is a reported optimal temperature, exploring a range from 50°C to 80°C may improve yields for specific setups. For the synthesis of a cinnamic acid derivative, an optimal temperature of 60°C was found to produce a high yield.[5]

• Sonication Power and Frequency: The power and frequency of the ultrasound can significantly impact the reaction. Systematic variation of these parameters is recommended to find the optimal conditions for your specific sonicator.

• Catalyst: While sodium acetate is commonly used, exploring other weak bases could potentially enhance the reaction rate and yield.

• Solvent: The described protocol is solvent-free. However, for certain derivatives or scaled-up reactions, the use of a high-boiling point, inert solvent might be beneficial.

References

• 1. jurnal.uns.ac.id [jurnal.uns.ac.id]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of Cinnamic Acid Based on Perkin Reaction Using Sonochemical Method and Its Potential as Photoprotective Agent | Indriyanti | JKPK (Jurnal Kimia dan Pendidikan Kimia) [jurnal.uns.ac.id]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Carboxycinnamic Acid Derivatives in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 2-carboxycinnamic acid derivatives in pharmacological research and drug development. These compounds, belonging to the broader class of cinnamic acids, have demonstrated significant therapeutic potential across various disease areas, including cancer, inflammation, neurodegenerative disorders, and microbial infections.[1][2][3][4] Their diverse biological activities are often attributed to their ability to modulate key signaling pathways and inhibit specific enzymes.[1][5]

Pharmacological Applications and Mechanisms of Action

2-Carboxycinnamic acid and its derivatives exert their effects through a variety of mechanisms, making them attractive candidates for multi-target drug design.

Anti-Inflammatory Activity: A primary mechanism underlying the anti-inflammatory effects of these derivatives is the inhibition of the nuclear factor kappa B (NF-κB) signaling pathway.[1][5] NF-κB is a critical transcription factor that governs the expression of numerous pro-inflammatory genes, including cytokines like TNF-α and IL-6.[5] By suppressing the activation of NF-κB, these compounds can effectively reduce the production of inflammatory mediators.[5] Some derivatives also exhibit inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the synthesis of prostaglandins, which are potent inflammatory molecules.[1]

Anticancer Activity: The anticancer potential of 2-carboxycinnamic acid derivatives has been demonstrated against a range of cancer cell lines.[6][7][8][9][10] Their mechanisms of action include the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of matrix metalloproteinases (MMPs), enzymes that play a crucial role in tumor invasion and metastasis.[11][12] Specifically, MMP-9 has been identified as a target for some cinnamic acid derivatives.[11][12]

Antioxidant Activity: Many cinnamic acid derivatives, particularly those with hydroxyl substitutions on the phenyl ring, are potent antioxidants.[6][8] They can directly scavenge free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, thereby mitigating oxidative stress, which is implicated in numerous chronic diseases.[6][8]

Neuroprotective Effects: The antioxidant and anti-inflammatory properties of these compounds contribute to their neuroprotective potential.[13][14][15][16] They have been shown to protect neuronal cells from oxidative damage and reduce neuroinflammation, which are key pathological features of neurodegenerative diseases like Alzheimer's and Parkinson's disease.[13][14][15][17]

Enzyme Inhibition: Beyond COX-2 and MMPs, 2-carboxycinnamic acid derivatives have been found to inhibit other enzymes of pharmacological interest, such as tyrosinase, which is involved in melanin biosynthesis and is a target for treating hyperpigmentation, and polyphenol oxidase, which is relevant in the food industry.[1][18][19]

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations (IC50) of various 2-carboxycinnamic acid derivatives across different pharmacological assays. These values provide a comparative measure of their potency.

Table 1: Anticancer Activity (IC50 values in µM)

Compound/Derivative	Cell Line	IC50 (µM)	Reference
Cinnamic acid ester/amide derivatives	HeLa (Cervix Adenocarcinoma)	42 - 166	[10]
Cinnamic acid ester/amide derivatives	K562 (Myelogenous Leukemia)	42 - 166	[10]
Cinnamic acid ester/amide derivatives	Fem-x (Malignant Melanoma)	42 - 166	[10]
Cinnamic acid ester/amide derivatives	MCF-7 (Breast Cancer)	42 - 166	[10]
Novel Cinnamic Acid Derivative 5	A-549 (Lung Cancer)	10.36	[11]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide 16c	Various Cancer Cells	<10 µg/mL	[12]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide 16d	Various Cancer Cells	<10 µg/mL	[12]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide 17a	Various Cancer Cells	<10 µg/mL	[12]
N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide 17d	Various Cancer Cells	<10 µg/mL	[12]
3-(3,5-dibromo-7,8-dihydroxy-4-methyl-2-oxoquinolin-1(2H)-ylamino)-3-phenylacrylic acid (5a)	HCT-116 (Colon Cancer)	1.89	[20]

Table 2: Enzyme Inhibition (IC50 values in µM)

Derivative	Target Enzyme	IC50 (µM)	Reference
Cinnamic acid derivative 2	Tyrosinase	115.6	[1]
Cinnamic acid derivative 6	Tyrosinase	114.9	[1]
Cinnamic acid derivative 6a	Tyrosinase	195.7	[1]
(E)-2-acetyl-5-methoxyphenyl-3-(4-hydroxyphenyl)acrylate (5a)	Mushroom Tyrosinase	2.0	[19]
(E)-2-acetyl-5-methoxyphenyl-3-(4-methoxyphenyl)acrylate (5g)	Mushroom Tyrosinase	8.3	[19]
(E)-2-isopropyl-5-methylphenyl-3-(4-hydroxyphenyl)acrylate (6a)	Mushroom Tyrosinase	10.6	[19]
Phenoxyphenyl cinnamic acid and propranolol conjugate (2b)	Lipoxygenase (LOX)	6	[21]
Simple cinnamic acid and propranolol conjugate (1a)	Lipoxygenase (LOX)	66	[21]
Cinnamic acid derivative 3i	Lipoxygenase (LOX)	7.4	[22]

Table 3: Antioxidant Activity (IC50 values in µg/mL)

Compound	Assay	IC50 (µg/mL)	Reference
Cinnamic Acid	DPPH	0.18	[6][23]
Cinnamyl Acetate	DPPH	0.16	[6][23]
Vitamin C (Standard)	DPPH	0.12	[6][23]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the pharmacological properties of 2-carboxycinnamic acid derivatives.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][18][24][25]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[2] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.

Materials:

• 96-well flat-bottom plates

• Test 2-carboxycinnamic acid derivatives

• Appropriate cancer cell lines (e.g., A-549, HeLa, MCF-7)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in sterile PBS)[24]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[24]

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.[24] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 2-carboxycinnamic acid derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include untreated cells (medium only) and vehicle-treated cells (medium with the same concentration of solvent, e.g., DMSO, used to dissolve the compounds) as controls.

• Incubation: Incubate the plates for the desired treatment period (e.g., 24, 48, or 72 hours).[24]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.[24]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to reduce the MTT into formazan crystals.[24]

• Solubilization: Carefully remove the medium from each well. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[2][24]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[18][24]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration.

Antioxidant Capacity Assessment: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.[6]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, leading to a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound.[6]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol

• Test 2-carboxycinnamic acid derivatives

• Standard antioxidant (e.g., Vitamin C, Trolox)

• UV-Vis spectrophotometer or microplate reader

Protocol:

• Reagent Preparation: Prepare a stock solution of the test compound and the standard antioxidant in methanol. Prepare a working solution of DPPH (e.g., 0.004% w/v) in methanol.[23]

• Reaction Mixture: In a test tube or a 96-well plate, add a specific volume of the test compound solution at various concentrations to an equal volume of the DPPH solution.[26]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[23][26]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[26] A blank containing only the solvent and a control containing the solvent and DPPH solution should also be measured.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, can be determined from a plot of inhibition percentage against the compound concentration.[23]

Enzyme Inhibition Assays

This assay determines the ability of a compound to inhibit the enzyme tyrosinase, which is involved in melanin production.[7]

Principle: Tyrosinase catalyzes the oxidation of L-tyrosine to L-DOPA, which is then further oxidized to dopaquinone. Dopaquinone subsequently undergoes a series of reactions to form melanin. The formation of dopachrome, an intermediate in the melanin synthesis pathway, can be monitored spectrophotometrically at around 475-510 nm.[7]

Materials:

• Mushroom tyrosinase

• L-tyrosine (substrate)

• Phosphate buffer (e.g., 0.1 M, pH 6.8-7.0)

• Test 2-carboxycinnamic acid derivatives

• Kojic acid (positive control)

• Microplate reader

Protocol:

• Reaction Mixture Preparation: In a 96-well plate, add the following in order: phosphate buffer, test compound solution at various concentrations, and tyrosinase enzyme solution.[7]

• Pre-incubation: Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a short period (e.g., 10 minutes).[7]

• Substrate Addition: Add the L-tyrosine substrate solution to initiate the enzymatic reaction.[7]

• Kinetic Measurement: Immediately measure the absorbance at 510 nm in a kinetic mode for a defined period (e.g., 30-60 minutes).[27]

• Data Analysis: The rate of reaction is determined from the slope of the linear portion of the absorbance versus time curve. The percentage of inhibition is calculated, and the IC50 value is determined. The type of inhibition (e.g., competitive, non-competitive) can be determined by analyzing Lineweaver-Burk plots.[19]

This assay screens for inhibitors of the cyclooxygenase-2 (COX-2) enzyme.

Principle: The assay measures the peroxidase activity of COX, which is a component of its enzymatic function. The peroxidase activity is monitored colorimetrically by the appearance of an oxidized product, such as oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), at around 590 nm.[28] Alternatively, a fluorometric assay can be used to detect the generation of Prostaglandin G2.[14]

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• Heme

• Arachidonic Acid (substrate)

• Colorimetric or fluorometric probe

• Test 2-carboxycinnamic acid derivatives

• Selective COX-2 inhibitor (e.g., Celecoxib) as a positive control

• Microplate reader

Protocol (Fluorometric):

• Reagent Preparation: Prepare working solutions of the test inhibitors, COX-2 enzyme, and other kit components according to the manufacturer's instructions.

• Reaction Setup: In a 96-well plate, add the assay buffer, test inhibitor, and COX-2 enzyme solution. Include wells for enzyme control (no inhibitor) and inhibitor control (e.g., Celecoxib).[14]

• Pre-incubation: Incubate the plate for a specified time (e.g., 10 minutes) at the recommended temperature (e.g., 37°C) to allow the inhibitor to interact with the enzyme.[29]

• Reaction Initiation: Initiate the reaction by adding the arachidonic acid substrate to all wells.[29]

• Fluorescence Measurement: Immediately measure the fluorescence in a kinetic mode at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm) for a set duration.[14]

• Data Analysis: Calculate the rate of reaction from the kinetic data. Determine the percentage of inhibition and the IC50 value for the test compounds.

This assay is used to screen for inhibitors of matrix metalloproteinase-9 (MMP-9).

Principle: A fluorogenic MMP-9 substrate is used, which is cleaved by the active enzyme to release a fluorescent group. The increase in fluorescence intensity is directly proportional to the MMP-9 activity.

Materials:

• Recombinant human MMP-9

• MMP-9 Assay Buffer

• APMA (p-aminophenylmercuric acetate) for pro-MMP-9 activation

• Fluorogenic MMP-9 substrate

• Test 2-carboxycinnamic acid derivatives

• Known MMP inhibitor (e.g., NNGH) as a positive control

• Fluorometric microplate reader

Protocol:

• Enzyme Activation: If using pro-MMP-9, activate it by incubating with APMA according to the supplier's protocol.

• Reaction Setup: In a 96-well plate, add the assay buffer, diluted active MMP-9, and the test inhibitor at various concentrations. Include enzyme control (no inhibitor) and inhibitor control wells.[3]

• Pre-incubation: Incubate the plate at 37°C for a specified time to allow for inhibitor-enzyme interaction.

• Reaction Initiation: Add the MMP-9 substrate to all wells to start the reaction.[3]

• Fluorescence Measurement: Measure the fluorescence intensity in a kinetic mode at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 325/393 nm) for 30-60 minutes at 37°C.[3]

• Data Analysis: Determine the reaction rate from the linear portion of the fluorescence versus time plot. Calculate the percent inhibition and the IC50 value for the test compounds.

Assessment of NF-κB Signaling Pathway Inhibition

This protocol outlines a general workflow to determine if a 2-carboxycinnamic acid derivative inhibits the NF-κB signaling pathway, typically by measuring the nuclear translocation of the p65 subunit.

Principle: In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation (e.g., with lipopolysaccharide - LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription. The inhibition of this translocation can be visualized by immunofluorescence or quantified by western blotting of nuclear extracts.[30]

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Lipopolysaccharide (LPS)

• Test 2-carboxycinnamic acid derivatives

• Nuclear extraction kit

• Antibodies for western blotting (anti-p65, anti-lamin B1 or other nuclear marker)

• Fluorescence microscope and reagents for immunofluorescence (anti-p65 antibody, fluorescently labeled secondary antibody, DAPI for nuclear staining)

Protocol (Western Blotting):

• Cell Culture and Treatment: Seed RAW 264.7 cells and allow them to adhere. Pre-treat the cells with various concentrations of the test compound for a specific duration (e.g., 1 hour).[31]

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for a short period (e.g., 15-30 minutes) to induce NF-κB translocation.[31]

• Nuclear Extraction: Harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial nuclear extraction kit.

• Western Blotting: Quantify the protein concentration in the nuclear extracts. Separate the proteins by SDS-PAGE, transfer them to a membrane, and probe with primary antibodies against the p65 subunit of NF-κB and a nuclear loading control (e.g., Lamin B1).

• Detection and Analysis: Use a suitable secondary antibody and detection reagent to visualize the protein bands. Quantify the band intensities to determine the relative amount of nuclear p65 in treated versus untreated cells. A decrease in nuclear p65 in the presence of the test compound indicates inhibition of NF-κB translocation.

Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the pharmacological evaluation of 2-carboxycinnamic acid derivatives.

Caption: Inhibition of the NF-κB signaling pathway by 2-carboxycinnamic acid derivatives.

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Experimental workflow for the DPPH radical scavenging assay.

References

• 1. researchgate.net [researchgate.net]
• 2. broadpharm.com [broadpharm.com]
• 3. assaygenie.com [assaygenie.com]
• 4. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 5. Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. activeconceptsllc.com [activeconceptsllc.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Cinnamic acid derivatives induce cell cycle arrest in carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biointerfaceresearch.com [biointerfaceresearch.com]
• 12. An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. assaygenie.com [assaygenie.com]
• 15. mdpi.com [mdpi.com]
• 16. Exploring cinnamic acid scaffold: development of promising neuroprotective lipophilic antioxidants - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 17. home.sandiego.edu [home.sandiego.edu]
• 18. atcc.org [atcc.org]
• 19. Design, synthesis and evaluation of cinnamic acid ester derivatives as mushroom tyrosinase inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 20. Design, Synthesis and Anticancer Evaluation of Substituted Cinnamic Acid Bearing 2-Quinolone Hybrid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Multi-Target Cinnamic Acids for Oxidative Stress and Inflammation: Design, Synthesis, Biological Evaluation and Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 23. biomedres.us [biomedres.us]
• 24. benchchem.com [benchchem.com]
• 25. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 27. sigmaaldrich.cn [sigmaaldrich.cn]
• 28. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 29. cdn.caymanchem.com [cdn.caymanchem.com]
• 30. Phytochemicals targeting NF-κB signaling: Potential anti-cancer interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Carboxycinnamic Acid as a Photoresponsive Unit in Polymer Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cinnamic acid (CA) and its derivatives are prominent bio-based monomers in polymer science, valued for their photoresponsive properties.[1][2] The key characteristic is the conjugated double bond which, upon exposure to ultraviolet (UV) light, can undergo a [2+2] photocycloaddition reaction. This reaction forms a cyclobutane ring, effectively crosslinking polymer chains and altering the material's properties.[3] While various derivatives have been explored, 2-carboxycinnamic acid (CCA) presents unique potential due to its dicarboxylic nature, offering versatile incorporation into polymer backbones like polyesters and polyamides, while retaining a photoactive cinnamate moiety for post-synthesis modification.[2]

These notes provide an overview of the principles, potential applications, and detailed experimental protocols for utilizing 2-carboxycinnamic acid and its derivatives as photoresponsive units in polymer synthesis, with a focus on applications relevant to drug development. The protocols are adapted from established methods for similar cinnamic acid derivatives.[1]

Application Notes

Principle of Photoresponse: [2+2] Cycloaddition

The primary mechanism enabling the photoresponsive behavior of cinnamate-containing polymers is the [2+2] photocycloaddition reaction.

• Activation: Upon irradiation with UV light (typically in the 250-350 nm range), the π-electrons in the carbon-carbon double bond of the cinnamate group are excited.[4]

• Dimerization: Two excited cinnamate moieties on adjacent polymer chains align and react to form a stable, four-membered cyclobutane ring, known as a truxillic or truxinic acid derivative.[5][6] This dimerization acts as a crosslink.

• Property Change: This photocrosslinking process reduces polymer chain mobility and alters macroscopic properties. Solubility typically decreases, mechanical strength increases, and in the case of hydrogels, the swelling ratio is reduced, effectively trapping encapsulated molecules.[1][3]

• Reversibility (Photocleavage): In some systems, irradiation with shorter wavelength UV light (e.g., <260 nm) can induce cleavage of the cyclobutane ring, reversing the crosslinking process. This offers a pathway for on-demand material degradation or release of entrapped agents.[6]

Advantages of 2-Carboxycinnamic Acid (CCA)

While cinnamic acid itself is monofunctional in terms of polymerization via its carboxyl group, CCA is a dicarboxylic acid. This structure offers distinct advantages:

• Direct Backbone Integration: CCA can be directly used as a di-acid monomer in polycondensation reactions (e.g., with diols to form polyesters or diamines to form polyamides), embedding the photoresponsive unit directly into the polymer backbone.

• Tunable Properties: The density of photo-crosslinkable units can be precisely controlled by adjusting the molar ratio of CCA to other di-acid monomers in a copolymerization reaction.

• Enhanced Functionality: The free carboxylic acid group can serve as a handle for further functionalization, such as conjugating targeting ligands or other active molecules.

Potential Applications in Drug Development

The ability to control polymer properties with light makes CCA-based polymers highly attractive for advanced drug delivery and biomedical devices.

• Controlled Drug Release: Polymers can be formulated with a therapeutic agent and then crosslinked with light post-formulation to create a hydrogel or solid matrix.[1] This entraps the drug, and its release can be controlled by the crosslink density, which dictates the diffusion rate.[7][8] Systems with photocleavable linkers could allow for "on-demand" drug release when exposed to a second light stimulus.

• Tissue Engineering Scaffolds: Photo-polymerizable hydrogels can be injected as a liquid and solidified in situ in a minimally invasive manner to form scaffolds for tissue regeneration. The mechanical properties of the scaffold can be tuned with light to match the target tissue.

• Photolithography and Micropatterning: The change in solubility upon UV exposure allows for the fabrication of micropatterned surfaces.[3] This can be used to create surfaces with specific cell-adhesive and non-adhesive regions for cell culture studies or biosensor development.

Data Presentation

Quantitative data from studies on various cinnamate-containing polymers are summarized below to provide representative values.

Table 1: Representative Photophysical Properties of Cinnamate Moieties in Polymers

Polymer System	Chromophore	λmax before UV (nm)	λmax after UV (nm)	Light Source	Reference
Amphiphilic Cinnamic Acid Derivative	Cinnamic Acid	~270	Decrease in absorbance	254 nm UV light	[4]
Cinnamic Acid Functionalized Conjugated Polymer	Cinnamic Acid	~300-400	Blue-shift observed	UV illumination	[3]

| Poly(cinnamyl methacrylate) | Cinnamyl Methacrylate | 254 | Decrease in absorbance | UV light |[9] |

Table 2: Typical Changes in Polymer Properties Upon Photocrosslinking

Polymer Type	Property Measured	Before UV Irradiation	After UV Irradiation	Significance	Reference
Cinnamate-functionalized Polymer	Solubility	Soluble in common organic solvents (e.g., THF, Chloroform)	Insoluble	Confirms crosslinking	[3][9]
Cinnamate-based Polyester	Thermal Stability (TGA)	Onset of degradation at Td	Td increases	Increased network stability	[10]
Poly(lactic acid) (model system)	Glass Transition Temp (Tg)	~60 °C	May increase slightly	Reduced chain mobility	[11]

| Cinnamate-based Hydrogel | Swelling Ratio | High | Low | Trapping of molecules |[1][8] |

Table 3: Example Drug Release Profile from a Polymer Matrix

Polymer System	Drug Loading	Time Point	Cumulative Release (Non-Crosslinked)	Cumulative Release (Crosslinked)	Reference Principle
Hydrophilic Polymer ASD	10%	1 hour	60%	25%	[7]
Hydrophilic Polymer ASD	10%	4 hours	95%	50%	[7]
Hydrophobic Polymer ASD	30%	1 hour	40%	15%	[7]
Hydrophobic Polymer ASD	30%	4 hours	80%	40%	[7]

(Note: Data is illustrative, based on principles of amorphous solid dispersions (ASDs) where crosslinking would further retard release.)

Experimental Protocols & Visualizations

Overall Experimental Workflow

Caption: Workflow for synthesis and testing of CCA polymers.

Protocol 1: Synthesis of a Bifunctional Monomer from 2-Carboxycinnamic Acid (Adapted)

This protocol describes the conversion of CCA into a monomer suitable for polycondensation, for example, by esterification with a diol like 1,4-butanediol. This creates a new diol monomer carrying the photoresponsive cinnamate moiety.

Materials:

• 2-Carboxycinnamic acid (CCA)

• 1,4-butanediol

• p-Toluenesulfonic acid (catalyst)

• Toluene

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• Combine CCA (1 eq), 1,4-butanediol (2.5 eq, excess to favor di-ester formation), and a catalytic amount of p-toluenesulfonic acid in toluene in a round-bottom flask.

• Attach a Dean-Stark apparatus and a condenser to the flask.

• Heat the mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap.

• Monitor the reaction by TLC until the CCA is consumed.

• Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution to remove the acid catalyst and any unreacted CCA.

• Wash with brine and dry the organic layer over anhydrous magnesium sulfate.

• Filter and evaporate the solvent under reduced pressure to yield the crude product.

• Purify the resulting diol monomer by column chromatography.

Protocol 2: Synthesis of a Photoresponsive Polyester (Adapted)

This protocol describes the synthesis of a linear polyester using the CCA-based diol monomer from Protocol 1 and a diacid chloride, such as sebacoyl chloride.

Materials:

• CCA-diol monomer (from Protocol 1)

• Sebacoyl chloride

• Pyridine or Triethylamine (acid scavenger)

• Dichloromethane (DCM), anhydrous

• Methanol (for precipitation)

Procedure:

• Dissolve the CCA-diol monomer (1 eq) and pyridine (2.2 eq) in anhydrous DCM in a flask under a nitrogen atmosphere.

• Cool the solution in an ice bath (0 °C).

• Add a solution of sebacoyl chloride (1 eq) in anhydrous DCM dropwise to the stirred monomer solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the increase in viscosity. The reaction can be tracked by GPC to analyze molecular weight growth.

• Once complete, dilute the viscous solution with DCM and wash with dilute HCl, water, and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solution.

• Precipitate the polymer by slowly adding the concentrated solution to a large volume of cold methanol.

• Collect the polymer by filtration and dry under vacuum.

Mechanism of Photocrosslinking

Caption: Mechanism of [2+2] photocycloaddition for crosslinking.

Protocol 3: UV-Induced Photocrosslinking of the Polymer

This protocol details the procedure for crosslinking a thin film or solution of the synthesized CCA-containing polymer.

Materials:

• CCA-containing polymer

• Solvent (e.g., THF, chloroform)

• UV lamp (e.g., medium-pressure mercury lamp with a filter to remove wavelengths <300 nm to avoid degradation)

• Quartz plate or vessel

Procedure:

• Prepare a solution of the polymer (e.g., 10% w/v) in a suitable solvent.

• Cast a thin film of the polymer solution onto a quartz plate using a spin coater or by drop-casting. Allow the solvent to evaporate completely.

• Alternatively, for hydrogel formation, place the polymer solution in a quartz cuvette.

• Irradiate the sample with a UV lamp. The distance from the lamp and irradiation time are critical parameters that must be optimized to control the degree of crosslinking.[11] An initial test might involve irradiating for 5, 15, and 30 minutes.

• Monitor the crosslinking process by periodically testing the solubility of the polymer film in the original solvent. The film will become insoluble upon successful crosslinking.[3]

Protocol 4: Characterization of Photocrosslinking

This protocol outlines methods to confirm the [2+2] cycloaddition reaction.

• UV-Vis Spectroscopy:

  • Record the UV-Vis spectrum of a thin polymer film or a dilute solution before irradiation. Note the absorbance maximum (λmax) corresponding to the cinnamate C=C double bond (~270-320 nm).

  • Irradiate the sample as per Protocol 3.

  • Record the UV-Vis spectrum again. A significant decrease in the absorbance at λmax indicates the consumption of the C=C bonds.[4]

• FTIR Spectroscopy:

  • Record the FTIR spectrum of the polymer before irradiation. Identify the characteristic peak for the C=C bond stretching of the cinnamate group (around 1640 cm⁻¹).

  • After irradiation, record the FTIR spectrum again. The disappearance or significant reduction of the ~1640 cm⁻¹ peak confirms the cycloaddition reaction.[3]

• Solubility Test:

  • Place a small piece of the unirradiated polymer film in a vial with a good solvent (e.g., THF). It should dissolve.

  • Place an irradiated polymer film in the same solvent. It should swell but not dissolve, indicating the formation of a crosslinked network.

Protocol 5: In Vitro Drug Release Study (Model)

This protocol describes a model study for evaluating drug release from a photocrosslinked polymer matrix.

Materials:

• CCA-containing polymer

• Model drug (e.g., ibuprofen, methylene blue)

• Phosphate-buffered saline (PBS), pH 7.4

• UV-Vis Spectrophotometer

Procedure:

• Drug Loading: Dissolve the polymer and a known amount of the model drug in a common solvent.

• Matrix Formation: Cast films or prepare microspheres from the solution. Ensure the drug is homogeneously dispersed.

• Crosslinking: Divide the samples into two groups. Expose one group to UV light (Protocol 3) to induce crosslinking. The other group remains as a non-crosslinked control.

• Release Study:

  • Place a known mass of each sample (crosslinked and non-crosslinked) into separate vials containing a fixed volume of PBS (pH 7.4).

  • Incubate the vials at 37 °C with gentle agitation.

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the PBS solution. Replace the withdrawn volume with fresh PBS to maintain sink conditions.

• Quantification: Measure the concentration of the released drug in the aliquots using UV-Vis spectrophotometry by comparing the absorbance to a standard calibration curve.

• Analysis: Plot the cumulative percentage of drug released versus time for both crosslinked and non-crosslinked samples. A significantly slower release rate is expected from the crosslinked matrix.[7]

Conceptual Diagram of Photo-Controlled Drug Release

Caption: Concept of photo-controlled drug release.

References

• 1. benchchem.com [benchchem.com]
• 2. Cinnamic acid derivatives as promising building blocks for advanced polymers: synthesis, properties and applications - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. Solid-State [2+2] Photodimerization and Photopolymerization of α,ω-Diarylpolyene Monomers: Effective Utilization of Noncovalent Intermolecular Interactions in Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.jaist.ac.jp [dspace.jaist.ac.jp]
• 7. Patterns of drug release as a function of drug loading from amorphous solid dispersions: A comparison of five different polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Polymers for Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: The Esterification of 2-Carboxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of dialkyl esters from 2-carboxycinnamic acid via Fischer-Speier esterification. This acid-catalyzed reaction is a fundamental method in organic synthesis, offering a straightforward route to ester derivatives that are valuable intermediates in pharmaceuticals, materials science, and organic chemistry research.

Introduction

2-Carboxycinnamic acid is a dicarboxylic acid featuring both an α,β-unsaturated carboxylic acid moiety and a benzoic acid derivative. The selective or complete esterification of its two carboxyl groups can lead to a variety of diester products with tailored physicochemical properties. These esters are versatile building blocks for the synthesis of more complex molecules. The Fischer-Speier esterification method, which employs an excess of an alcohol in the presence of a strong acid catalyst, is a reliable and cost-effective approach for this transformation.[1][2][3][4][5] The reaction proceeds via an equilibrium, which is driven towards the product by using a large excess of the alcohol or by removing the water byproduct.[2][4]

Data Presentation: Reaction Parameters for Diesterification

The following table summarizes typical reaction conditions and reported yields for the Fischer esterification of aromatic dicarboxylic acids, which can be considered analogous to the diesterification of 2-carboxycinnamic acid.

Alcohol	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)
Methanol	H₂SO₄	Reflux (~65)	4 - 8	85 - 95
Ethanol	H₂SO₄	Reflux (~78)	4 - 10	80 - 90
n-Propanol	H₂SO₄	Reflux (~97)	6 - 12	75 - 85
Isopropanol	H₂SO₄	Reflux (~82)	8 - 16	60 - 75
n-Butanol	p-TsOH	Reflux (~118)	8 - 18	70 - 80

Note: Yields are representative and can vary based on the specific substrate, scale, and purification method. For 2-carboxycinnamic acid, steric hindrance and electronic effects of the two carboxylic acid groups may influence reactivity.

Experimental Protocol: Synthesis of Dimethyl 2-Carboxycinnamate

This protocol details the synthesis of the dimethyl ester of 2-carboxycinnamic acid. The same principles can be applied for the synthesis of other dialkyl esters by substituting the appropriate alcohol.

Materials:

• 2-Carboxycinnamic acid

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated Sodium Chloride solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate (for extraction)

• Hexane (for column chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Column chromatography setup

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-carboxycinnamic acid (1.0 eq) in an excess of anhydrous methanol (20-30 eq). Place a magnetic stir bar in the flask.

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the solution. Caution: The addition of sulfuric acid to methanol is exothermic.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4-8 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Prepare a solution of the crude reaction mixture and spot it on a TLC plate alongside the starting material. A suitable eluent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The product, being less polar than the dicarboxylic acid, will have a higher Rf value.

• Work-up - Quenching and Extraction:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Transfer the organic solution to a separatory funnel and carefully wash it with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst. Be cautious as CO₂ will be evolved. Continue washing until the effervescence ceases.

  • Wash the organic layer sequentially with water and then with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and collect the filtrate.

  • Remove the solvent (ethyl acetate) by rotary evaporation to yield the crude diester.

• Purification:

  • The crude product can be purified by column chromatography on silica gel.

  • Pack a column with silica gel using a slurry method with hexane.

  • Load the crude product onto the column and elute with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

  • Collect the fractions containing the pure product, as identified by TLC.

  • Combine the pure fractions and remove the solvent by rotary evaporation to obtain the purified dimethyl 2-carboxycinnamate.

Characterization:

The purified product can be characterized by various spectroscopic methods:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the diester. In the ¹³C NMR spectrum, the ester carbonyl carbons typically appear in the range of 165-180 ppm.[6][7]

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic strong C=O stretching band for the ester functional group around 1700-1750 cm⁻¹ and the disappearance of the broad O-H stretch of the carboxylic acid from 2500-3300 cm⁻¹.[8][9][10][11]

• Mass Spectrometry (MS): To determine the molecular weight of the product.

Visualizations

Caption: Experimental workflow for the esterification of 2-carboxycinnamic acid.

Caption: General reaction for the Fischer esterification of 2-carboxycinnamic acid.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. myneni.princeton.edu [myneni.princeton.edu]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Infrared Spectrometry [www2.chemistry.msu.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for C-C Bond Formation Involving 2-Carboxycinnamic Acid Derivatives via Intramolecular Heck Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mizoroki-Heck reaction is a cornerstone of modern organic synthesis, enabling the palladium-catalyzed formation of carbon-carbon bonds between unsaturated halides and alkenes.[1][2] While typically employed for intermolecular couplings, the intramolecular variant of the Heck reaction (IMHR) offers a powerful strategy for the construction of cyclic and heterocyclic systems.[3] This document provides detailed application notes and protocols for the intramolecular Heck reaction of 2-carboxycinnamic acid derivatives, a key transformation for the synthesis of isocoumarins and their analogues. Isocoumarins are a class of lactones that form the core structure of numerous natural products exhibiting a wide range of biological activities.

The general approach involves the cyclization of a 2-halo-substituted cinnamic acid derivative. The palladium catalyst facilitates an intramolecular C-C bond formation between the aryl halide and the alkene moiety, leading to the formation of a new ring system. This methodology is highly valuable for building molecular complexity in drug discovery and natural product synthesis.

General Reaction Mechanism & Workflow

The intramolecular Heck reaction proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond of the 2-halocinnamic acid derivative to form an arylpalladium(II) complex.

• Intramolecular Carbopalladation: The alkene moiety of the cinnamic acid derivative coordinates to the palladium center and subsequently undergoes migratory insertion into the aryl-palladium bond. This step forms the new carbon-carbon bond and creates a new alkylpalladium(II) intermediate.

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming the double bond in the final product and a palladium-hydride species.

• Reductive Elimination & Catalyst Regeneration: The palladium-hydride species, in the presence of a base, undergoes reductive elimination to regenerate the active Pd(0) catalyst, which can then enter another catalytic cycle.

Caption: General workflow for the intramolecular Heck reaction.

Data Presentation: Reaction Conditions

The following table summarizes typical conditions for intramolecular Heck reactions of substrates analogous to 2-carboxycinnamic acid derivatives, leading to the formation of isocoumarins. These conditions can serve as a starting point for optimization.

Entry	Palladium Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (5 mol%)	PPh₃ (10 mol%)	K₂CO₃ (2 equiv.)	DMF	100	12	75-85
2	PdCl₂(PPh₃)₂ (5 mol%)	-	Et₃N (3 equiv.)	Acetonitrile	80	24	60-70
3	Pd(OAc)₂ (2 mol%)	P(o-tol)₃ (4 mol%)	NaOAc (2.5 equiv.)	DMA	120	8	80-90
4	Pd₂(dba)₃ (2.5 mol%)	P(t-Bu)₃ (10 mol%)	Cs₂CO₃ (2 equiv.)	Toluene	110	16	70-80

Note: Yields are typical ranges and can vary depending on the specific substrate and reaction scale.

Experimental Protocols

General Protocol for Intramolecular Heck Reaction of a 2-Halocinnamic Acid Derivative

This protocol describes a general procedure for the palladium-catalyzed intramolecular cyclization of a 2-halocinnamic acid derivative to form a substituted isocoumarin.

Materials:

• 2-Halocinnamic acid derivative (e.g., methyl 2-iodo-4,5-dimethoxycinnamate) (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Triphenylphosphine (PPh₃) (0.10 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add the 2-halocinnamic acid derivative (1.0 equiv), palladium(II) acetate (0.05 equiv), triphenylphosphine (0.10 equiv), and potassium carbonate (2.0 equiv).

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen) three times to ensure an inert atmosphere.

• Solvent Addition:

  • Add anhydrous DMF via syringe. The typical concentration is 0.1 M with respect to the starting halide.

• Reaction:

  • Place the flask in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure isocoumarin product.

• Characterization:

  • Characterize the purified product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Caption: Catalytic cycle of the intramolecular Heck reaction.

Safety Precautions

• Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled with care, away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Troubleshooting

• Low or no conversion:

  • Ensure the reaction is carried out under strictly anhydrous and inert conditions.

  • Check the quality and activity of the palladium catalyst.

  • Increase the reaction temperature or time.

  • Screen different bases, ligands, or solvents.

• Formation of byproducts:

  • Lower the reaction temperature to improve selectivity.

  • Optimize the catalyst and ligand loading.

  • Ensure the starting material is pure.

By following these guidelines and protocols, researchers can effectively utilize the intramolecular Heck reaction for the synthesis of complex molecules derived from 2-carboxycinnamic acid, facilitating advancements in medicinal chemistry and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Application Notes and Protocols for the Quantification of 2-Carboxycinnamic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Carboxycinnamic acid is a dicarboxylic acid derivative of cinnamic acid. The quantification of such analytes in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolomic studies in drug development and life sciences research. Due to the limited availability of specific validated methods for 2-carboxycinnamic acid, this document provides detailed application notes and protocols adapted from established methods for similar analytes, such as cinnamic acid and other dicarboxylic acids. These protocols serve as a starting point and will require optimization and validation for the specific analysis of 2-carboxycinnamic acid.

The primary analytical techniques discussed are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), offering high sensitivity and selectivity for the quantification of small molecules in complex biological samples like plasma, urine, and tissue.

Analytical Techniques

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique suitable for the quantification of analytes with a chromophore, such as the phenylpropanoid structure of 2-carboxycinnamic acid.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides superior sensitivity and selectivity compared to HPLC-UV, making it the gold standard for bioanalytical quantification at low concentrations.

Data Presentation: Quantitative Performance of Related Analytes

The following tables summarize typical validation parameters for the analysis of cinnamic acid and other carboxylic acids in biological matrices. These values can serve as a benchmark when developing and validating a method for 2-carboxycinnamic acid.

Table 1: HPLC-UV Method Performance for Cinnamic Acid in Rat Plasma [1]

Validation Parameter	Result
Linearity Range	0.001 - 1 µg/mL
Correlation Coefficient (r²)	> 0.999
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Lower Limit of Detection (LOD)	1.0 ng/mL
Mean Recovery	95.31 - 118.8%
Precision (RSD%)	< 15%
Accuracy (% Bias)	< 15%

Table 2: LC-MS/MS Method Performance for Cinnamic Acid in Human Plasma [2][3]

Validation Parameter	Result
Linearity Range	0.5 - 400 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Mean Recovery	> 76%
Precision (RSD%)	< 9.1%
Accuracy (% Bias)	Within ±15%

Table 3: LC-MS/MS Method Performance for Methylmalonic Acid (a dicarboxylic acid) in Serum/Plasma [4][5]

Validation Parameter	Result
Linearity Range	Up to 150 µmol/L
Lower Limit of Quantification (LLOQ)	0.1 µmol/L
Lower Limit of Detection (LOD)	0.05 µmol/L
Total Imprecision (CV%)	≤ 7.5%

Experimental Protocols

Protocol 1: HPLC-UV Method for 2-Carboxycinnamic Acid in Plasma (Hypothetical)

This protocol is adapted from a validated method for cinnamic acid in rat plasma.[1]

1. Sample Preparation: Protein Precipitation

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 600 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

2. HPLC-UV Conditions

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and 0.1% formic acid in water (gradient or isocratic elution to be optimized). A starting point could be a 30:70 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV scan of 2-carboxycinnamic acid (likely around 270-280 nm).

• Column Temperature: 25°C.

3. Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, and stability.[6][7][8][9]

Protocol 2: LC-MS/MS Method for 2-Carboxycinnamic Acid in Urine (Hypothetical)

This protocol is adapted from methods for dicarboxylic acids and other organic acids in urine.[10][11]

1. Sample Preparation: Liquid-Liquid Extraction

• Thaw frozen urine samples at room temperature.

• Centrifuge at 2,000 x g for 5 minutes to remove particulate matter.

• Take a 100 µL aliquot of the supernatant.

• Add an internal standard (e.g., a stable isotope-labeled 2-carboxycinnamic acid, if available, or a structurally similar dicarboxylic acid).

• Acidify the sample by adding 50 µL of 1 M HCl.

• Add 1 mL of ethyl acetate and vortex vigorously for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: A UPLC or HPLC system.

• Column: A suitable reverse-phase column (e.g., C18 or a column designed for polar compounds).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is likely to be optimal for a dicarboxylic acid.

• MRM Transitions: To be determined by infusing a standard solution of 2-carboxycinnamic acid. The precursor ion will be [M-H]⁻, and product ions will be generated by collision-induced dissociation.

3. Method Validation

The method must be fully validated for all relevant parameters as per regulatory requirements.[6][7][8][9]

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for plasma sample preparation using protein precipitation.

Caption: Workflow for urine sample preparation using liquid-liquid extraction.

Phenylpropanoid Metabolism Pathway

While a specific signaling pathway for 2-carboxycinnamic acid is not well-defined in mammalian systems, it is a derivative of cinnamic acid, a key intermediate in the phenylpropanoid pathway. The general pathway provides context for its origin and potential metabolic relationships.

Caption: Simplified overview of the Phenylpropanoid Pathway.

Stability Considerations

The stability of 2-carboxycinnamic acid in biological matrices under various storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability, long-term storage) must be thoroughly investigated during method validation. For many carboxylic acids, storage at -80°C is recommended to minimize degradation.[12][13][14] Light exposure can also induce isomerization in some cinnamic acid derivatives, so samples should be protected from light.

References

• 1. Development and validation of a bioanalytical HPLC method for simultaneous estimation of cinnamaldehyde and cinnamic acid in rat plasma: application for pharmacokinetic studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. [Determination of plasma concentration of cinnamic acid by LC-MS-MS and study of pharmacokinetics in healthy volunteers after mailuoning injection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatograph/tandem mass spectrometry assay for the simultaneous determination of chlorogenic acid and cinnamic acid in plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ajpsonline.com [ajpsonline.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. old-ciu.ciu.edu.ge [old-ciu.ciu.edu.ge]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. benchchem.com [benchchem.com]
• 11. Urine organic acid metabolomic profiling by gas chromatography mass spectrometry: Assessment of solvent extract evaporation parameters on the recovery of key diagnostic metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pre-Analytical Factors that Affect Metabolite Stability in Human Urine, Plasma, and Serum: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Urinary stability of carboxycyclophosphamide and carboxyifosfamide, two major metabolites of the anticancer drugs cyclophosphamide and ifosfamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Formulation of 2-Carboxycinnamic Acid Derivatives for Cosmetic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its derivatives are a class of organic compounds that have garnered significant interest in the cosmetic industry due to their multifaceted beneficial effects on the skin. While specific research on 2-carboxycinnamic acid derivatives is limited in the cosmetic field, the broader family of cinnamic acid derivatives, including phenolic compounds like ferulic acid and caffeic acid, are well-studied for their antioxidant, anti-inflammatory, and skin-lightening properties.[1][2] These compounds are explored as active ingredients in various cosmetic formulations to address concerns such as skin aging, hyperpigmentation, and sensitivity.[1][2]

This document provides detailed application notes and protocols for the formulation and evaluation of cinnamic acid derivatives in cosmetic applications. It is important to note that the quantitative data and specific examples provided herein primarily pertain to commonly researched cinnamic acid derivatives due to the limited availability of public data on 2-carboxycinnamic acid derivatives in cosmetic science.

Cosmetic Applications and Mechanisms of Action

Cinnamic acid derivatives offer a range of benefits for the skin, primarily attributed to their antioxidant, anti-inflammatory, and tyrosinase-inhibiting activities.

• Antioxidant Effects: Many cinnamic acid derivatives are potent antioxidants that can neutralize free radicals generated by exposure to UV radiation and environmental pollutants.[1] This antioxidant activity helps to protect the skin from oxidative stress, a key contributor to premature aging. The primary mechanism involves the donation of a hydrogen atom from their phenolic hydroxyl groups to stabilize free radicals.

• Anti-inflammatory Properties: Certain derivatives have demonstrated the ability to modulate inflammatory pathways in the skin. They can inhibit the activity of pro-inflammatory enzymes and cytokines, thereby reducing redness and irritation. This makes them suitable for formulations aimed at sensitive or compromised skin.

• Skin Lightening and Hyperpigmentation Control: A significant application of cinnamic acid derivatives is in skin lightening and the treatment of hyperpigmentation.[1] They can inhibit the activity of tyrosinase, a key enzyme in the production of melanin.[3] By reducing melanin synthesis, these compounds can help to even out skin tone and reduce the appearance of dark spots.

Quantitative Data Summary

The following tables summarize the quantitative data on the antioxidant and tyrosinase inhibition activities of several common cinnamic acid derivatives.

Derivative	Assay	IC50 Value	Reference
Cinnamic Acid	DPPH Radical Scavenging	0.18 µg/mL	[4]
Acetylcinnamoyl Derivative	DPPH Radical Scavenging	0.16 µg/mL	[4]
Caffeic Acid Amide Derivative	DPPH Radical Scavenging	14.29 µM	[5]
2-S-lipoylcaffeic acid	Human Tyrosinase Inhibition	76.2 ± 6.0 µM	[6]
2-S-lipoylcaffeic acid methyl ester	Human Tyrosinase Inhibition	30.1 ± 1.5 µM	[6]
2-O-β-glucopyranosyloxy-4-methoxy-hydrocinnamic acid	Mushroom Tyrosinase Inhibition	0.22 mM	[3]
Dihydromelilotoside	Mushroom Tyrosinase Inhibition	0.31 mM	[3]
2-O-β-glucosyloxy-4-methoxy trans-cinnamic acid	Mushroom Tyrosinase Inhibition	0.37 mM	[3]
Cinnamic acid–eugenol ester (c27)	Mushroom Tyrosinase Inhibition	3.07 ± 0.26 μM	[7]

Table 1: Antioxidant and Tyrosinase Inhibition Activity of Cinnamic Acid Derivatives.

Experimental Protocols

Protocol 1: Preparation of an Oil-in-Water (O/W) Emulsion for Topical Delivery

This protocol outlines the preparation of a basic oil-in-water emulsion suitable for incorporating cinnamic acid derivatives.

Materials:

• Oil Phase:

  • Cetyl Alcohol (thickening agent, emollient)

  • White Petrolatum (occlusive agent, emollient)

  • Miglyol 812 (emollient)

  • Span 80 (lipophilic emulsifier)

• Water Phase:

  • Deionized Water

  • Glycerin (humectant)

  • Tween 80 (hydrophilic emulsifier)

  • Methylparaben (preservative)

• Active Ingredient:

  • Cinnamic acid derivative (e.g., Ferulic Acid)

• Equipment:

  • Beakers

  • Water bath or heating mantle

  • Homogenizer (e.g., ultrasonic or high-shear mixer)

  • Magnetic stirrer and stir bar

  • pH meter

Procedure:

• Preparation of the Oil Phase:

  • In a beaker, combine the oil-soluble components: Cetyl Alcohol, White Petrolatum, Miglyol 812, and Span 80.

  • Heat the oil phase to 70-75°C in a water bath until all components are melted and uniform.

• Preparation of the Water Phase:

  • In a separate beaker, combine the water-soluble components: Deionized Water, Glycerin, Tween 80, and Methylparaben.

  • Heat the water phase to 70-75°C in a water bath and stir until all components are dissolved.

• Incorporation of the Active Ingredient:

  • Dissolve the cinnamic acid derivative in a suitable solvent if necessary (e.g., a small amount of ethanol or propylene glycol) before adding it to either the oil or water phase, depending on its solubility. Alternatively, it can be added to the emulsion during the cooling phase if it is heat-sensitive.

• Emulsification:

  • Slowly add the oil phase to the water phase while continuously mixing with a homogenizer.

  • Continue homogenization for a specified time (e.g., 5-10 minutes) to form a stable emulsion with a small droplet size.[8]

• Cooling and Final Adjustments:

  • Allow the emulsion to cool to room temperature with gentle stirring.

  • Adjust the pH of the final formulation to a skin-compatible range (typically 4.5-6.5).

  • Add any fragrance or other temperature-sensitive additives during the cooling phase (below 40°C).

• Quality Control:

  • Visually inspect the emulsion for homogeneity and phase separation.

  • Measure the viscosity and pH.

  • Conduct stability testing under various temperature conditions.

Figure 1: Workflow for cosmetic emulsion preparation.

Protocol 2: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol is used to determine the antioxidant activity of a compound by measuring its ability to scavenge the stable DPPH free radical.[9]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Test compound (cinnamic acid derivative)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

Procedure:

• Preparation of DPPH Solution:

  • Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.1 mM). Store this solution in the dark.

• Preparation of Test Samples:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol, ethanol, or DMSO).

  • Perform serial dilutions to obtain a range of concentrations to be tested.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of each sample dilution to separate wells.

  • Add an equal volume of the DPPH working solution to each well.

  • Include a blank (solvent only) and a positive control.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging Activity = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

  • Plot the percentage of scavenging activity against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Figure 2: Experimental workflow for the DPPH assay.

Protocol 3: Tyrosinase Inhibition Assay

This protocol measures the ability of a compound to inhibit the enzyme tyrosinase, which is involved in melanin synthesis.[10][11]

Materials:

• Mushroom tyrosinase

• L-DOPA (3,4-dihydroxy-L-phenylalanine) as the substrate

• Phosphate buffer (pH 6.8)

• Test compound (cinnamic acid derivative)

• Positive control (e.g., Kojic acid)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 475 nm

Procedure:

• Preparation of Reagents:

  • Prepare a solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a solution of L-DOPA in phosphate buffer.

  • Prepare a stock solution of the test compound and a positive control in a suitable solvent, followed by serial dilutions in phosphate buffer.

• Assay Procedure:

  • In a 96-well microplate, add the test compound dilutions, a blank (buffer only), and the positive control to separate wells.

  • Add the tyrosinase solution to each well and incubate for a short period (e.g., 10 minutes) at room temperature.

  • Initiate the reaction by adding the L-DOPA solution to all wells.

• Absorbance Measurement:

  • Immediately measure the absorbance at 475 nm in kinetic mode for a set period (e.g., 20-30 minutes), taking readings at regular intervals.

• Calculation of Inhibition:

  • Determine the rate of reaction (slope of the absorbance vs. time graph) for each concentration.

  • Calculate the percentage of tyrosinase inhibition using the formula: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] x 100 where Rate_control is the reaction rate without the inhibitor, and Rate_sample is the reaction rate with the inhibitor.

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value.

Protocol 4: In Vitro Anti-Inflammatory Assay in Human Dermal Fibroblasts

This protocol assesses the anti-inflammatory potential of a compound by measuring its ability to reduce the production of pro-inflammatory mediators in skin cells.

Materials:

• Human dermal fibroblasts (HDFs)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS) or other inflammatory stimulus

• Test compound (cinnamic acid derivative)

• ELISA kit for a pro-inflammatory cytokine (e.g., IL-6 or TNF-α)

• Cell culture plates (24- or 48-well)

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Culture and Seeding:

  • Culture HDFs in appropriate medium until they reach about 80% confluency.

  • Seed the cells into 24- or 48-well plates at a suitable density and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound for a specific duration (e.g., 1-2 hours).

  • Induce inflammation by adding an inflammatory stimulus like LPS to the culture medium. Include a negative control (no stimulus) and a positive control (stimulus only).

  • Incubate the cells for a further period (e.g., 24 hours).

• Sample Collection and Analysis:

  • Collect the cell culture supernatant from each well.

  • Measure the concentration of the chosen pro-inflammatory cytokine (e.g., IL-6) in the supernatant using an ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Compare the cytokine levels in the treated groups to the positive control to determine the percentage of inhibition.

  • Assess cell viability using an appropriate assay (e.g., MTT) to ensure the observed effects are not due to cytotoxicity.

Signaling Pathways

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a key regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Upon exposure to oxidative stress, Nrf2 is released from Keap1 and translocates to the nucleus, where it activates the transcription of antioxidant and cytoprotective genes.[12][13]

Figure 3: Activation of the Nrf2 antioxidant pathway.

NF-κB Signaling Pathway

The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation.[14] In resting cells, NF-κB is held in the cytoplasm by an inhibitory protein, IκB. Inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to move into the nucleus and activate the transcription of pro-inflammatory genes.[14]

Figure 4: The NF-κB inflammatory signaling pathway.

Conclusion

Cinnamic acid derivatives represent a valuable class of active ingredients for cosmetic formulations, offering antioxidant, anti-inflammatory, and skin-lightening benefits. The protocols and data presented in these application notes provide a foundation for researchers and formulators to develop and evaluate innovative skincare products. Further research into the specific properties of 2-carboxycinnamic acid derivatives may unveil new opportunities for advanced cosmetic applications.

References

• 1. Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses [mdpi.com]
• 2. Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-tyrosinase and antimelanogenic effect of cinnamic acid derivatives from Prunus mahaleb L.: Phenolic composition, isolation, identification and inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biomedres.us [biomedres.us]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Formulation and Preparation of Water-In-Oil-In-Water Emulsions Loaded with a Phenolic-Rich Inner Aqueous Phase by Application of High Energy Emulsification Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. acmeresearchlabs.in [acmeresearchlabs.in]
• 10. cosmetic-labs.com [cosmetic-labs.com]
• 11. activeconceptsllc.com [activeconceptsllc.com]
• 12. mdpi.com [mdpi.com]
• 13. The role of NRF2 transcription factor in inflammatory skin diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibitory Effects of Naringenin on LPS-Induced Skin Inflammation by NF-κB Regulation in Human Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Strategies to prevent photodegradation of cinnamic acid in solution

Technical Support Center: Cinnamic Acid Photodegradation

Welcome to the technical support center for handling cinnamic acid and its derivatives in solution. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent photodegradation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is photodegradation and how does it affect cinnamic acid?

A1: Photodegradation is a chemical alteration of a molecule caused by the absorption of light energy. For cinnamic acid, an unsaturated carboxylic acid, this primarily occurs through two mechanisms:

• cis-trans Isomerization: The naturally occurring and more stable trans-cinnamic acid can convert to its cis-isomer upon exposure to UV light.[1] This change in stereochemistry can alter its biological activity and physicochemical properties.

• [2+2] Cycloaddition: In concentrated solutions or the solid state, cinnamic acid molecules can undergo dimerization when exposed to UV light, forming cyclobutane derivatives such as truxillic and truxinic acids.[2][3]

These changes can lead to inaccurate experimental results, loss of product potency, and the formation of unintended byproducts.[4]

Q2: What are the key factors that influence the photodegradation of cinnamic acid?

A2: Several factors can significantly impact the rate and extent of cinnamic acid photodegradation:

• Light Exposure: The intensity and wavelength of the light source are critical. UV radiation is a primary driver of photodegradation.[4]

• pH of the Solution: The stability of cinnamic acid is pH-dependent. An increase in pH to neutral or slightly alkaline conditions generally decreases the rate of photodegradation.[4][5]

• Solvent/Medium: The polarity and composition of the solvent can influence the stability of cinnamic acid.[4][6] Formulations such as micelles and emulsions can offer a protective effect.[4][5]

• Presence of Other Substances: Photocatalysts like titanium dioxide (TiO₂) can significantly accelerate photodegradation.[4][7] Conversely, antioxidants and photostabilizers can inhibit it.[1][7]

Q3: How can I visually detect if my cinnamic acid solution has degraded?

A3: While not a definitive method, visual inspection can sometimes indicate degradation. A change in the appearance of your cinnamic acid solution, such as a color change or the formation of a precipitate, may suggest that degradation has occurred. However, significant degradation, like isomerization, can happen without any visible changes.[4] Therefore, analytical methods like High-Performance Liquid Chromatography (HPLC) are necessary for an accurate assessment.[4]

Q4: What are the recommended storage conditions for cinnamic acid and its solutions?

A4: To minimize photodegradation, both solid cinnamic acid and its solutions should be stored in a cool, dark place.[4] It is highly recommended to use amber glass vials or containers wrapped in aluminum foil to protect them from light.[1][4] For solutions, it is also advisable to degas the solvent to minimize oxidative degradation.[1][4]

Troubleshooting Guides

Issue 1: Unexpected Loss of Cinnamic Acid Concentration in Solution

If you observe a decrease in the concentration of cinnamic acid in your samples over time, consult the following troubleshooting guide.

Potential Cause	Recommended Solution
Light Exposure	Work under amber or UV-filtered light. Use amber glassware and autosampler vials for all experiments and analyses. When not in use, store samples in the dark.[1]
pH of the Medium	If your experimental conditions permit, adjust the pH of the solution to be neutral or slightly alkaline, as a higher pH can reduce the rate of photodegradation.[4]
Solvent Effects	The polarity of the solvent can influence stability.[6] If feasible, test the stability of cinnamic acid in different solvents to find one that minimizes degradation.[1]
Thermal Degradation	Although less common than photodegradation, avoid exposing cinnamic acid solutions to high temperatures for extended periods.[1]
Oxidative Degradation	Degas your solvents before preparing solutions. Consider adding an antioxidant if it is compatible with your experimental design.[1]

Issue 2: Appearance of Unexpected Peaks in HPLC Analysis

The presence of extra peaks in your HPLC analysis can indicate the formation of degradation products.

Observation	Potential Cause & Confirmation
Peak eluting close to the trans-cinnamic acid peak	This may be the cis-isomer. Confirm by running a standard of cis-cinnamic acid if available, or by using mass spectrometry for analysis.
Multiple new peaks	These could be various photodegradation byproducts. Further characterization using techniques like LC-MS/MS would be necessary for identification.

Data Presentation: Cinnamic Acid Stability

The following tables summarize quantitative data on the photodegradation of cinnamic acid under various conditions.

Table 1: Effect of pH on Cinnamic Acid Photodegradation in the Presence of a Fe-TiO₂ Photocatalyst

This table shows the percentage conversion (degradation) of cinnamic acid after 90 minutes of UV irradiation in the presence of a Fe-TiO₂ photocatalyst at different pH values.[8]

pH	Cinnamic Acid Conversion (%)
3.8	80.4
5.0	75.9
7.0	17.0

Table 2: Effect of Different Media on Cinnamic Acid Photodegradation

This table provides a qualitative summary of the protective effect of different media against UVB irradiation-induced photodegradation.[4][5]

Medium	Protective Effect
Aqueous Solution	Baseline
Tween-20 Micellar Solutions	Protective
Liposomes	Lower protective ability
O/W Emulsions	Most efficient protection

Experimental Protocols

Protocol 1: General Handling and Preparation of Cinnamic Acid Solutions to Minimize Photodegradation

This protocol provides standard operating procedures for handling cinnamic acid in a laboratory setting to minimize light-induced degradation.

• Workspace Preparation: Whenever possible, conduct experiments in a room with minimal natural light. Use a workbench that is not in direct sunlight. Utilize amber or UV-filtered lighting if available.

• Glassware and Containers: Use amber glass volumetric flasks, beakers, and vials for preparing and storing all cinnamic acid solutions.[1] If amber glassware is not available, wrap standard clear glassware completely in aluminum foil.[1]

• Sample Preparation: Prepare solutions as quickly as possible to minimize the duration of light exposure. Keep solutions covered with a light-blocking material (e.g., aluminum foil) when not actively being used.[1]

• Storage: Store solid cinnamic acid in a dark, cool, and dry place.[1] Store cinnamic acid solutions at a low temperature (2-8 °C) and protected from light.[1]

Protocol 2: Stabilization of Cinnamic Acid in Solution Using Cyclodextrins

This protocol describes a general method for preparing an inclusion complex of cinnamic acid with a cyclodextrin to enhance its stability and solubility.[9][10]

• Materials:

  • Cinnamic acid

  • Randomly methylated-β-cyclodextrin (RAMEB) or other suitable cyclodextrin[9][10]

  • Deionized water

  • Magnetic stirrer and stir bar

  • Freeze-dryer (optional)

• Procedure:

  • Prepare an aqueous solution of the cyclodextrin (e.g., RAMEB) at a desired concentration.

  • Slowly add an equimolar amount of cinnamic acid to the cyclodextrin solution while stirring continuously.

  • Continue stirring the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

  • The resulting solution containing the cinnamic acid/cyclodextrin inclusion complex can be used directly.

  • For a solid-form complex, the solution can be freeze-dried to obtain a powder.

• Validation: The formation of the inclusion complex and the stability of cinnamic acid can be verified by HPLC analysis of the solution over time under light exposure, comparing it to a control solution of cinnamic acid without cyclodextrin.

Protocol 3: Monitoring Cinnamic Acid Photodegradation by HPLC

This protocol provides a general method for quantifying cinnamic acid to assess its stability.[11][12]

• Instrumentation and Materials:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Acetic acid (analytical grade)

  • Deionized water

  • Cinnamic acid reference standard

• Chromatographic Conditions (Example):

  • Mobile Phase: Acetonitrile : Methanol : 2% Acetic Acid (22:10:70, v/v/v)[11]

  • Flow Rate: 1.0 mL/min[11]

  • Detection Wavelength: 270 nm[11]

  • Column Temperature: Ambient (25°C)

  • Injection Volume: 20 µL

• Procedure:

  • Standard Preparation: Prepare a stock solution of cinnamic acid reference standard in methanol (e.g., 1 mg/mL). From this, prepare a series of working standards by dilution with the mobile phase to create a calibration curve.

  • Sample Preparation: At various time points of your experiment, take an aliquot of your cinnamic acid solution and dilute it with the mobile phase to fall within the concentration range of your calibration curve.

  • Analysis: Inject the prepared standards and samples into the HPLC system.

  • Quantification: Determine the concentration of cinnamic acid in your samples by comparing the peak area to the calibration curve. A decrease in concentration over time indicates degradation.

Visualizations

Caption: Photodegradation pathways of cinnamic acid.

Caption: Decision workflow for preventing cinnamic acid photodegradation.

Caption: Experimental workflow for HPLC analysis of cinnamic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Solid-state photochemistry of cis-cinnamic acids: a competition between [2 + 2] addition and cis–trans isomerization - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Investigating the effects of solvent polarity and temperature on the molecular, photophysical, and thermodynamic properties of sinapic acid using DFT and TDDFT - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. davidpublisher.com [davidpublisher.com]
• 9. Study of Host-Guest Interaction and In Vitro Neuroprotective Potential of Cinnamic Acid/Randomly Methylated β-Cyclodextrin Inclusion Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cyclodextrin-Based Delivery Systems and Hydroxycinnamic Acids: Interactions and Effects on Crucial Parameters Influencing Oral Bioavailability—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Analysis of the trans-Cinnamic Acid Content in Cinnamomum spp. and Commercial Cinnamon Powder Using HPLC [scirp.org]

Technical Support Center: Troubleshooting Low Yields in the Synthesis of 2-Carboxycinnamic Acid

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the synthesis of 2-Carboxycinnamic acid. The following sections address common issues encountered during synthesis, particularly when using methods like the Perkin reaction, and offer structured solutions to improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: My overall yield of 2-Carboxycinnamic acid is disappointingly low. What are the most common initial checks I should perform?

A1: Low yields in the synthesis of cinnamic acid derivatives can often be traced back to fundamental reaction parameters. The most critical factors to verify are:

• Moisture Contamination: The Perkin reaction, a common method for this synthesis, is highly sensitive to water.[1] Moisture can hydrolyze acetic anhydride, a key reagent, and deactivate the base catalyst (e.g., sodium acetate).[1][2][3] Always use thoroughly oven-dried glassware and anhydrous reagents.[1][4] Running the reaction under an inert atmosphere, such as nitrogen, can also prevent moisture contamination.[1]

• Suboptimal Reaction Temperature: The Perkin reaction requires high temperatures, typically in the range of 160-180°C, to proceed efficiently.[3] Insufficient heat can lead to an incomplete reaction.[5] Conversely, excessively high temperatures can promote side reactions and the formation of tar-like byproducts.[1]

• Inadequate Reaction Time: These condensation reactions are often slow and may require several hours (e.g., 3-12 hours) to reach completion.[3][6][7] It is crucial to allow sufficient time for the reaction to proceed. Monitoring the reaction's progress via Thin-Layer Chromatography (TLC) is recommended.[1]

• Purity of Reagents: The quality of the starting materials, including the aromatic aldehyde (2-formylbenzoic acid), acetic anhydride, and the base catalyst, is crucial. Impurities can interfere with the reaction and generate unwanted byproducts.[5]

Q2: I am observing the formation of a dark, resinous, or tar-like byproduct in my reaction. What is this and how can I minimize its formation?

A2: The formation of dark, resinous material is a common issue in Perkin reactions, often resulting from side reactions like the self-condensation of acetic anhydride or polymerization of the aldehyde at elevated temperatures.[1][2] To minimize this:

• Temperature Control: Carefully control the reaction temperature and avoid localized overheating.[2] Maintain the temperature within the optimal range (160-180°C) and ensure uniform heating, for instance, by using an oil bath and adequate stirring.[2][3]

• Reaction Time: Avoid unnecessarily long heating times. Monitor the reaction using TLC and stop the reaction once the starting material has been consumed.[1]

• Stoichiometry: Ensure the correct molar ratios of reactants are used. An excess of acetic anhydride is often employed to drive the reaction forward, but a large excess combined with high temperatures can sometimes contribute to side reactions.[1]

Q3: My reaction seems to stall and isn't going to completion. What should I investigate?

A3: If the reaction is not proceeding to completion, consider the following:

• Catalyst Activity: The base catalyst, such as sodium or potassium acetate, must be anhydrous to be effective.[4] The presence of moisture can deactivate it.[2] Ensure you are using a high-quality, dry catalyst. In some cases, the choice of base significantly influences the yield.[2]

• Reagent Stoichiometry: An incorrect molar ratio of the aldehyde to the acid anhydride can limit the conversion of the starting material.[1] A slight excess of the anhydride is typically recommended.

• Inefficient Mixing: Inadequate stirring can lead to a non-homogeneous reaction mixture, causing localized concentration and temperature gradients that prevent the reaction from proceeding uniformly.[2]

Q4: I am losing a significant amount of product during the work-up and purification. How can I improve my recovery?

A4: Product loss during work-up is a frequent cause of low overall yield.[8] Key steps to optimize include:

• Precipitation: After the reaction, the product is often isolated by pouring the mixture into water, converting the cinnamic acid to its water-soluble salt with a base (like sodium carbonate), filtering off insoluble impurities, and then re-precipitating the acid by adding a strong acid (like HCl).[1][3] Ensure the final pH is sufficiently acidic (pH 1-2) to cause complete precipitation of the 2-carboxycinnamic acid.[6][7] Cooling the solution in an ice bath can further enhance precipitation.[2]

• Extraction and Washing: During aqueous washes, ensure the pH is carefully controlled to prevent the desired acid from partitioning into the aqueous layer as its salt.

• Recrystallization: Choose an appropriate solvent system for recrystallization. The ideal solvent will dissolve the crude product at high temperatures but not at low temperatures, while impurities remain soluble at all temperatures or are insoluble. An ethanol/water mixture is often effective for purifying cinnamic acid derivatives.[1]

Q5: My final product has a broad melting point, suggesting impurities. What are the likely contaminants and how can they be removed?

A5: A broad melting point indicates the presence of impurities.[9] Common contaminants in the synthesis of cinnamic acids include:

• Unreacted Starting Materials: Unreacted 2-formylbenzoic acid is a common impurity.[2] During the work-up, converting the product to its sodium salt with sodium carbonate and performing steam distillation can effectively remove unreacted volatile aldehydes.[1]

• Side-Products: These can include products from self-condensation or other side reactions.[2]

• cis-Isomer: The Perkin reaction typically produces the more stable trans-isomer, but the cis-isomer can also be formed.[10][11]

• Purification Methods: High-purity product can often be obtained through careful recrystallization.[2] For separating structurally similar isomers or challenging impurities, chromatographic techniques like High-Performance Liquid Chromatography (HPLC) or column chromatography are effective.[12][13]

Data on Reaction Yields

The yield of cinnamic acid synthesis is highly dependent on the specific substrates and reaction conditions. The following table summarizes reported yields for various substituted cinnamic acids to provide a general benchmark.

Synthesis Method	Aromatic Aldehyde	Key Conditions	Yield (%)
Perkin Reaction	2-Nitrobenzaldehyde	Acetic Anhydride, Potassium Acetate	75%
Perkin Reaction	4-Nitrobenzaldehyde	Acetic Anhydride, Potassium Acetate	82%
Perkin Reaction	2,6-Dichlorobenzaldehyde	Acetic Anhydride, Potassium Acetate	82%
Perkin Reaction	4-Methoxybenzaldehyde	Acetic Anhydride, Potassium Acetate	30%
Boron Tribromide Mediated	p-Chlorobenzaldehyde	Acetic Acid, BBr₃, 180-190°C, 9h	80%
Boron Tribromide Mediated	p-Nitrobenzaldehyde	Acetic Acid, BBr₃, 180-190°C, 9h	81%
Boron Tribromide Mediated	p-Methoxybenzaldehyde	Acetic Acid, BBr₃, 180-190°C, 12h	53%

(Data sourced from multiple studies on substituted cinnamic acids)[7]

Key Experimental Protocols

Protocol 1: Synthesis of 2-Carboxycinnamic Acid via Perkin Reaction

This protocol is a generalized procedure based on the classical Perkin reaction, adapted for the synthesis of 2-carboxycinnamic acid.

Materials:

• 2-Formylbenzoic acid

• Acetic anhydride

• Anhydrous potassium acetate or sodium acetate[4]

• Saturated sodium carbonate solution

• Concentrated hydrochloric acid

• Deionized water

• Ethanol (for recrystallization)

• Activated charcoal (optional)

Procedure:

• Reaction Setup:

  • Ensure all glassware (round-bottom flask, reflux condenser) is thoroughly oven-dried to remove any moisture.[1]

  • In the round-bottom flask, combine 2-formylbenzoic acid, acetic anhydride (typically 1.5 equivalents), and anhydrous potassium acetate (typically 0.6 equivalents).[3]

• Reaction Execution:

  • Equip the flask with the reflux condenser and heat the mixture in an oil bath to 160-180°C.[3]

  • Maintain this temperature and stir the mixture for 3-5 hours.[3] Monitor the reaction's progress by TLC if possible.

• Work-up and Purification:

  • Allow the reaction mixture to cool slightly and then carefully pour it into a beaker containing a significant volume of water.[3]

  • Heat the aqueous mixture to boiling to hydrolyze any remaining acetic anhydride.

  • Add a saturated solution of sodium carbonate portion-wise with stirring until the solution is alkaline. This converts the 2-carboxycinnamic acid into its water-soluble sodium salt.[1]

  • If unreacted aldehyde is a concern, perform steam distillation at this stage to remove it.[1]

  • If the solution is highly colored, add a small amount of activated charcoal, boil for a few minutes, and then perform a hot filtration to remove the charcoal.[1]

  • Cool the filtrate in an ice bath. Slowly acidify the solution by adding concentrated hydrochloric acid dropwise with vigorous stirring until the precipitation of 2-carboxycinnamic acid is complete (test with pH paper to ensure pH is ~1-2).[6][7]

  • Collect the solid product by vacuum filtration using a Büchner funnel and wash the crystals with cold water.[1]

  • Purify the crude product by recrystallization from a suitable solvent, such as an ethanol/water mixture.[1]

  • Dry the purified crystals in a vacuum oven or desiccator.

Visual Troubleshooting Guides

The following diagrams illustrate the standard experimental workflow and a logical decision-making process for troubleshooting low yields.

Caption: Experimental workflow for the synthesis of 2-Carboxycinnamic acid via the Perkin reaction.

Caption: A logical flowchart for troubleshooting low yields in 2-Carboxycinnamic acid synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. studylib.net [studylib.net]
• 11. veeprho.com [veeprho.com]
• 12. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 13. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]

Optimization of reaction parameters for the Perkin synthesis of cinnamic acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Perkin synthesis of cinnamic acids.

Troubleshooting Guide

This guide addresses common issues encountered during the Perkin reaction for cinnamic acid synthesis.

Issue: Low or No Product Yield

Low or no yield of cinnamic acid is a frequent problem. Several factors can contribute to this issue. A systematic approach to troubleshooting is recommended.

Question: My Perkin reaction has a very low yield. What are the potential causes and how can I improve it?

Answer:

Several factors can lead to low yields in the Perkin synthesis. Consider the following troubleshooting steps:

• Reagent Quality:

  • Anhydrous Conditions: The Perkin reaction is highly sensitive to moisture. The presence of water can hydrolyze the acetic anhydride, rendering it ineffective.[1] Ensure that all glassware is thoroughly dried and that the sodium acetate or potassium acetate catalyst is anhydrous.[1]

  • Purity of Benzaldehyde: Impurities in the benzaldehyde can interfere with the reaction. Use freshly distilled or high-purity benzaldehyde.

• Reaction Conditions:

  • Temperature: The reaction typically requires high temperatures, often in the range of 160-180°C.[2][3] Insufficient temperature can lead to a slow or incomplete reaction. Conversely, excessively high temperatures can promote side reactions and the formation of tar-like substances.[2]

  • Reaction Time: The Perkin reaction is often slow and may require several hours of heating.[4][5] Monitor the reaction progress using thin-layer chromatography (TLC) to determine the optimal reaction time.

  • Mixing: Ensure efficient and continuous stirring to maintain a homogeneous reaction mixture and uniform heat distribution.[2]

• Catalyst:

  • Catalyst Activity: The alkali salt of the acid anhydride (e.g., sodium acetate) acts as the catalyst.[6] Ensure the catalyst is of good quality and has not been deactivated by moisture.

  • Catalyst Loading: The amount of catalyst can influence the reaction rate and yield. While it is a catalyst, an insufficient amount may lead to a slow reaction.

Question: I am observing the formation of a dark, tar-like substance in my reaction flask. What is causing this and how can I prevent it?

Answer:

The formation of a dark, resinous byproduct is a common issue in the Perkin reaction, often attributed to:

• High Reaction Temperature: Localized overheating or excessively high reaction temperatures can lead to the polymerization of reactants and products.[2]

• High Concentration of Reactants: A high concentration of reactants can also contribute to the formation of byproducts.[2]

To mitigate this, you can:

• Optimize Temperature: Carefully control the reaction temperature within the recommended range (160-180°C).[2]

• Ensure Proper Mixing: Vigorous stirring helps to distribute heat evenly and prevent localized overheating.[2]

• Consider a Solvent: In some cases, using a high-boiling inert solvent can help to moderate the reaction and improve heat distribution.

Issue: Product Purity and Side Reactions

The purity of the synthesized cinnamic acid can be compromised by unreacted starting materials and the formation of side products.

Question: My final product is impure, with a broad melting point. What are the likely impurities and how can I remove them?

Answer:

Common impurities in the Perkin synthesis of cinnamic acid include:

• Unreacted Benzaldehyde: Benzaldehyde can often be carried through the workup.

• Acetic Anhydride: Residual acetic anhydride may also be present.

• Side Products: Various side reactions can lead to impurities.

Purification Steps:

• Removal of Unreacted Benzaldehyde: During the workup, after making the solution alkaline with sodium carbonate, unreacted benzaldehyde can be removed by steam distillation.[7] The distillation is continued until the distillate is clear.[7]

• Decolorization: If the solution of the sodium cinnamate is colored, you can add activated charcoal and heat the solution before filtering it hot to remove the charcoal and other colored impurities.[8]

• Recrystallization: The most effective method for purifying the final cinnamic acid product is recrystallization. A common solvent system for this is a mixture of water and ethanol.[4]

Question: What are the common side reactions in the Perkin synthesis, and how can they be minimized?

Answer:

A potential side reaction in the Perkin synthesis is the self-condensation of acetic anhydride, although this is less common under standard conditions. The primary concern is often the formation of resinous materials due to high temperatures.[2] To minimize side reactions, it is crucial to optimize the reaction parameters as discussed in the low yield section, particularly temperature and reaction time.

Frequently Asked Questions (FAQs)

Q1: What is the role of the alkali salt (e.g., sodium acetate) in the Perkin reaction?

A1: The alkali salt of the acid anhydride, such as sodium acetate or potassium acetate, acts as a base catalyst in the Perkin reaction.[6] It facilitates the formation of a carbanion from the acetic anhydride, which then acts as the nucleophile in the condensation with the aromatic aldehyde.[9]

Q2: Why is an excess of acetic anhydride typically used?

A2: Acetic anhydride serves as both a reactant and a solvent in many Perkin reaction setups. Using it in excess helps to ensure the complete conversion of the benzaldehyde and can help to maintain a liquid state for the reaction mixture at the required high temperatures.

Q3: Can I use a different base as a catalyst?

A3: While the alkali salt of the corresponding acid is the traditional catalyst, other bases like triethylamine have been used and can sometimes lead to better yields.[9] However, using a different base can also lead to a mixture of products if the base corresponds to a different carboxylic acid.[9]

Q4: Is the Perkin reaction stereoselective?

A4: The Perkin reaction typically yields the more stable trans (E) isomer of cinnamic acid.[9][10]

Q5: Can I use substituted benzaldehydes in the Perkin reaction?

A5: Yes, the Perkin reaction is a general method for the synthesis of substituted cinnamic acids. Aromatic aldehydes with electron-withdrawing groups tend to give better yields, while those with electron-donating groups may slow down the reaction.[9]

Data Presentation

Table 1: Effect of Reaction Parameters on Cinnamic Acid Yield

Benzaldehyde (mol)	Acetic Anhydride (mol)	Sodium Acetate (mol)	Temperature (°C)	Time (h)	Yield (%)	Reference
0.05	0.073	0.03	70 (Sonication)	1	4.98	[4]
Not Specified	Not Specified	Not Specified	180	8	70-72 (with Potassium Acetate)	[11]
0.25	0.25	0.50 (Sodium Butyrate)	180	Not Specified	20.6	[12]
4g	6g	2g	Not Specified	3	Not Specified	[8]

Experimental Protocols

Protocol 1: Standard Synthesis of Cinnamic Acid via Perkin Reaction

This protocol describes a typical laboratory procedure for the synthesis of cinnamic acid.

Materials:

• Benzaldehyde

• Acetic Anhydride

• Anhydrous Sodium Acetate

• Saturated Sodium Carbonate Solution

• Concentrated Hydrochloric Acid

• Activated Charcoal (optional)

• Ethanol

• Distilled Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine benzaldehyde, acetic anhydride, and anhydrous sodium acetate.[8] For example, use 4 g of benzaldehyde, 6 g of acetic anhydride, and 2 g of anhydrous sodium acetate.[8]

• Heating: Heat the reaction mixture in an oil bath or heating mantle to 160-180°C for 3 to 5 hours.[2][3]

• Workup - Neutralization: Allow the reaction mixture to cool slightly and then pour it into a larger flask containing water. Add a saturated solution of sodium carbonate until the solution is alkaline to convert the cinnamic acid to its soluble sodium salt.[7]

• Workup - Removal of Unreacted Benzaldehyde: Perform steam distillation to remove any unreacted benzaldehyde. Continue until the distillate is clear.[7]

• Decolorization (Optional): If the resulting solution is colored, add a small amount of activated charcoal, heat the solution to boiling, and then filter it hot to remove the charcoal.[8]

• Precipitation: Cool the filtrate in an ice bath and slowly add concentrated hydrochloric acid with stirring until the solution is acidic (pH ~2). Cinnamic acid will precipitate as a white solid.[7]

• Isolation: Collect the crude cinnamic acid by vacuum filtration using a Büchner funnel and wash the crystals with cold water.[8]

• Purification: Recrystallize the crude product from a mixture of ethanol and water to obtain pure cinnamic acid.[4]

Mandatory Visualization

Caption: Experimental workflow for the Perkin synthesis of cinnamic acid.

Caption: Troubleshooting logic for low cinnamic acid yield.

References

• 1. jk-sci.com [jk-sci.com]
• 2. benchchem.com [benchchem.com]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. scispace.com [scispace.com]
• 5. jurnal.uns.ac.id [jurnal.uns.ac.id]
• 6. Perkin reaction - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. fchpt.stuba.sk [fchpt.stuba.sk]
• 9. drhnsp.org [drhnsp.org]
• 10. studylib.net [studylib.net]
• 11. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]

Technical Support Center: Stability of 2-Carboxycinnamic Acid in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance for assessing the stability of 2-Carboxycinnamic acid in cell culture media. Ensuring the integrity of your test compound is critical for the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: How stable is 2-Carboxycinnamic acid in cell culture medium?

A1: The stability of 2-Carboxycinnamic acid in cell culture media is influenced by several factors, including the specific medium composition, pH, temperature, and light exposure.[1] While data specific to 2-Carboxycinnamic acid is limited, derivatives of cinnamic acid are known to be susceptible to degradation over time, particularly through oxidation.[1] For optimal results, it is highly recommended to prepare fresh solutions of 2-Carboxycinnamic acid for each experiment.[1]

Q2: What are the potential degradation products of 2-Carboxycinnamic acid in cell culture?

A2: While not extensively documented for 2-Carboxycinnamic acid specifically, non-enzymatic degradation of cinnamic acid in cell culture media can occur, primarily through oxidation.[1] Potential degradation products could include compounds like benzaldehyde and glyoxalic acid resulting from oxidative cleavage.[1] Furthermore, the auto-oxidation of cinnamic acid derivatives can generate reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), which can impact cellular processes and further contribute to the degradation of the parent compound.[1] In non-sterile long-term cultures, microbial degradation can also occur, potentially metabolizing the compound into various other products.[2]

Q3: How can components of the cell culture medium affect the stability of 2-Carboxycinnamic acid?

A3: Yes, various components in cell culture media can impact the stability of small molecules. For instance, serum proteins can bind to the compound, affecting its availability.[3] The pH of the medium (typically 7.2-7.4) can facilitate hydrolysis or other pH-dependent degradation pathways.[4] Additionally, components like vitamins and metal ions can interact with and potentially degrade the test compound.[4]

Q4: How should I prepare and store stock solutions of 2-Carboxycinnamic acid?

A4: To maximize stability, prepare a concentrated stock solution in a high-purity, anhydrous solvent like DMSO.[3] Store this stock solution in small, single-use aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles.[3] Protect the stock solution from light by using amber vials or by wrapping them in aluminum foil.[3] On the day of the experiment, thaw an aliquot and prepare fresh dilutions in your pre-warmed cell culture medium.[3]

Q5: My experimental results are inconsistent. Could this be related to the instability of 2-Carboxycinnamic acid?

A5: Inconsistent results can indeed be a sign of compound instability. If the compound degrades over the course of your experiment, its effective concentration will decrease, leading to variable biological effects.[5] It is advisable to perform a stability study under your specific experimental conditions to rule out this possibility.[5]

Troubleshooting Guides

Issue 1: Precipitate forms after adding 2-Carboxycinnamic acid to the cell culture medium.

Potential Cause	Recommended Solution
Poor aqueous solubility	Decrease the final working concentration of 2-Carboxycinnamic acid.[4]
Solvent-induced precipitation	Ensure the final concentration of the solvent (e.g., DMSO) is low (typically ≤ 0.5%) to avoid it crashing out of solution.[3]
Temperature shock	Always add the compound solution to pre-warmed (37°C) cell culture medium.[3]
Incorrect dilution method	Instead of adding a small volume of highly concentrated stock directly into a large volume of medium, perform serial dilutions to gradually decrease the concentration.[3]

Issue 2: Loss of biological activity of 2-Carboxycinnamic acid over time.

Potential Cause	Recommended Solution
Chemical degradation in the medium	Perform a stability assessment of 2-Carboxycinnamic acid in your specific cell culture medium and under your experimental conditions (e.g., 37°C, 5% CO₂).[4]
Extended incubation time	If instability is confirmed, consider reducing the duration of the experiment or replenishing the medium with freshly prepared 2-Carboxycinnamic acid at regular intervals for longer-term assays.[5]
Interaction with media components	Test the stability of the compound in a simpler, serum-free medium to identify potential interactions.[4]
Light sensitivity	Protect your cell cultures from light by keeping plates in the dark as much as possible, especially if the compound is known to be light-sensitive.[3]

Experimental Protocols

Protocol 1: Stability Assessment of 2-Carboxycinnamic acid in Cell Culture Medium using HPLC-UV

This protocol provides a general method to determine the stability of 2-Carboxycinnamic acid in a cell-free culture medium over time.

Materials:

• 2-Carboxycinnamic acid

• Cell culture medium of interest (e.g., DMEM, RPMI-1640)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Acid for mobile phase (e.g., acetic acid, formic acid)

• Sterile microcentrifuge tubes

• HPLC system with a UV detector and a C18 column

Procedure:

• Prepare a stock solution of 2-Carboxycinnamic acid in an appropriate solvent (e.g., DMSO).

• Spike the cell culture medium with the stock solution to achieve the desired final concentration. Ensure the final solvent concentration is minimal (e.g., <0.1%).

• Aliquot the spiked medium into sterile microcentrifuge tubes for each time point.

• Incubate the samples under your standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Collect samples at various time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours).

• Immediately process the time zero (T=0) sample after preparation. For other time points, store the collected aliquots at -80°C until analysis.

• Prepare samples for HPLC analysis. A protein precipitation step is often necessary if the medium contains serum. Add three volumes of ice-cold acetonitrile to one volume of the medium sample, vortex vigorously, and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[6]

• Transfer the supernatant to an HPLC vial.

• Inject a known volume of the supernatant into the HPLC system.

• Monitor the elution of 2-Carboxycinnamic acid using a UV detector at its maximum absorbance wavelength (around 270-280 nm for cinnamic acid derivatives).[1]

• Quantify the peak area of 2-Carboxycinnamic acid at each time point and compare it to a standard curve prepared with known concentrations of the compound.

• Plot the concentration of 2-Carboxycinnamic acid versus time to determine its stability profile.

Expected Results: A decrease in the peak area corresponding to 2-Carboxycinnamic acid over time indicates its degradation.[1] The appearance of new peaks may suggest the formation of degradation products.[1]

Quantitative Data Summary (Hypothetical)

Time (hours)	Concentration in DMEM (%)	Concentration in RPMI-1640 (%)
0	100	100
6	95	92
12	88	85
24	75	70
48	55	48

Signaling Pathways and Visualizations

Cinnamic acid and its derivatives have been reported to modulate several key signaling pathways, which could be relevant to the biological effects of 2-Carboxycinnamic acid.

Potential Signaling Pathways Modulated by Cinnamic Acid Derivatives

• NF-κB Signaling Pathway: Cinnamic acid and its derivatives have been shown to inhibit the NF-κB signaling pathway, which is a critical regulator of inflammation and cell survival.[1][7]

• Nrf2 Signaling Pathway: These compounds have also been shown to activate the Nrf2 pathway, a key regulator of cellular antioxidant responses.[7]

Caption: Workflow for assessing the stability of 2-Carboxycinnamic acid.

Caption: Potential signaling pathways modulated by cinnamic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Degradation of cinnamic acid by a newly isolated bacterium Stenotrophomonas sp. TRMK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cinnamic acid ameliorates diabetic nephropathy in rats via Nrf2 activation and inflammation modulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Methods for the purification and removal of impurities from crude 2-Carboxycinnamic acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of crude 2-Carboxycinnamic acid.

Troubleshooting Guides

This section addresses common issues encountered during the purification of 2-Carboxycinnamic acid, categorized by the purification method.

Recrystallization

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Crystal Formation	- Too much solvent was used.- The solution was cooled too quickly.- The concentration of the compound is too low.	- Boil off some of the solvent to concentrate the solution.- Allow the solution to cool more slowly to room temperature before placing it in an ice bath.- Scratch the inside of the flask with a glass rod at the meniscus to induce crystallization.- Add a seed crystal of pure 2-Carboxycinnamic acid.
Product is Oily or Gummy	- Presence of impurities that lower the melting point.- The solvent is not appropriate for the compound.	- Attempt to purify a small portion of the oil by trituration with a non-polar solvent like hexanes to see if a solid forms.- Re-dissolve the oil in a minimal amount of hot solvent and try a slower cooling process.- Consider a different recrystallization solvent or solvent system. A mixture of ethanol and water is often effective.[1]
Colored Impurities in Crystals	- Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[2] Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.
Low Recovery Yield	- Significant amount of product remains dissolved in the cold mother liquor.- Premature crystallization during hot filtration.- Too much solvent used for washing the crystals.	- Cool the filtrate in an ice bath for a longer period to maximize crystal precipitation.- Minimize the amount of solvent used for dissolution.- Ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated before hot filtration.- Wash the collected crystals with a minimal amount of ice-cold solvent.[3]

Acid-Base Extraction

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Precipitate After Acidification	- Incomplete extraction into the aqueous phase.- Incomplete re-acidification.- The product has some solubility in water.	- Perform multiple extractions with the basic solution (e.g., saturated sodium bicarbonate) to ensure all the 2-Carboxycinnamic acid is converted to its salt and extracted.- Ensure the aqueous solution is sufficiently acidic after adding a strong acid like HCl. Check the pH with pH paper; it should be around 2-3.[4][5]- After acidification, cool the solution in an ice bath to minimize the solubility of the product in water.[4]
Emulsion Formation at the Interface	- Agitation during extraction was too vigorous.- High concentration of dissolved substances.	- Allow the separatory funnel to stand undisturbed for a period.- Gently swirl the funnel instead of shaking vigorously.- Add a small amount of brine (saturated NaCl solution) to break up the emulsion.- If the emulsion persists, filter the mixture through a pad of celite or glass wool.
Product Precipitates in the Separatory Funnel	- The concentration of the carboxylate salt is too high in the aqueous layer.	- Add a small amount of water to the separatory funnel to redissolve the precipitate before proceeding with the separation.
Final Product is Contaminated with Neutral Impurities	- Incomplete separation of layers.- Insufficient washing of the aqueous layer.	- Carefully separate the aqueous and organic layers, minimizing the transfer of the organic layer.- Perform a "back-wash" by adding a small amount of fresh organic solvent (e.g., diethyl ether or ethyl acetate) to the collected aqueous layer, shaking, and separating again to remove residual neutral impurities.

Column Chromatography

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation of Compounds	- Inappropriate solvent system (eluent).- Column was not packed properly, leading to channeling.- Sample was overloaded.	- Optimize the eluent system using Thin-Layer Chromatography (TLC) first. A good starting point for acidic compounds is a mixture of hexanes and ethyl acetate with a small amount of acetic or formic acid (e.g., 0.1-1%) to improve peak shape.- Repack the column carefully to ensure it is homogenous and free of air bubbles.- Use a larger column or a smaller amount of the crude sample.
Compound Won't Elute from the Column	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
Tailing of Spots on TLC and Streaking on the Column	- The carboxylic acid groups are interacting strongly with the acidic silica gel.	- Add a small amount of a volatile acid, such as acetic acid or formic acid, to the eluent to protonate the 2-Carboxycinnamic acid and reduce its interaction with the silica gel.
Cracked Column Bed	- The column ran dry.	- Always keep the solvent level above the top of the silica gel. Never let the column go dry.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Carboxycinnamic acid synthesized via the Perkin reaction?

A1: Common impurities originating from a Perkin reaction synthesis may include unreacted starting materials such as 2-chlorobenzaldehyde and acetic anhydride, as well as side-products from the self-condensation of the aldehyde or anhydride. Other isomeric cinnamic acid derivatives can also be present.

Q2: How can I assess the purity of my 2-Carboxycinnamic acid sample?

A2: The purity of 2-Carboxycinnamic acid can be assessed using several analytical techniques:

• Melting Point Determination: Pure 2-Carboxycinnamic acid has a sharp melting point. A broad melting range or a melting point lower than the literature value indicates the presence of impurities.

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on the TLC plate.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify impurities.

Q3: What is a good starting solvent system for the recrystallization of 2-Carboxycinnamic acid?

A3: A mixture of ethanol and water is often a good choice for the recrystallization of cinnamic acid derivatives.[1] The crude product is dissolved in a minimal amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly cloudy. The solution is then allowed to cool slowly.

Q4: In an acid-base extraction, what base should I use to extract 2-Carboxycinnamic acid?

A4: A weak base like saturated aqueous sodium bicarbonate (NaHCO₃) is generally sufficient and recommended for extracting carboxylic acids.[6] It is strong enough to deprotonate the carboxylic acid to form the water-soluble carboxylate salt, but it is less likely to cause hydrolysis of other functional groups compared to a strong base like sodium hydroxide (NaOH).

Q5: My purified 2-Carboxycinnamic acid is still slightly yellow. How can I remove the color?

A5: If your product is colored after initial purification, you can try recrystallization with the addition of a small amount of activated charcoal.[2] The charcoal is added to the hot solution, and the mixture is boiled for a few minutes before being filtered hot to remove the charcoal and the adsorbed colored impurities.

Quantitative Data Summary

The following table summarizes typical data related to the purification of cinnamic acid derivatives. Data specific to 2-Carboxycinnamic acid is limited in the literature, but these values can serve as a general guideline.

Purification Method	Compound	Purity Achieved	Typical Yield	Reference
Recrystallization	Cinnamic Acid	>99%	70-85%	[7]
Acid-Base Extraction followed by Precipitation	Cinnamic Acid	99.9%	97-98% (relative to ester)	[5]
Column Chromatography	Cinnamic Acid Derivatives	>98%	Varies depending on separation	[8]

Note: Yields are highly dependent on the initial purity of the crude material and the specific experimental conditions.

Experimental Protocols

Recrystallization from Ethanol/Water

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2-Carboxycinnamic acid in the minimum amount of hot ethanol.

• Addition of Water: While keeping the solution hot, add hot water dropwise until the solution becomes faintly turbid. If too much water is added, add a small amount of hot ethanol to redissolve the precipitate.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm Erlenmeyer flask.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Acid-Base Extraction

• Dissolution: Dissolve the crude 2-Carboxycinnamic acid in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel.

• Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup from CO₂ evolution.

• Separation: Allow the layers to separate. The deprotonated 2-Carboxycinnamic acid (as its sodium salt) will be in the lower aqueous layer. Drain the aqueous layer into a clean beaker or flask.

• Back-washing: Add a small amount of fresh organic solvent to the collected aqueous layer and shake. Separate the layers and combine the aqueous layer. This step removes any residual neutral impurities.

• Re-acidification: Cool the aqueous layer in an ice bath and slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the solution is acidic (pH ≈ 2-3, check with pH paper). 2-Carboxycinnamic acid will precipitate out.[4][5]

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with cold deionized water and dry it thoroughly.

Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into a chromatography column and allow the silica gel to settle, ensuring an evenly packed column without any air bubbles.

• Sample Loading: Dissolve the crude 2-Carboxycinnamic acid in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel column.

• Elution: Elute the column with a suitable solvent system. A gradient of hexane and ethyl acetate with 0.5% acetic acid is often effective. Start with a low polarity (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity.

• Fraction Collection: Collect the eluent in small fractions.

• Analysis: Analyze the fractions by TLC to identify which fractions contain the pure 2-Carboxycinnamic acid.

• Concentration: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualization

Caption: A decision workflow for the purification of crude 2-Carboxycinnamic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. fchpt.stuba.sk [fchpt.stuba.sk]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. EP0484122A2 - Method for obtaining high-purity cinnamic acid - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and minimizing side reactions in 2-Carboxycinnamic acid esterification

This guide provides troubleshooting advice, frequently asked questions, and detailed protocols for researchers engaged in the esterification of 2-carboxycinnamic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary products in the esterification of 2-carboxycinnamic acid?

The esterification of 2-carboxycinnamic acid, which has two carboxylic acid groups, can yield three primary products depending on the reaction conditions: the mono-ester at the 2-position (2-(alkoxycarbonyl)cinnamic acid), the mono-ester at the cinnamic acid position, and the di-ester (dialkyl cinnamate-2-carboxylate). Due to the conjugated system, the carboxylic acid group on the acrylic acid moiety is generally less reactive than the one on the phenyl ring in certain selective methods.

Q2: What are the most common side reactions I should be aware of?

The most prevalent side reactions during the acid-catalyzed esterification of 2-carboxycinnamic acid are:

• Polymerization: Under harsh acidic conditions and at elevated temperatures, the alkene bond in the cinnamic acid structure can undergo addition reactions or polymerization. This is often indicated by the reaction mixture turning dark brown or black.[1]

• Anhydride Formation: Like other dicarboxylic acids, intermolecular dehydration between two molecules of 2-carboxycinnamic acid can occur to form an anhydride, though this is less common under standard Fischer esterification conditions where an alcohol is present in excess.

• Incomplete Reaction: Due to the reversible nature of Fischer esterification, the reaction may not go to completion, leaving unreacted starting material or mono-ester when the di-ester is desired.[1]

Q3: How can I control whether I synthesize the mono-ester or the di-ester?

Controlling the product distribution is key.

• For the Mono-ester: Use a stoichiometric amount (or slight excess) of the dicarboxylic acid relative to the alcohol. Alternatively, methods using catalysts like thionyl chloride in methanol at room temperature have been shown to selectively esterify the non-conjugated carboxyl group in similar aromatic dicarboxylic acids, yielding predominantly the mono-ester.[2] Using heterogeneous catalysts like alumina can also favor mono-esterification.[3]

• For the Di-ester: Use a large excess of the alcohol, which also serves as the solvent.[1] This shifts the reaction equilibrium toward the formation of the di-ester according to Le Châtelier's principle. Removing water as it forms, for example with a Dean-Stark apparatus, will also drive the reaction to completion.

Q4: What analytical techniques are best for identifying my products and impurities?

A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An excellent first step to monitor reaction progress. The ester products are less polar than the carboxylic acid starting material and will have higher Rf values.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the mono- and di-esters, and for identifying impurities.[4][5]

• High-Performance Liquid Chromatography (HPLC): Ideal for separating and quantifying the amounts of starting material, mono-ester, and di-ester in the final product mixture.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of ester carbonyl stretches (around 1700-1750 cm⁻¹) and the disappearance of the broad carboxylic acid O-H stretch.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Ester	1. Reaction has not reached equilibrium. 2. Presence of water in reactants or solvent. 3. Insufficient acid catalyst. 4. Product loss during work-up.	1. Increase reflux time and monitor by TLC until no further change is observed. 2. Use anhydrous alcohol and solvents. Consider adding molecular sieves. 3. Ensure an effective catalytic amount of a strong acid (e.g., H₂SO₄) is used (typically 1-5 mol%).[1] 4. Be careful during neutralization and extraction steps. Minimize transfers and ensure complete extraction from the aqueous layer.
Reaction Mixture Turns Dark Brown/Black	Polymerization or addition reactions at the C=C double bond due to harsh conditions.[1]	1. Reduce the reaction temperature. 2. Use a milder acid catalyst (e.g., p-toluenesulfonic acid). 3. Decrease the concentration of the strong acid catalyst. 4. Ensure the reaction is not overheated and is maintained at a gentle reflux.[1]
Product is a Mixture of Mono- and Di-esters	Inappropriate stoichiometry or reaction conditions for the desired product.	1. To favor the di-ester: Increase the excess of alcohol significantly (e.g., >10 equivalents) and prolong the reaction time.[7] 2. To favor the mono-ester: Use a 1:1 or 1:1.5 molar ratio of 2-carboxycinnamic acid to alcohol. Consider alternative, milder methods known for selective mono-esterification.[2][3]
Difficulty Removing Unreacted Acid	Incomplete neutralization during work-up.	Wash the organic layer thoroughly with a saturated sodium bicarbonate (NaHCO₃) solution.[1] Continue washing until CO₂ evolution ceases completely. This converts the remaining carboxylic acid to its water-soluble salt.

Data Presentation

The following table provides illustrative data on how reaction conditions can influence product distribution in the esterification of 2-carboxycinnamic acid with methanol, catalyzed by H₂SO₄. Note: This data is representative of expected chemical trends and is intended for comparative purposes.

Entry	Methanol (Equivalents)	Temperature (°C)	Time (h)	Mono-ester Yield (%)	Di-ester Yield (%)	Unreacted Acid (%)	Side Products (e.g., Polymer) (%)
1	1.5	65	4	75	10	12	3
2	1.5	65	12	65	25	5	5
3	10 (solvent)	65	4	30	65	<5	<1
4	10 (solvent)	65	12	5	93	<1	<1
5	10 (solvent)	100	4	15	70	<1	14

Experimental Protocols

Protocol 1: Selective Synthesis of Monomethyl 2-Carboxycinnamate

This protocol is adapted from methods favoring mono-esterification of dicarboxylic acids.[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-carboxycinnamic acid (1.0 eq) in anhydrous methanol (5-10 mL per gram of acid).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: While stirring, slowly add thionyl chloride (SOCl₂) (0.1 - 0.2 eq) dropwise to the solution. Caution: SOCl₂ is corrosive and reacts violently with water. Handle in a fume hood.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent).

• Work-up:

  • Once the reaction is complete, carefully pour the mixture over crushed ice to quench the remaining SOCl₂.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then brine (1 x 50 mL).

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude mono-ester.

  • Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of Dimethyl Cinnamate-2-carboxylate

This protocol is a standard Fischer esterification designed to maximize the yield of the di-ester.[7][8]

• Reaction Setup: In a round-bottom flask, dissolve 2-carboxycinnamic acid (1.0 eq) in a large excess of anhydrous methanol (which acts as both reactant and solvent, e.g., 20-30 eq).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (H₂SO₄) (approx. 2-5 mol% of the carboxylic acid).

• Reflux: Equip the flask with a reflux condenser (with a drying tube) and heat the mixture to a gentle reflux (approx. 65 °C) for 8-12 hours.

• Monitoring: Monitor the disappearance of the starting material and mono-ester intermediate by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases. This neutralizes the acid catalyst and removes any unreacted carboxylic acid.

  • Wash the organic layer with water and then brine.

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to obtain the crude di-ester.

  • The crude product can be further purified by vacuum distillation or column chromatography.

Visualizations

Figure 1. Key reaction pathways in the esterification process.

Figure 2. A workflow designed to reduce unwanted byproducts.

Figure 3. A logical guide for diagnosing common experimental problems.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective monomethyl esterification of linear dicarboxylic acids with bifunctional alumina catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 5. researchgate.net [researchgate.net]
• 6. jurnal.uns.ac.id [jurnal.uns.ac.id]
• 7. Production method and process of dimethyl phthalate-Chemwin [en.888chem.com]
• 8. CN111574363A - Production process of dimethyl phthalate - Google Patents [patents.google.com]

Challenges in the scale-up of 2-Carboxycinnamic acid synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges encountered during the synthesis and scale-up of 2-Carboxycinnamic acid.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-Carboxycinnamic acid, particularly when scaling up the reaction.

Issue 1: Low Yield of 2-Carboxycinnamic Acid

• Question: My reaction yield is significantly lower than expected, especially after moving to a larger scale. What are the potential causes and how can I improve it?

• Answer: Low yields in the synthesis of 2-Carboxycinnamic acid are a common challenge. Several factors, particularly during scale-up, can contribute to this issue:

  • Inadequate Temperature Control: The Perkin reaction, a common route for this synthesis, is highly temperature-dependent.[1][2] Localized overheating in a large reactor can lead to the formation of tar-like substances and other byproducts, reducing the yield of the desired product.[1] Conversely, temperatures that are too low will result in a decreased reaction rate and incomplete conversion.[3]

  • Poor Mixing: Inefficient stirring on a larger scale can lead to non-homogenous reaction mixtures.[4] This can cause localized high concentrations of reactants and hotspots, promoting side reactions.

  • Moisture Contamination: The presence of moisture can deactivate the catalyst, such as anhydrous sodium acetate, used in the Perkin reaction.[1] It is crucial to use anhydrous reagents and ensure all equipment is thoroughly dried, especially in a larger setup where complete drying can be more challenging.

  • Suboptimal Reaction Time: The Perkin reaction often requires several hours at high temperatures.[3] Insufficient reaction time will lead to incomplete conversion. Monitoring the reaction progress using techniques like Thin-Layer Chromatography (TLC) is crucial to determine the optimal reaction time.

Issue 2: Formation of Impurities and Side Products

• Question: I am observing significant amounts of byproducts in my crude product. What are these impurities and how can I minimize their formation?

• Answer: The formation of impurities is a critical issue that can complicate purification and reduce the overall yield. Common byproducts in the synthesis of 2-Carboxycinnamic acid include:

  • Self-condensation Products: Acetic anhydride, a common reagent in the Perkin reaction, can undergo self-condensation at elevated temperatures.[1]

  • Decarboxylation Products: At very high temperatures, the desired 2-Carboxycinnamic acid could potentially decarboxylate.

  • Positional Isomers: Depending on the starting materials and reaction conditions, the formation of other carboxycinnamic acid isomers is possible, although the ortho-substituted product is generally favored from phthalic anhydride.

  • Starting Materials: Unreacted phthalic anhydride and malonic acid (or their equivalents) can remain in the final product if the reaction does not go to completion.

  To minimize these impurities, consider the following strategies:

  • Strict Temperature Control: Maintain the reaction temperature within the optimal range to avoid side reactions.

  • Controlled Reagent Addition: In a scaled-up batch process, the controlled, slow addition of one reagent to the other can help manage the reaction exotherm and minimize the formation of byproducts.[5]

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen) can prevent oxidation and other unwanted side reactions.

Issue 3: Difficulties in Product Isolation and Purification

• Question: I am struggling to effectively crystallize and purify 2-Carboxycinnamic acid, especially from a large volume of reaction mixture. What are the best practices for isolation and purification at scale?

• Answer: The presence of two carboxylic acid groups in 2-Carboxycinnamic acid can influence its solubility and crystallization behavior. Challenges in isolation and purification can be addressed by:

  • pH Adjustment for Precipitation: 2-Carboxycinnamic acid is soluble in basic solutions and will precipitate upon acidification. Careful, slow addition of a strong acid (like HCl) to the cooled, filtered reaction mixture is a common method for isolation.[3]

  • Recrystallization Solvent System: A mixture of ethanol and water is often effective for the recrystallization of cinnamic acid derivatives.[6] The crude product is dissolved in a minimum amount of hot solvent, and then allowed to cool slowly to form pure crystals. The optimal solvent ratio may need to be determined empirically for 2-Carboxycinnamic acid.

  • Seeding: For difficult crystallizations, adding a small amount of pure 2-Carboxycinnamic acid crystals (seeding) to the supersaturated solution can induce crystallization.

  • Control of Cooling Rate: Slow, controlled cooling during crystallization is crucial for obtaining larger, purer crystals. Rapid cooling can lead to the formation of small, impure crystals.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Carboxycinnamic acid?

A1: The most frequently employed methods for synthesizing 2-Carboxycinnamic acid and its derivatives are the Perkin reaction and the Knoevenagel condensation.[7] The Perkin reaction typically involves the condensation of an aromatic aldehyde (or in this case, an anhydride like phthalic anhydride) with an acid anhydride in the presence of an alkali salt of the acid.[2][7]

Q2: How does the scale-up process affect the safety of the synthesis?

A2: Scaling up a chemical reaction, particularly an exothermic one like the Perkin reaction, introduces significant safety challenges.[8] The surface-area-to-volume ratio decreases as the reactor size increases, which can lead to difficulties in heat dissipation.[8] This can result in a thermal runaway, where the reaction rate increases uncontrollably.[8] A thorough process safety assessment is crucial before any scale-up, including an evaluation of the reaction's thermal hazards and ensuring adequate cooling capacity.[9][10]

Q3: What are the key parameters to control during the scale-up of the Perkin reaction for 2-Carboxycinnamic acid synthesis?

A3: To ensure a successful and safe scale-up, the following parameters must be carefully controlled:

• Temperature: Precise and uniform temperature control is critical to maximize yield and minimize byproduct formation.[3]

• Mixing/Agitation: Efficient mixing is necessary to ensure homogeneity and prevent localized temperature and concentration gradients.[4]

• Rate of Reagent Addition: For semi-batch processes, the rate of addition of reagents must be carefully controlled to manage the reaction exotherm.[5]

• Purity of Reagents: The use of high-purity, anhydrous reagents is essential to avoid catalyst deactivation and side reactions.[1]

Data Presentation

Table 1: Effect of Temperature on Cinnamic Acid Yield (Perkin Reaction Example)

Temperature (°C)	Reaction Time (hours)	Yield (%)	Reference
145-150	9	47	[3]
180	8	70-72	[3]
180-190	9-12	53-81	[3]

Note: This data is for a related cinnamic acid synthesis and illustrates the general trend of temperature effects. Optimal conditions for 2-Carboxycinnamic acid may vary.

Table 2: Comparison of Catalysts in the Perkin Reaction for Cinnamic Acid

Catalyst	Temperature (°C)	Reaction Time (hours)	Yield (%)	Reference
Sodium Acetate	180	8	Lower than Potassium Acetate	[3]
Potassium Acetate	180	8	70-72	[3]

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of 2-Carboxycinnamic Acid via Perkin Reaction

This protocol is a general guideline and may require optimization.

Materials:

• Phthalic anhydride

• Malonic acid

• Pyridine (as solvent and catalyst)

• Piperidine (as catalyst)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride and malonic acid.

• Add pyridine as a solvent and a catalytic amount of piperidine.

• Heat the mixture to reflux and maintain for the required reaction time (monitor by TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into cold water.

• Acidify the aqueous solution by the slow addition of concentrated HCl with stirring until precipitation of the crude product is complete.

• Collect the crude 2-Carboxycinnamic acid by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from an ethanol/water mixture.

• Dry the purified crystals under vacuum.

Mandatory Visualizations

Caption: Experimental Workflow for 2-Carboxycinnamic Acid Synthesis.

Caption: Troubleshooting Logic for Low Yield in 2-Carboxycinnamic Acid Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. fauske.com [fauske.com]
• 4. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. Production of trans-cinnamic acid by whole-cell bioconversion from l-phenylalanine in engineered Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Perkin reaction - Wikipedia [en.wikipedia.org]
• 8. helgroup.com [helgroup.com]
• 9. scientificupdate.com [scientificupdate.com]
• 10. qesacademy.com [qesacademy.com]

Technical Support Center: Overcoming Catalyst Deactivation in 2-Carboxycinnamic Acid Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming catalyst deactivation during the synthesis of 2-Carboxycinnamic acid. The following troubleshooting guides and frequently asked questions (FAQs) provide direct, actionable advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Carboxycinnamic acid, and what catalysts are typically used?

A1: The primary synthetic routes for 2-Carboxycinnamic acid and its derivatives are the Perkin reaction, the Knoevenagel condensation, and the Heck reaction.

• Perkin Reaction: This reaction involves the condensation of an aromatic aldehyde (like 2-carboxybenzaldehyde) with an acid anhydride (e.g., acetic anhydride) in the presence of an alkali salt of the acid, such as sodium acetate or potassium acetate, which acts as a base catalyst.[1][2][3]

• Knoevenagel Condensation: This method involves the reaction of an aromatic aldehyde with a compound containing an active methylene group, like malonic acid, catalyzed by a weak base such as piperidine or pyridine.

• Heck Reaction: This palladium-catalyzed cross-coupling reaction involves the reaction of an aryl halide (e.g., 2-bromobenzoic acid) with an alkene like acrylic acid.[4][5]

Q2: What are the primary mechanisms of catalyst deactivation in these synthetic routes?

A2: Catalyst deactivation is a common issue that leads to reduced reaction rates and yields. The main mechanisms are:

• Poisoning: Strong adsorption of impurities (e.g., sulfur or nitrogen compounds) or byproducts onto the catalyst's active sites.[6]

• Fouling (Coking): The physical blockage of active sites and pores by the deposition of carbonaceous materials (coke).[6][7]

• Sintering: The agglomeration of catalyst particles at high temperatures, leading to a loss of active surface area.[6][7]

• Leaching: The dissolution of the active catalyst components into the reaction mixture.[8]

Q3: How can I recognize the signs of catalyst deactivation in my experiment?

A3: Signs of catalyst deactivation include:

• A noticeable decrease in the reaction rate or a stall in the reaction before completion.

• A lower than expected yield of 2-Carboxycinnamic acid.

• The need to use more severe reaction conditions (e.g., higher temperature or longer reaction time) to achieve the same conversion.

• A change in the physical appearance of the catalyst, such as a change in color or clumping.

Q4: Is it possible to regenerate a deactivated catalyst?

A4: Yes, in many cases, catalyst regeneration is possible and can restore a significant portion of its activity. The appropriate method depends on the cause of deactivation. For example, coke deposits can often be removed by controlled oxidation (calcination), while some poisons can be removed by washing with a suitable solvent.[9]

Troubleshooting Guides

This section provides a step-by-step approach to diagnosing and resolving common issues related to catalyst deactivation during the synthesis of 2-Carboxycinnamic acid.

Issue 1: Low or No Yield in Perkin Reaction

• Symptom: The reaction between 2-carboxybenzaldehyde and acetic anhydride with sodium acetate catalyst is sluggish or produces a low yield of 2-Carboxycinnamic acid.

• Possible Cause: Deactivation of the sodium acetate catalyst.

• Troubleshooting Steps:

  • Check for Moisture: The Perkin reaction is sensitive to moisture, which can hydrolyze the acetic anhydride and deactivate the catalyst. Ensure all glassware is thoroughly dried and use anhydrous reagents.

  • Verify Catalyst Quality: The sodium acetate should be anhydrous and finely powdered. Consider using freshly fused sodium acetate.

  • Investigate Coking: At the high temperatures required for the Perkin reaction, side reactions can lead to the formation of tar-like substances that coat the catalyst.

    • Action: After the reaction, observe the catalyst for any dark, resinous coating. If coking is suspected, consider catalyst regeneration (see Experimental Protocols). To prevent coking, ensure uniform heating and efficient stirring to avoid localized overheating.

Issue 2: Decreasing Activity of Palladium Catalyst in Heck Reaction

• Symptom: In the synthesis of 2-Carboxycinnamic acid from 2-bromobenzoic acid and acrylic acid, the palladium catalyst (e.g., Pd/C) shows a significant drop in activity over subsequent runs.

• Possible Cause: Leaching, sintering, or poisoning of the palladium catalyst.

• Troubleshooting Steps:

  • Analyze for Leaching: Leaching of palladium into the reaction mixture is a common issue with supported catalysts.[8]

    • Identification: Analyze the reaction filtrate for traces of palladium using techniques like Inductively Coupled Plasma (ICP) spectroscopy.

    • Mitigation: Consider using a ligand that helps to stabilize the palladium on the support or explore different support materials.

  • Evaluate Sintering: High reaction temperatures can cause the fine palladium particles to agglomerate, reducing the active surface area.[7]

    • Identification: Characterize the used catalyst with Transmission Electron Microscopy (TEM) to observe any increase in particle size.

    • Mitigation: Operate at the lowest effective temperature and avoid localized hot spots in the reactor.

  • Check for Poisons: Impurities in the reactants or solvent can act as catalyst poisons.

    • Identification: Purify the reactants and solvent and repeat the reaction. Common poisons for palladium catalysts include sulfur and phosphorus compounds.

Issue 3: Solid Acid Catalyst Fouling in Knoevenagel Condensation

• Symptom: A solid acid catalyst (e.g., a zeolite or sulfonic acid resin) used for the Knoevenagel condensation of 2-carboxybenzaldehyde and malonic acid shows a gradual decline in performance.

• Possible Cause: Fouling of the catalyst pores by organic residues or coke.[10][11]

• Troubleshooting Steps:

  • Characterize the Spent Catalyst: Use techniques like Thermogravimetric Analysis (TGA) to quantify the amount of deposited organic material (coke). A significant weight loss at high temperatures indicates coking.

  • Implement a Regeneration Protocol:

    • Action: For coked catalysts, a common regeneration method is calcination, which involves a controlled burn-off of the carbonaceous deposits in a stream of air or oxygen at elevated temperatures.[12] (See Experimental Protocols for a general procedure).

  • Optimize Reaction Conditions: To minimize future fouling, consider lowering the reaction temperature or reducing the reaction time.

Data Presentation

The following tables summarize quantitative data related to catalyst deactivation and regeneration from studies on similar reactions. This data can provide a benchmark for expected catalyst performance and degradation.

Table 1: Catalyst Deactivation Data in Related Reactions

Catalyst System	Reaction Type	Deactivation Mechanism	Extent of Deactivation	Reference Context
Pd/C	Heck Coupling	Leaching & Sintering	Activity loss of >50% after 4 cycles	Heck reaction of aryl halides with acrylates.
Zeolite H-ZSM-5	Condensation	Coking	~7 wt% coke formation leading to significant activity loss	Catalytic pyrolysis of cellulose.[11]
Sulfonated Carbon	Esterification	Leaching of -SO3H groups	Decrease in conversion from 83% to 73% after three cycles	Esterification of triethylene glycol with methacrylic acid.[13]
Fe3O4@SiO2–P([VLIM]PW)	Esterification	Minimal	Conversion rate of 84% after 5 reuses	Esterification of palmitic acid and methanol.[14]

Table 2: Catalyst Regeneration Efficiency

Catalyst	Deactivation Cause	Regeneration Method	Activity Recovery	Reference Context
Pd/C	Coking/Poisoning	Air oxidation at 250 °C	>80% of initial conversion recovered	Hydrodechlorination of dichloromethane.[15]
Coked Zeolite	Coking	Calcination in air	Near complete activity restoration	General for zeolite catalysts.[12]
Sulfonated Biochar	Fouling & Leaching	Washing and re-sulfonation	Partial recovery, significant loss after multiple cycles	Esterification of oleic acid.[16]

Experimental Protocols

Protocol 1: Regeneration of a Coked Solid Acid Catalyst by Calcination

This protocol provides a general procedure for regenerating a solid acid catalyst, such as a zeolite or functionalized silica, that has been deactivated by the formation of coke.

Materials:

• Deactivated (coked) solid acid catalyst

• Tube furnace

• Quartz or ceramic tube

• Source of dry, compressed air or a mixture of oxygen and an inert gas (e.g., nitrogen)

• Gas flow controllers

Procedure:

• Place the deactivated catalyst in the quartz tube within the furnace.

• Purge the system with an inert gas (e.g., nitrogen) at a low flow rate while slowly heating the furnace to a temperature between 150-200 °C to remove any adsorbed water and volatile organics. Hold at this temperature for 1-2 hours.

• Gradually increase the furnace temperature to the target calcination temperature, typically between 450-550 °C. The exact temperature will depend on the thermal stability of the catalyst.

• Once the target temperature is reached and stable, slowly introduce a controlled flow of air or a dilute oxygen/nitrogen mixture. The oxygen concentration is typically kept low (1-5%) initially to control the exothermic coke combustion and prevent thermal damage to the catalyst.

• Monitor the temperature of the catalyst bed. A rise in temperature indicates the combustion of coke. Adjust the oxygen concentration and flow rate to maintain a controlled burn-off without excessive temperature spikes.

• Continue the calcination until the coke has been completely removed. This is often indicated by a return of the catalyst to its original color and a stabilization of the temperature. The duration can range from a few hours to overnight.

• Once regeneration is complete, switch off the oxygen supply and cool the catalyst to room temperature under a flow of inert gas.

• The regenerated catalyst can then be stored in a desiccator until further use.

Protocol 2: Regeneration of a Supported Palladium Catalyst (e.g., Pd/C)

This protocol outlines a general method for regenerating a Pd/C catalyst that has been deactivated, for instance, after use in a Heck reaction. Deactivation may be due to poisoning or fouling.

Materials:

• Deactivated Pd/C catalyst

• Suitable solvent (e.g., water, ethanol, or a dilute base solution like aqueous sodium carbonate)

• Beaker or flask

• Stirring apparatus

• Filtration setup (e.g., Büchner funnel and flask)

• Drying oven

Procedure (for removal of adsorbed species):

• Suspend the deactivated Pd/C catalyst in a suitable solvent in a beaker or flask. The choice of solvent will depend on the nature of the suspected poisons or fouling agents. For polar impurities, water or ethanol may be effective. For acidic byproducts, a dilute aqueous sodium carbonate solution can be used.

• Stir the suspension vigorously at room temperature or with gentle heating (e.g., 40-60 °C) for 1-2 hours to wash the catalyst surface.

• Filter the catalyst using a Büchner funnel and wash it thoroughly with fresh solvent, followed by deionized water to remove any residual salts.

• Dry the washed catalyst in an oven at a moderate temperature (e.g., 80-100 °C) until a constant weight is achieved.

• For more severe deactivation, a mild oxidative treatment may be necessary. This involves heating the dried catalyst in a controlled air or oxygen stream at a relatively low temperature (e.g., 100-200 °C) to burn off organic residues without significantly sintering the palladium particles.[17]

Mandatory Visualizations

Caption: Troubleshooting workflow for diagnosing catalyst deactivation.

Caption: Experimental workflow for the Perkin reaction synthesis.

Caption: Catalytic cycle of the Heck reaction.

References

• 1. Perkin reaction - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. byjus.com [byjus.com]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. jove.com [jove.com]
• 6. ammoniaknowhow.com [ammoniaknowhow.com]
• 7. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 10. researchgate.net [researchgate.net]
• 11. Suppression of coke formation and enhancement of aromatic hydrocarbon production in catalytic fast pyrolysis of cellulose over different zeolites: effects of pore structure and acidity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Magnetic-responsive solid acid catalysts for esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Kinetic and thermodynamic study on the esterification of oleic acid over SO3H-functionalized eucalyptus tree bark biochar catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CN103191759A - Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst - Google Patents [patents.google.com]

Resolving peak tailing issues in HPLC analysis of 2-Carboxycinnamic acid

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding peak tailing issues encountered during the HPLC analysis of 2-Carboxycinnamic acid.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a common issue in HPLC that can compromise the accuracy and resolution of your analysis.[1][2] This guide provides a systematic approach to identifying and resolving the root cause of peak tailing for 2-Carboxycinnamic acid.

Is the peak tailing issue affecting all peaks or just the 2-Carboxycinnamic acid peak?

• All Peaks Tailing: This often suggests a physical or system-wide problem.

• Only 2-Carboxycinnamic Acid Peak Tailing: This typically points to a chemical interaction specific to the analyte.

Below is a troubleshooting workflow to help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for 2-Carboxycinnamic acid?

A1: Peak tailing for acidic compounds like 2-Carboxycinnamic acid in reversed-phase HPLC is often due to secondary interactions between the analyte and the stationary phase.[1] The most common causes include:

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to or above the pKa of 2-Carboxycinnamic acid (predicted pKa ≈ 3.49), the carboxyl groups will be ionized (negatively charged).[3] This ionized form can interact strongly with residual silanol groups on the silica-based column packing, leading to peak tailing.[4][5]

• Secondary Silanol Interactions: Residual, un-endcapped silanol groups on the silica surface of the column are acidic and can interact with polar functional groups of the analyte, causing tailing.[6][7]

• Column Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase, resulting in peak distortion.[8][9]

• Column Contamination and Degradation: Accumulation of contaminants on the column or degradation of the stationary phase can create active sites that cause tailing.[2][4]

• Extra-column Effects: Excessive volume in tubing, fittings, or the detector cell can lead to band broadening and peak tailing.[10]

Q2: How does mobile phase pH affect the peak shape of 2-Carboxycinnamic acid?

A2: The mobile phase pH is a critical factor for controlling the peak shape of ionizable compounds.[11] For an acidic compound like 2-Carboxycinnamic acid, a low pH mobile phase suppresses the ionization of the carboxylic acid groups.[4] This un-ionized form is more hydrophobic and interacts more predictably with the reversed-phase stationary phase, resulting in a more symmetrical peak. As the pH of the mobile phase approaches and surpasses the pKa of the analyte, the compound becomes increasingly ionized, leading to stronger secondary interactions with the stationary phase and increased peak tailing.[12] It is recommended to maintain the mobile phase pH at least 2 units below the analyte's pKa.[13]

Q3: What is the role of a buffer in the mobile phase?

A3: A buffer is used to maintain a constant and stable pH of the mobile phase, which is crucial for reproducible retention times and symmetric peak shapes for ionizable compounds.[5][13] For 2-Carboxycinnamic acid, a buffer will ensure that the pH remains low enough to keep the analyte in its non-ionized form. Increasing the buffer concentration (typically in the range of 10-50 mM) can also help to mask residual silanol interactions on the column, further improving peak shape.[4][14]

Q4: Can column choice influence peak tailing for 2-Carboxycinnamic acid?

A4: Yes, the choice of column is very important. Modern HPLC columns, often referred to as "Type B" silica columns, have lower metal content and fewer acidic silanol groups, which reduces the potential for secondary interactions.[7] Using a column with high-quality end-capping is also beneficial. End-capping chemically bonds a small, inert compound to the residual silanol groups, effectively shielding them from interaction with the analyte.[15] For particularly problematic separations, a column with a different stationary phase chemistry, such as a polymer-based or hybrid silica column, could be considered.[7]

Q5: How can I determine if my column is overloaded?

A5: Column overload can manifest as peak fronting or tailing.[8] A simple way to check for mass overload is to dilute your sample by a factor of 10 and re-inject it.[8][16] If the peak shape improves and the retention time stabilizes, then column overload was likely the issue.[8][17] To avoid volume overload, ensure the injection volume is kept to a minimum, ideally less than 15% of the peak volume.[8]

Data Presentation

The following table illustrates the expected effect of mobile phase pH on the tailing factor of an acidic compound like 2-Carboxycinnamic acid (pKa ≈ 3.49). As the pH increases towards the pKa, the tailing factor is expected to increase due to increased ionization and secondary interactions.

Mobile Phase pH	Expected Analyte State	Expected Tailing Factor (Tf)	Peak Shape
2.0	Predominantly Non-ionized	1.0 - 1.2	Symmetrical
3.0	Partially Ionized	1.3 - 1.6	Moderate Tailing
4.0	Mostly Ionized	> 1.7	Significant Tailing
5.0	Fully Ionized	> 2.0	Severe Tailing

Note: This is an illustrative table based on general chromatographic principles. Actual values may vary depending on the specific column and other chromatographic conditions.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH for symmetrical peak shape of 2-Carboxycinnamic acid.

Methodology:

• Prepare a series of mobile phase buffers: Prepare aqueous buffers at different pH values, for example, pH 2.0, 2.5, 3.0, and 3.5. A common buffer for low pH is phosphate or formate.[1] Ensure the buffer concentration is between 10-50 mM.[4]

• Prepare the mobile phase: Mix the aqueous buffer with the appropriate organic modifier (e.g., acetonitrile or methanol) in the desired ratio.

• Equilibrate the column: Flush the HPLC column with the initial mobile phase (e.g., pH 3.5) for at least 15-20 column volumes or until a stable baseline is achieved.

• Inject the sample: Inject a standard solution of 2-Carboxycinnamic acid.

• Analyze the peak shape: Record the chromatogram and calculate the tailing factor.

• Decrease the pH: Sequentially switch to the mobile phases with lower pH values (3.0, 2.5, and 2.0), ensuring the column is properly equilibrated with each new mobile phase before injecting the sample.

• Compare the results: Compare the tailing factors obtained at each pH and select the pH that provides the most symmetrical peak (Tailing Factor closest to 1.0).

Protocol 2: Column Flushing and Regeneration

Objective: To remove contaminants from the column that may be causing peak tailing.

Methodology:

• Disconnect the column from the detector: This prevents contamination of the detector cell.

• Flush with buffer-free mobile phase: Wash the column with 10-20 column volumes of the mobile phase prepared without the buffer salts (e.g., water/organic mixture).[6]

• Flush with strong organic solvent: Flush the column with 10-20 column volumes of 100% acetonitrile or methanol.[6]

• Use stronger solvents if necessary: If peak tailing persists, a more rigorous cleaning procedure may be required. This can involve flushing with a series of solvents of increasing strength, such as:

  • 75% Acetonitrile / 25% Isopropanol[6]

  • 100% Isopropanol[6]

  • 100% Methylene Chloride (ensure miscibility with the previous solvent)[6]

  • 100% Hexane (ensure miscibility)[6]

  • Important: When using non-polar solvents like methylene chloride or hexane, it is crucial to flush the column with an intermediate solvent like isopropanol before returning to a reversed-phase mobile phase.[6]

• Re-equilibrate the column: After cleaning, flush the column with the mobile phase (including buffer) until the baseline is stable before resuming analysis.

Caption: Experimental workflow for HPLC column flushing.

References

• 1. labcompare.com [labcompare.com]
• 2. uhplcs.com [uhplcs.com]
• 3. 2-CARBOXYCINNAMIC ACID CAS#: 612-40-8 [m.chemicalbook.com]
• 4. uhplcs.com [uhplcs.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromtech.com [chromtech.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. pharmajia.com [pharmajia.com]
• 11. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 12. chromtech.com [chromtech.com]
• 13. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 14. scribd.com [scribd.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. Understanding HPLC Column Loading Capacity: Insights from the Chromatography Community | Separation Science [sepscience.com]

Technical Support Center: Managing Thermal Degradation of 2-Carboxycinnamic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to effectively manage the thermal degradation of 2-Carboxycinnamic acid during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal degradation pathway for 2-Carboxycinnamic acid?

A1: The primary thermal degradation pathway for 2-Carboxycinnamic acid, like other cinnamic acid derivatives, is decarboxylation. This reaction involves the loss of one or both carboxyl groups (-COOH) as carbon dioxide (CO₂). The specific products will depend on which carboxyl group is lost. Loss of the carboxyl group on the acrylic acid moiety is a common degradation route for cinnamic acids.

Q2: At what temperature does 2-Carboxycinnamic acid begin to degrade?

Q3: What are the expected products of thermal degradation?

A3: The primary products of thermal decarboxylation of 2-Carboxycinnamic acid are expected to be styrenic compounds. Depending on which carboxyl group is eliminated, possible products include 2-vinylbenzoic acid or cinnamic acid, followed by further decarboxylation to styrene under harsher conditions. The formation of tars and other polymeric materials can also occur, especially at higher temperatures.[2]

Q4: How can I minimize thermal degradation during my reaction?

A4: Several strategies can be employed to minimize the thermal degradation of 2-Carboxycinnamic acid:

• Temperature Control: Whenever feasible, conduct reactions at the lowest possible temperature that allows for a reasonable reaction rate.

• pH Management: Maintain a neutral or slightly acidic pH, as both strongly acidic and basic conditions can catalyze decarboxylation.

• Inert Atmosphere: Performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation pathways that may be initiated at elevated temperatures.

• Use of Stabilizers: The addition of antioxidants or radical scavengers may help to inhibit degradation pathways initiated by radical species.

Q5: What analytical techniques are suitable for monitoring the degradation of 2-Carboxycinnamic acid?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a highly effective technique for monitoring the stability of 2-Carboxycinnamic acid and quantifying its degradation products. Other useful techniques include:

• UV-Vis Spectroscopy: To monitor changes in the concentration of the parent compound over time.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To determine the thermal stability and decomposition profile of the compound.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): For the identification of volatile degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low yield of desired product and formation of unknown byproducts.	Thermal degradation of 2-Carboxycinnamic acid due to excessive heat.	1. Lower the reaction temperature. 2. Reduce the reaction time. 3. Monitor the reaction progress closely using TLC or HPLC to stop the reaction upon completion of the formation of the desired product.
Gas evolution (bubbling) observed during the reaction at elevated temperatures.	Decarboxylation of 2-Carboxycinnamic acid, releasing CO₂ gas.	1. Confirm the identity of the gas if possible (e.g., using a gas trap with limewater). 2. Implement strategies to minimize decarboxylation, such as lowering the temperature or adjusting the pH.
Discoloration of the reaction mixture (e.g., turning brown or black).	Formation of polymeric tars due to extensive thermal degradation.	1. Immediately lower the reaction temperature. 2. Consider using a milder solvent or catalyst system. 3. Purify the product promptly after the reaction to remove colored impurities.
Inconsistent reaction outcomes.	Variations in heating profiles or "hot spots" in the reaction vessel.	1. Ensure uniform heating using a well-stirred oil bath or a reliable heating mantle with a temperature controller. 2. Use a reaction vessel with appropriate geometry for even heat distribution.

Quantitative Data Summary

Table 1: Thermal Decomposition Data for Cinnamic Acid (as a proxy for 2-Carboxycinnamic acid)

Parameter	Value	Reference
Decomposition Onset Temperature	Not explicitly stated, but decomposition occurs in one stage.	[4]
Activation Energy (E)	81.74 kJ mol⁻¹	[4]
Pre-exponential Factor (logA[s⁻¹])	8.67	[4]
Reaction Mechanism	Mampel Power law (n=1)	[4]

Disclaimer: The data presented above is for cinnamic acid and should be used as an estimation for the thermal behavior of 2-Carboxycinnamic acid. It is highly recommended to perform a TGA/DSC analysis on 2-Carboxycinnamic acid for precise data.

Experimental Protocols

Protocol 1: Monitoring Thermal Degradation of 2-Carboxycinnamic Acid by HPLC

This protocol outlines a general method for monitoring the degradation of 2-Carboxycinnamic acid in a reaction mixture over time.

Instrumentation and Conditions:

• System: HPLC with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of methanol and water with 0.1% acetic acid is a good starting point. A typical gradient could be:

  • 0-5 min: 30% Methanol

  • 5-20 min: Gradient to 90% Methanol

  • 20-25 min: Hold at 90% Methanol

  • 25-30 min: Return to 30% Methanol

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 278 nm (based on the chromophore of cinnamic acid, optimization for 2-Carboxycinnamic acid is recommended).

• Column Temperature: 25 °C.

Procedure:

• Standard Preparation: Prepare a stock solution of 2-Carboxycinnamic acid in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: At various time points during the reaction, withdraw a small aliquot of the reaction mixture (e.g., 100 µL). Quench the reaction immediately by diluting the aliquot in a cold solvent (e.g., mobile phase) to a known volume. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the prepared standards and samples onto the HPLC system.

• Data Analysis: Construct a calibration curve by plotting the peak area of the 2-Carboxycinnamic acid standard against its concentration. Use the calibration curve to determine the concentration of 2-Carboxycinnamic acid in the reaction samples at each time point. The appearance of new peaks will indicate the formation of degradation products.

Visualizations

Caption: Primary thermal degradation pathways of 2-Carboxycinnamic acid.

Caption: Troubleshooting workflow for managing 2-Carboxycinnamic acid degradation.

References

• 1. Application of decarboxylation reactions for improvement of dielectric properties of a methacrylic polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. eag.com [eag.com]

Technical Support Center: 2-Carboxycinnamic Acid Derivatives in Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Carboxycinnamic acid derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: My 2-Carboxycinnamic acid derivative shows variable IC50 values between experiments. What are the common causes?

A1: Inconsistent IC50 values are a frequent challenge. The primary culprits are often related to the physicochemical properties of the specific derivative and the experimental conditions. Key factors include:

• Poor Aqueous Solubility: Many cinnamic acid derivatives have low solubility in aqueous buffers, leading to precipitation and an inaccurate concentration of the compound in the assay.[1][2]

• Compound Instability: These derivatives can be unstable under certain conditions. Degradation can be accelerated by factors like pH, temperature, and light exposure.[1][3] The presence of hydroxyl groups on the phenyl ring makes them susceptible to oxidation, which can cause discoloration (yellowing or browning) and loss of activity.[1]

• Assay Interference: The compound may directly interfere with the assay technology. For example, in fluorescence-based assays, the intrinsic fluorescence of the compound can lead to false-positive or skewed results.[4]

• Variability in Experimental Conditions: Minor differences in incubation times, temperature, cell passage number, or reagent preparation can contribute to result variability.[4]

Q2: I'm observing a significant drop in activity when I move from a biochemical assay to a cell-based assay. Why is this happening?

A2: This is a common observation and often points to issues with:

• Cell Permeability: The derivative may not efficiently cross the cell membrane to reach its intracellular target.[2][4]

• Compound Stability in Culture Media: The complex composition of cell culture media can promote the degradation of the compound before it can exert its effect.[4]

• Efflux by Transporters: The compound might be a substrate for cellular efflux pumps, such as P-glycoprotein (P-gp), which actively remove the compound from the cell, reducing its intracellular concentration.[5]

Q3: My solution containing a 2-Carboxycinnamic acid derivative is changing color. What does this mean and how can I prevent it?

A3: Discoloration, typically yellowing or browning, is a visual indicator of oxidative degradation of the phenolic groups in the cinnamic acid structure.[1] This process can be accelerated by:

• High pH: Alkaline conditions can make the hydroxyl groups more susceptible to oxidation.[1]

• Exposure to Light: Light can induce isomerization and degradation of these compounds.[3]

• Presence of Metal Ions: Metal ions can catalyze oxidation reactions.[1]

To prevent discoloration and degradation:

• Optimize pH: Maintain a pH that balances solubility and stability. For some derivatives like ferulic acid, a pH range of 3 to 5 is recommended for improved stability.[1]

• Use Antioxidants: Add antioxidants like ascorbic acid (Vitamin C) to quench free radicals.[1]

• Use Chelating Agents: Incorporate a chelating agent such as EDTA to bind metal ions.[1]

• Protect from Light: Store stock solutions and conduct experiments in light-protected conditions (e.g., using amber vials).[1][3]

Q4: How can I improve the solubility of my 2-Carboxycinnamic acid derivative in aqueous assay buffers?

A4: Improving solubility is crucial for obtaining reliable and reproducible data. Consider the following strategies:

• Use of Co-solvents: Incorporating organic co-solvents like DMSO, ethanol, or polyethylene glycol (PEG) can significantly enhance solubility.[1] However, it's essential to include a vehicle control to ensure the solvent does not affect the assay.

• pH Adjustment: Cinnamic acid derivatives are weak acids. Increasing the pH of the buffer above the compound's pKa can increase the concentration of the more soluble, deprotonated form.[1]

• Encapsulation: Techniques like using cyclodextrins or nanoparticles can improve aqueous solubility.[1][2]

• Salt Formation: If your derivative has an ionizable group, forming a salt with a suitable counter-ion can enhance solubility.[2]

Troubleshooting Guides

Inconsistent Enzyme Inhibition Assay Results

Observed Issue	Potential Cause	Recommended Solution
High variability in % inhibition between replicates.	- Incomplete dissolution of the inhibitor. - Inhibitor instability in the assay buffer.	- Prepare fresh serial dilutions for each experiment. - Visually inspect for any precipitation. - Test the stability of the compound in the assay buffer over the experiment's duration.
IC50 values differ significantly from day to day.	- Variation in enzyme activity. - Inconsistent incubation times. - Temperature fluctuations.	- Use a fresh aliquot of enzyme for each experiment and perform a standard curve. - Use a precise timer for all incubation steps. - Ensure all incubations are performed in a calibrated, temperature-controlled environment.
No inhibition observed, or very high IC50 value.	- Incorrect enzyme or substrate concentration. - Compound is not an inhibitor of the target enzyme.	- Confirm the Km of the substrate and use a concentration at or below the Km. - Verify the identity and purity of the compound. - Test a positive control inhibitor to validate the assay.

Discrepancies Between Biochemical and Cell-Based Assays

Observed Issue	Potential Cause	Recommended Solution
Potent activity in an enzyme assay, but weak or no activity in a cell viability assay (e.g., MTT).	- Low cell permeability. - Compound is a substrate for efflux pumps (e.g., P-gp). - Compound is rapidly metabolized by the cells.	- Perform a Caco-2 permeability assay to assess cell penetration.[2] - Conduct a bi-directional Caco-2 assay to determine the efflux ratio. An efflux ratio greater than 2 suggests the compound is a substrate for an efflux transporter.[5] - Analyze compound stability in the presence of liver microsomes or hepatocytes.
Compound is cytotoxic at concentrations where target engagement is expected to be low.	- Off-target effects. - General cellular toxicity due to factors like membrane disruption.	- Screen the compound against a panel of unrelated targets. - Perform a membrane integrity assay (e.g., LDH release assay).

Data Presentation: Variability in Biological Activity

The biological activity of 2-Carboxycinnamic acid derivatives is highly dependent on their specific chemical structure. The following tables summarize IC50 values from various studies to illustrate this variability.

Table 1: Cytotoxic Activity of Cinnamic Acid Derivatives Against Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Caffeic acid derivative	A549 (Lung)	9.34	[6]
Caffeic acid derivative	MCF-7 (Breast)	3.26	[6]
Caffeic acid derivative	HL60 (Leukemia)	8.09	[6]
Ferulic acid derivative	A549 (Lung)	3.80	[7]
Ferulic acid derivative	HeLa (Cervical)	7.48	[7]
Cinnamic acid benzyl amide analog (WP1130)	JAK2 Kinase	3.8	[8]
Cinnamic acid benzyl amide analog (WP1702)	JAK2 Kinase	2.9	[8]

Table 2: α-Glucosidase Inhibitory Activity of Cinnamic Acid Derivatives

Compound	IC50 (mM)	Inhibition Type	Reference
Caffeic acid	0.74	Mixed	[9]
Ferulic acid	0.79	Mixed	[9]
p-Methoxycinnamic acid	-	Noncompetitive	[9]
Ethyl p-methoxycinnamate	-	Competitive	[9]

Experimental Protocols

General Enzyme Inhibition Assay Protocol

This protocol provides a general framework for assessing the inhibitory activity of 2-Carboxycinnamic acid derivatives against a specific enzyme.

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer at the optimal pH for the enzyme of interest.

  • Enzyme Solution: Dilute the enzyme in assay buffer to a concentration that yields a linear reaction rate over the desired time course.

  • Substrate Solution: Dissolve the substrate in the assay buffer to the desired final concentration (typically at or below the Km).

  • Inhibitor Stock Solution: Prepare a high-concentration stock solution of the 2-Carboxycinnamic acid derivative in a suitable solvent (e.g., DMSO).

  • Serial Dilutions: Perform serial dilutions of the inhibitor stock solution in the assay buffer to achieve a range of final concentrations.

• Assay Procedure (96-well plate format):

  • Add a small volume of each inhibitor dilution to the appropriate wells. Include a positive control inhibitor and a vehicle control (e.g., DMSO).

  • Add the enzyme solution to all wells except for the negative control (blank) wells.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at a constant temperature.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Monitor the reaction progress by measuring the absorbance or fluorescence at regular intervals using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (V0) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., sigmoidal dose-response) to determine the IC50 value.[10]

MTT Cell Viability Assay Protocol

This protocol is used to assess the effect of 2-Carboxycinnamic acid derivatives on cell viability.[11][12][13]

• Cell Seeding:

  • Harvest and count cells. Ensure cell viability is >90%.

  • Seed cells in a 96-well plate at a predetermined optimal density in 100 µL of culture medium per well.

  • Incubate the plate overnight in a humidified incubator (37°C, 5% CO2) to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the 2-Carboxycinnamic acid derivative in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well.

  • Mix thoroughly by gentle shaking or pipetting to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (media only) from all other readings.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percent viability against the logarithm of the compound concentration to determine the IC50 value.

Signaling Pathway Diagrams

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation.[4][14] Some cinnamic acid derivatives have been shown to inhibit this pathway.[12] The canonical pathway is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. NF-κB - Wikipedia [en.wikipedia.org]
• 3. Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cinnamic Acid Derivatives as α-Glucosidase Inhibitor Agents | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. texaschildrens.org [texaschildrens.org]
• 13. chondrex.com [chondrex.com]
• 14. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Isomers of 2-Carboxycinnamic Acid: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between isomers is critical for unlocking their full therapeutic potential. This guide provides a comprehensive comparative analysis of the cis and trans isomers of 2-carboxycinnamic acid, focusing on their physicochemical properties, biological activities, and underlying mechanisms of action. While direct comparative data for the 2-carboxy derivatives is limited in some areas, this guide supplements available information with data from the parent compound, cinnamic acid, to infer potential differences in activity.

Physicochemical Properties: A Tale of Two Geometries

The geometric arrangement of the carboxyl groups in cis- and trans-2-carboxycinnamic acid dictates their physical and chemical characteristics. The trans isomer is generally more stable due to reduced steric hindrance.[1] This stability is reflected in its higher melting point compared to the cis isomer of the parent cinnamic acid. The solubility and acidity (pKa) are also influenced by the isomeric form, which in turn can affect their pharmacokinetic profiles.

Property	trans-2-Carboxycinnamic Acid	cis-2-Carboxycinnamic Acid (Inferred)	trans-Cinnamic Acid	cis-Cinnamic Acid
Molecular Formula	C₁₀H₈O₄	C₁₀H₈O₄	C₉H₈O₂	C₉H₈O₂
Molecular Weight	192.17 g/mol	192.17 g/mol	148.16 g/mol	148.16 g/mol
CAS Number	612-40-8	Not available	140-10-3	102-94-3
Melting Point (°C)	>300	Likely lower than trans isomer	133	68, 58, 42 (polymorphs)
Boiling Point (°C)	Not available	Not available	300	265 (decomposes)
Water Solubility	Not available	Likely higher than trans isomer	500 mg/L	Soluble
Acidity (pKa)	Not available	Not available	4.44	Not available

Table 1: Comparative Physicochemical Properties. Data for 2-carboxycinnamic acid isomers is limited, particularly for the cis form. Properties for the parent cinnamic acid isomers are provided for comparison.[1][2][3]

Synthesis of Isomers: Controlling Geometry

The synthesis of the desired isomer is a crucial first step in any investigation. The more stable trans isomer of 2-carboxycinnamic acid can be synthesized through methods like the Perkin reaction or Knoevenagel condensation, common for producing cinnamic acid derivatives.[4] A specific method for trans-2-carboxycinnamic acid involves the catalytic domino oxidation of naphthols.[5]

The cis isomer is typically obtained through the UV irradiation of a solution of the trans isomer.[6] A practicable method for the transformation of trans-cinnamic acid to cis-cinnamic acid by a UV photoreactor and subsequent isolation of the pure cis isomer by high-performance liquid chromatography (HPLC) has been developed.[7]

Fig. 1: Synthetic pathways for the isomers of 2-carboxycinnamic acid.

Comparative Biological Activities

The seemingly subtle difference in the spatial arrangement of functional groups between the cis and trans isomers can lead to profound differences in their biological activities.

Plant Growth Regulation: The Prominence of the cis Isomer

One of the most striking differences observed in the parent cinnamic acid is in the realm of plant biology. cis-Cinnamic acid has been identified as a potent natural auxin efflux inhibitor, a mechanism that leads to the promotion of lateral root formation and overall plant growth.[6][8][9] In contrast, trans-cinnamic acid is largely inactive in this regard and can even be inhibitory at higher concentrations.[4][10] This suggests that the specific geometry of the cis isomer is crucial for its interaction with components of the auxin transport machinery. While not directly tested on 2-carboxycinnamic acid, it is plausible that the cis isomer of this derivative would also exhibit stronger auxin-like activity.

Anti-Invasive Activity: cis Isomer Shows Greater Potency

A direct comparison of the anti-invasive effects of cis- and trans-cinnamic acid on human lung adenocarcinoma A549 cells revealed that the cis isomer is a more potent inhibitor of cancer cell invasion.[7] The study found that both isomers could reduce the activity of matrix metalloproteinases (MMP-2 and MMP-9) and suppress cell motility, with the cis form being effective at lower concentrations.[7] This highlights the potential of exploring the cis isomers of cinnamic acid derivatives for anticancer therapies.

Enzyme Inhibition: A Structure-Activity Relationship

Cinnamic acid and its derivatives are known to inhibit a variety of enzymes. For instance, various derivatives have shown inhibitory activity against intestinal α-glucosidase, an important target in the management of diabetes.[11] The inhibitory potency is highly dependent on the nature and position of substituents on the phenyl ring. While a direct comparative study on the enzyme inhibitory activities of cis- and trans-2-carboxycinnamic acid is not available, the presence of the additional carboxyl group is expected to influence the binding affinity to target enzymes.

Biological Activity	Target/Model System	cis Isomer	trans Isomer	Key Findings
Plant Growth Regulation	Arabidopsis thaliana	Promotes lateral root formation and plant growth	Inactive or inhibitory	cis-Cinnamic acid acts as a natural auxin efflux inhibitor.[6][8]
Anti-Invasive Activity	Human Lung Adenocarcinoma (A549 cells)	More potent inhibitor	Less potent inhibitor	Both isomers reduce MMP-2 and MMP-9 activity and cell motility.[7]
Fibroblast Migration	Human Fibroblasts	Not reported	Induces migration	The effect is mediated through PKA and p38-MAPK signaling pathways.
Antimicrobial Activity	Mycobacterium tuberculosis	More potent (MBC: 2.5 µg/mL)	Less potent (MBC: 300 µg/mL)	The cis isomer of cinnamic acid shows significantly higher activity against M. tuberculosis.[12]
Anti-inflammatory	Various models	Activity reported for derivatives	Activity reported for derivatives	Cinnamic acid derivatives can suppress NF-κB, iNOS, and COX-2.[13][14][15]

Table 2: Comparative Biological Activities of Cinnamic Acid Isomers. Much of the direct comparative data is for the parent cinnamic acid, providing a basis for inferring the activities of the 2-carboxy derivatives.

Signaling Pathways: Unraveling the Molecular Mechanisms

The distinct biological outcomes of the cis and trans isomers are rooted in their differential interactions with cellular signaling pathways.

For instance, the induction of fibroblast migration by trans-cinnamic acid has been shown to be mediated through the protein kinase A (PKA) and p38 mitogen-activated protein kinase (p38-MAPK) signaling pathways. The anti-inflammatory effects of various cinnamic acid derivatives are linked to their ability to inhibit the activation of nuclear factor-kappa B (NF-κB) and the expression of downstream targets like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[15]

Fig. 2: Signaling pathways modulated by cinnamic acid isomers.

Experimental Protocols

To facilitate further research in this area, detailed experimental protocols for key assays are provided below.

Determination of Anti-Invasive Activity

Objective: To compare the inhibitory effect of cis- and trans-2-carboxycinnamic acid on the invasion of cancer cells.

Principle: The Boyden chamber assay is used to measure the ability of cells to migrate through a layer of extracellular matrix (Matrigel) in response to a chemoattractant.

Protocol:

• Cell Culture: Culture human cancer cells (e.g., A549 lung adenocarcinoma) in appropriate media.

• Chamber Preparation: Coat the upper surface of a Transwell insert (8-μm pore size) with Matrigel.

• Cell Seeding: Suspend the cells in serum-free media containing various concentrations of the test compounds (cis- or trans-2-carboxycinnamic acid) and seed them into the upper chamber.

• Chemoattractant: Add media containing a chemoattractant (e.g., fetal bovine serum) to the lower chamber.

• Incubation: Incubate the chambers for 24-48 hours to allow for cell invasion.

• Quantification: Remove non-invading cells from the upper surface of the membrane. Fix and stain the invading cells on the lower surface. Count the number of stained cells under a microscope.

• Data Analysis: Express the number of invading cells as a percentage of the control (untreated cells) and compare the dose-response curves for the two isomers.[7]

Auxin Efflux Inhibition Assay

Objective: To determine if cis- or trans-2-carboxycinnamic acid inhibits auxin efflux from plant cells.

Principle: This assay measures the accumulation of a radiolabeled auxin (e.g., ³H-IAA) within plant cells. Inhibition of auxin efflux will lead to a higher intracellular concentration of the radiolabeled auxin.

Protocol:

• Plant Material: Use Arabidopsis thaliana root segments or cultured plant cells.

• Loading: Incubate the plant material in a solution containing radiolabeled auxin to allow for its uptake.

• Treatment: Wash the plant material to remove external auxin and then incubate in a fresh solution with or without the test compounds (cis- or trans-2-carboxycinnamic acid).

• Sampling: At various time points, remove aliquots of the incubation solution to measure the amount of auxin that has been effluxed from the cells.

• Quantification: Measure the radioactivity in the plant tissue and the incubation solution using a scintillation counter.

• Data Analysis: Calculate the rate of auxin efflux and compare the effects of the two isomers.[8]

Fig. 3: Generalized workflow for the anti-invasive assay.

Conclusion and Future Directions

The available evidence, primarily from studies on the parent cinnamic acid, strongly suggests that the cis and trans isomers of 2-carboxycinnamic acid are likely to exhibit distinct biological activities. The cis isomer is predicted to be a more potent plant growth regulator and anti-invasive agent, while the trans isomer may have unique effects on cell migration. The presence of the second carboxyl group is anticipated to modulate these activities, potentially enhancing water solubility and altering interactions with biological targets.

Future research should focus on the direct comparative evaluation of the cis and trans isomers of 2-carboxycinnamic acid to validate these hypotheses. Key areas of investigation include:

• Quantitative determination of physicochemical properties for both isomers.

• Head-to-head comparison in a panel of biological assays , including anticancer, anti-inflammatory, and antimicrobial screens.

• Elucidation of the specific signaling pathways modulated by each isomer.

• Investigation of their pharmacokinetic and toxicological profiles.

A deeper understanding of the structure-activity relationships of these isomers will be invaluable for the rational design of novel therapeutic agents and agrochemicals.

References

• 1. mdpi.com [mdpi.com]
• 2. Anti-Inflammatory and Antimicrobial Activities of Compounds Isolated from Distichochlamys benenica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cinnamic acid - Wikipedia [en.wikipedia.org]
• 4. trans-Cinnamic acid-induced leaf expansion involves an auxin-independent component - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 6. cis-Cinnamic acid is a natural plant growth-promoting compound - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cis-Cinnamic Acid Is a Novel, Natural Auxin Efflux Inhibitor That Promotes Lateral Root Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cis-Cinnamic acid is a natural plant growth-promoting compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Opposing effects of trans‐ and cis‐cinnamic acid during rice coleoptile elongation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A series of cinnamic acid derivatives and their inhibitory activity on intestinal alpha-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Review of Cinnamic Acid’s Skeleton Modification: Features for Antibacterial-Agent-Guided Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. atlasofscience.org [atlasofscience.org]
• 14. Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and Molecular Modeling of Antioxidant and Anti-Inflammatory Five-Membered Heterocycle–Cinnamic Acid Hybrids | MDPI [mdpi.com]

Purity Validation of Synthesized 2-Carboxycinnamic Acid: A Comparative HPLC-UV Guide

For researchers, scientists, and drug development professionals, establishing the purity of synthesized active pharmaceutical ingredients and intermediates is a cornerstone of rigorous scientific practice and regulatory compliance. This guide provides an objective comparison of synthesized 2-Carboxycinnamic acid with a certified reference standard, utilizing High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection as the primary analytical technique. Detailed experimental protocols, comparative data, and workflow visualizations are presented to support robust purity validation.

Comparative Analysis of Synthesized vs. Reference 2-Carboxycinnamic Acid

The purity of a synthesized batch of 2-Carboxycinnamic acid was compared against a certified reference standard. The primary analytical method employed was reverse-phase HPLC-UV, which is adept at separating the main compound from potential impurities.

Data Summary

The following table summarizes the quantitative data obtained from the HPLC-UV analysis of both the synthesized 2-Carboxycinnamic acid and the certified reference standard. The data presented is illustrative and representative of a typical purity validation experiment.

Parameter	Synthesized 2-Carboxycinnamic Acid	Certified Reference Standard
Retention Time (min)	8.52	8.51
Peak Area (%)	99.2%	>99.9%
Purity by Area Normalization (%)	99.2	99.9
Major Impurity 1 (Retention Time)	6.78 min (cis-isomer)	Not Detected
Major Impurity 2 (Retention Time)	4.23 min (Starting Material)	Not Detected

Experimental Protocols

A detailed methodology for the HPLC-UV analysis is provided below to ensure reproducibility and accurate comparison.

1. Sample Preparation

• Reference Standard Preparation: Accurately weigh approximately 10 mg of the 2-Carboxycinnamic acid certified reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to obtain a stock solution of 1 mg/mL.

• Synthesized Sample Preparation: Prepare a stock solution of the synthesized 2-Carboxycinnamic acid at the same concentration (1 mg/mL) using the same diluent.

• Working Solutions: From the stock solutions, prepare working solutions at a concentration of 0.1 mg/mL by diluting with the mobile phase. Filter all working solutions through a 0.45 µm syringe filter prior to injection into the HPLC system.

2. HPLC-UV Method

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and a C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution was employed using:

  • Mobile Phase A: 0.1% Phosphoric acid in Water

  • Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  15	10	90
  20	10	90
  21	90	10

  | 25 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• UV Detection Wavelength: 275 nm

• Column Temperature: 30 °C

Visualizing the Purity Validation Workflow

To clearly illustrate the logical flow of the purity validation process, the following diagram was generated using Graphviz.

A streamlined workflow for the HPLC-UV purity validation of 2-Carboxycinnamic acid.

Potential Impurities in Synthesized 2-Carboxycinnamic Acid

The synthesis of 2-Carboxycinnamic acid can result in various impurities, the profile of which depends on the synthetic route employed. Understanding these potential impurities is crucial for developing a robust analytical method capable of their separation and detection.

Common classes of impurities in synthesized 2-Carboxycinnamic acid.

Biological Context: Cinnamic Acid Signaling Pathway

While the specific signaling pathways of 2-Carboxycinnamic acid are not extensively characterized, the parent compound, trans-cinnamic acid, has been shown to influence cellular processes such as cell migration. The following diagram illustrates a potential signaling pathway activated by trans-cinnamic acid in fibroblasts, which may provide a basis for investigating the biological activity of its derivatives.

A potential signaling pathway for trans-cinnamic acid-induced fibroblast migration.

This guide provides a comprehensive framework for the purity validation of synthesized 2-Carboxycinnamic acid using HPLC-UV. The presented protocols and comparative data, alongside the visual representations of workflows and potential impurities, offer a valuable resource for researchers and professionals in the field of drug development and chemical synthesis.

A Comparative Guide to Analytical Methods for Quantifying Aromatic Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of aromatic carboxylic acids is critical in various stages of research and development, from metabolic studies to quality control in pharmaceutical manufacturing. The selection of an appropriate analytical method is paramount to ensure data integrity and reliability. This guide provides a cross-validation of three commonly employed analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Mass Spectrometry (LC-MS), and Gas Chromatography with Mass Spectrometry (GC-MS). We present a comparative summary of their performance, detailed experimental protocols, and a logical workflow for method validation.

Quantitative Performance Comparison

The following table summarizes the key validation parameters for the quantification of aromatic carboxylic acids using HPLC-UV, LC-MS, and GC-MS. These values are representative and may vary depending on the specific analyte, matrix, and instrumentation.

Parameter	HPLC-UV	LC-MS/MS	GC-MS (with derivatization)
**Linearity (R²) **	>0.99	>0.99	>0.99
Limit of Detection (LOD)	11 - 8,026 µg/kg[1]	9 - 59 ppb[2]	12.5 - 50 ng/mL[3]
Limit of Quantitation (LOQ)	40 - 26,755 µg/kg[1]	S/N ratio of 10[4]	25 - 100 ng/mL[3]
Accuracy (% Recovery)	76.3 - 99.2%[1]	90 - 105%[5]	Good accuracy demonstrated[3]
Precision (%RSD)	<5.3% (intraday and interday)[1]	<15%[4]	Good precision demonstrated[3]

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols serve as a general guideline and may require optimization for specific applications.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a robust and cost-effective technique for the routine analysis of aromatic carboxylic acids, particularly at moderate to high concentrations.

Sample Preparation:

• Extraction: Samples are typically extracted with a polar organic solvent such as methanol or acetonitrile.

• Filtration: The extract is filtered through a 0.45 µm syringe filter prior to injection to remove particulate matter.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer or water with a small percentage of formic or acetic acid) and an organic solvent (e.g., acetonitrile or methanol).[6]

• Flow Rate: Typically 0.8 - 1.2 mL/min.

• Detection: UV detection at a wavelength where the aromatic carboxylic acid exhibits maximum absorbance (e.g., 210 nm or 254 nm).[7]

• Injection Volume: 10 - 20 µL.

Liquid Chromatography with Mass Spectrometry (LC-MS)

LC-MS offers superior sensitivity and selectivity compared to HPLC-UV, making it ideal for trace-level quantification and analysis in complex matrices.

Sample Preparation:

• Extraction: Similar to HPLC-UV, samples are extracted with a suitable organic solvent.

• Derivatization (Optional): For some carboxylic acids, derivatization can improve chromatographic retention and ionization efficiency.[4] A common approach involves using reagents like 3-nitrophenylhydrazine (3-NPH) in the presence of a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[4]

• Filtration: The extract is filtered through a 0.22 µm syringe filter.

Chromatographic and Mass Spectrometric Conditions:

• Column: C18 or other suitable reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[4]

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[4]

• Flow Rate: 0.2 - 0.5 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in either positive or negative mode.[2]

• Mass Analyzer: Triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Orbitrap).

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile aromatic carboxylic acids, a derivatization step is mandatory to increase their volatility.

Sample Preparation:

• Extraction: Extraction is performed using an appropriate organic solvent.

• Derivatization: This is a critical step. Common derivatization agents include:

  • Silylation reagents (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to form trimethylsilyl (TMS) esters.

  • Alkylating agents (e.g., ethyl chloroformate) to form ethyl esters.[3]

• Purification: A clean-up step, such as solid-phase extraction (SPE), may be necessary to remove interfering substances.

Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 - 280°C.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 60°C and ramping up to 300°C.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or ion trap.

• Detection Mode: Full scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

Analytical Method Cross-Validation Workflow

Cross-validation is a formal process to ensure that a new or modified analytical method produces results equivalent to an established method.[8] This is crucial when transferring methods between laboratories or when comparing data from different analytical techniques.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

The choice between HPLC-UV, LC-MS, and GC-MS for the quantification of aromatic carboxylic acids depends on the specific requirements of the analysis. HPLC-UV is a reliable and economical choice for routine analyses where high sensitivity is not required. LC-MS provides the highest sensitivity and selectivity, making it the preferred method for trace-level analysis in complex biological matrices. GC-MS, while requiring a derivatization step, offers excellent separation efficiency and is a valuable alternative, particularly for volatile derivatives of the target analytes. A thorough validation and, where necessary, cross-validation of methods are essential to ensure the generation of accurate and reproducible data in research and drug development.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization [mdpi.com]
• 4. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer [mdpi.com]
• 6. HPLC Separation of Carboxylic Acids | SIELC Technologies [sielc.com]
• 7. Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Enzyme Inhibitory Activity of 2-Carboxycinnamic Acid and its Derivatives

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Structure-Activity Relationships

The quest for novel and potent enzyme inhibitors is a cornerstone of drug discovery and development. Cinnamic acid and its derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including enzyme inhibition. This guide provides a comprehensive comparison of the enzyme inhibitory activity of 2-carboxycinnamic acid and its derivatives against key enzymes implicated in various physiological and pathological processes. While direct comparative data for 2-carboxycinnamic acid is limited in the available literature, this guide synthesizes experimental data for its close structural analogs and derivatives to elucidate structure-activity relationships and guide future research.

Quantitative Comparison of Inhibitory Activity

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The following tables summarize the available IC50 values for various cinnamic acid derivatives against several key enzymes.

It is crucial to note that the IC50 values presented below are collated from different studies. Direct comparison should be made with caution due to potential variations in experimental conditions, such as enzyme source, substrate concentration, pH, and temperature.

Polyphenol Oxidase (PPO) Inhibition

Polyphenol oxidase is a key enzyme responsible for enzymatic browning in fruits and vegetables and is also involved in melanin synthesis in mammals.

Compound	Enzyme Source	IC50	Reference
Cinnamic acid	Mushroom	1.425 mM	[1]
4-Carboxycinnamic acid	Mushroom	Strongest inhibition (IC50 not specified)	[2]
Methyl cinnamate	Mushroom	Weaker than cinnamic acid	[2]
2,4-Dihydroxycinnamic acid	Not specified	0.092 mM	[1]

Tyrosinase Inhibition

Tyrosinase is the rate-limiting enzyme in melanin biosynthesis, making it a key target for agents addressing hyperpigmentation.

Compound	Enzyme Source	IC50	Reference
Cinnamic acid	Mushroom	201.4 µM	[3]
2-Chlorocinnamic acid	Mushroom	0.765 mM	[3]

α-Glucosidase Inhibition

α-Glucosidase is an intestinal enzyme that plays a crucial role in carbohydrate digestion. Its inhibition can help manage postprandial hyperglycemia in diabetic patients.

Compound	Enzyme Source	IC50	Reference
Cinnamic acid	Rat Intestinal	Weak inhibition at 2 mM	[3]
Caffeic acid	Rat Intestinal	0.74 mM (against maltase)	[4]
Ferulic acid	Rat Intestinal	0.79 mM (against maltase), 0.45 mM (against sucrase)	[4]
Isoferulic acid	Rat Intestinal	0.76 mM (against maltase), 0.45 mM (against sucrase)	[4]
Compound 2 (a synthesized cinnamic acid derivative)	Not specified	39.91 µM	[5]

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases are enzymes that catalyze the oxidation of monoamines, including neurotransmitters like serotonin and dopamine. MAO inhibitors are used in the treatment of depression and neurodegenerative diseases.

Compound	Enzyme Isoform	Activity	Reference
Amide and Ester Derivatives of Cinnamic Acid	MAO-B	Potent and selective inhibition	[6]

Experimental Protocols

To ensure the reproducibility and accuracy of the enzyme inhibition data, it is essential to follow standardized experimental protocols. Below are generalized methodologies for the key enzyme assays cited.

Polyphenol Oxidase (PPO) Inhibition Assay

This assay spectrophotometrically measures the inhibition of PPO-catalyzed oxidation of a substrate, such as L-DOPA or catechol.

• Enzyme and Substrate Preparation: A solution of mushroom polyphenol oxidase is prepared in a suitable buffer (e.g., phosphate buffer, pH 6.8). A solution of the substrate (e.g., L-DOPA) is also prepared in the same buffer.

• Inhibitor Preparation: The test compounds (2-carboxycinnamic acid and its derivatives) are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which are then diluted to various concentrations.

• Assay Procedure: In a 96-well plate, the enzyme solution is pre-incubated with different concentrations of the inhibitor for a specific period. The reaction is initiated by adding the substrate.

• Data Acquisition: The formation of the colored product (dopachrome from L-DOPA) is monitored by measuring the absorbance at a specific wavelength (e.g., 475 nm) over time using a microplate reader.

• Data Analysis: The percentage of inhibition is calculated by comparing the rate of the reaction in the presence and absence of the inhibitor. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for the Polyphenol Oxidase (PPO) inhibition assay.

Tyrosinase Inhibition Assay

This assay is similar to the PPO assay and measures the inhibition of tyrosinase, often using L-tyrosine or L-DOPA as a substrate.

• Enzyme and Substrate Preparation: Mushroom tyrosinase and L-DOPA solutions are prepared in phosphate buffer (pH 6.8).

• Inhibitor Preparation: Test compounds are dissolved and diluted as described for the PPO assay.

• Assay Procedure: The assay is typically performed in a 96-well plate. The reaction mixture contains the phosphate buffer, tyrosinase, and the test compound. After a pre-incubation period, the reaction is started by adding the L-DOPA solution.

• Data Acquisition: The absorbance is measured at approximately 475 nm at regular intervals.

• Data Analysis: The percentage of tyrosinase inhibition is calculated, and the IC50 value is determined.

α-Glucosidase Inhibition Assay

This assay determines the inhibitory effect of compounds on α-glucosidase, which hydrolyzes a substrate to produce a colored product.

• Enzyme and Substrate Preparation: α-Glucosidase from Saccharomyces cerevisiae and the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) are dissolved in a suitable buffer (e.g., phosphate buffer, pH 6.8).

• Inhibitor Preparation: Test compounds are prepared as previously described.

• Assay Procedure: The enzyme solution is pre-incubated with the test compounds in a 96-well plate. The reaction is initiated by the addition of the pNPG substrate.

• Data Acquisition: The release of p-nitrophenol is measured by monitoring the absorbance at 405 nm.

• Data Analysis: The percentage of inhibition is calculated, and the IC50 value is determined.

Workflow for the α-Glucosidase inhibition assay.

Monoamine Oxidase (MAO) Inhibition Assay

This assay measures the inhibition of MAO-A and MAO-B isoforms, often using a fluorometric or spectrophotometric method.

• Enzyme and Substrate Preparation: Recombinant human MAO-A and MAO-B enzymes and a suitable substrate (e.g., kynuramine) are prepared in a buffer.

• Inhibitor Preparation: Test compounds are prepared as previously described.

• Assay Procedure: The enzyme is incubated with various concentrations of the inhibitor. The reaction is started by adding the substrate.

• Data Acquisition: The formation of the product is measured using a fluorometer or spectrophotometer at the appropriate excitation and emission wavelengths.

• Data Analysis: The percentage of inhibition is calculated, and IC50 values are determined for each isoform.

Signaling Pathways and Mechanisms of Action

Understanding the signaling pathways affected by enzyme inhibition is crucial for elucidating the therapeutic potential of these compounds.

Melanogenesis Signaling Pathway

Tyrosinase inhibitors directly impact the melanogenesis pathway, which is responsible for the production of melanin. The inhibition of tyrosinase reduces the conversion of L-tyrosine to L-DOPA and subsequently to dopaquinone, a key precursor of melanin. This leads to a decrease in melanin synthesis.

Inhibition of the melanogenesis pathway by tyrosinase inhibitors.

α-Glucosidase and Carbohydrate Metabolism

α-Glucosidase is a key enzyme located in the brush border of the small intestine. It is responsible for the final step in the digestion of carbohydrates, breaking down complex sugars into absorbable monosaccharides like glucose. Inhibition of this enzyme slows down carbohydrate digestion and absorption, leading to a reduction in postprandial blood glucose levels. This mechanism is a therapeutic target for managing type 2 diabetes.

Mechanism of α-glucosidase inhibition in the small intestine.

Conclusion

The available data, while not providing a direct comparison for 2-carboxycinnamic acid itself, suggests that its derivatives possess significant inhibitory activity against several key enzymes. The structure of the cinnamic acid backbone is a promising scaffold for the design of novel enzyme inhibitors. Specifically, substitutions on the phenyl ring and modifications of the carboxylic acid group appear to significantly influence potency and selectivity. For instance, the presence of a carboxyl group at the 4-position in 4-carboxycinnamic acid enhances PPO inhibition, while hydroxylation at the 2 and 4 positions in 2,4-dihydroxycinnamic acid leads to potent PPO inhibition.

For researchers and drug development professionals, this comparative guide highlights the potential of 2-carboxycinnamic acid derivatives as a starting point for the development of new therapeutic agents. Further research, including the synthesis and direct comparative testing of 2-carboxycinnamic acid and a wider range of its derivatives in standardized assays, is warranted to fully elucidate their structure-activity relationships and therapeutic potential. The lack of comprehensive data on 2-carboxycinnamic acid itself represents a significant knowledge gap that future studies should aim to address.

References

• 1. Comparing the effect of benzoic acid and cinnamic acid hydroxyl derivatives on polyphenol oxidase: activity, action mechanism, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of cinnamic acid and its derivatives on polyphenol oxidase: Effect of inhibitor carboxyl group and system pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A series of cinnamic acid derivatives and their inhibitory activity on intestinal alpha-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Amide and Ester Derivatives of Cinnamic Acid and Its Analogs: Evaluation of Their Free Radical Scavenging and Monoamine Oxidase and Cholinesterase Inhibitory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Organic Linkers in Metal-Organic Framework (MOF) Design: Alternatives to 2-Carboxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

The design and synthesis of Metal-Organic Frameworks (MOFs) with tailored properties for specific applications, ranging from gas storage and catalysis to drug delivery, is a rapidly evolving field. The choice of the organic linker is a critical determinant of the final framework's topology, porosity, stability, and functionality. While a vast array of linkers has been explored, this guide provides a comparative analysis of prominent alternatives to 2-carboxycinnamic acid, focusing on functionalized carboxylates, N-heterocyclic linkers, and bio-derived linkers.

Performance Comparison of Alternative Linker Classes

The performance of MOFs is intrinsically linked to the nature of their organic building blocks. By systematically altering the linker's core structure, length, and functional groups, researchers can fine-tune the resulting MOF's properties. The following sections provide a comparative overview of key performance metrics for MOFs synthesized with different classes of organic linkers.

The UiO-66 framework, built from Zr₆O₄(OH)₄ clusters and 1,4-benzenedicarboxylate (BDC) linkers, is a benchmark for chemical and thermal stability. Introducing functional groups onto the BDC linker allows for precise control over the MOF's physicochemical properties.[1] The table below summarizes the impact of common functional groups on the surface area and CO₂ adsorption capacity of UiO-66 derivatives.

MOF	Linker	Functional Group	BET Surface Area (m²/g)	CO₂ Adsorption Capacity (mmol/g) at 273 K
UiO-66	1,4-benzenedicarboxylic acid	-H	~1100 - 1500	~2.5
UiO-66-NH₂	2-amino-1,4-benzenedicarboxylic acid	-NH₂	~1200 - 1400	~3.35[1]
UiO-66-NO₂	2-nitro-1,4-benzenedicarboxylic acid	-NO₂	~1100 - 1300	~2.8
UiO-66-(OH)₂	2,5-dihydroxy-1,4-benzenedicarboxylic acid	-OH	~1000 - 1200	~3.0

Data compiled from multiple sources, and ranges are provided to account for variations in synthesis and activation conditions.[1][2]

N-heterocyclic linkers, such as imidazolates and pyrazolates, offer distinct coordination geometries and the potential for creating MOFs with unique topologies and catalytic activities.[3] Zeolitic Imidazolate Frameworks (ZIFs) are a prominent subclass known for their exceptional thermal and chemical stability. ZIF-8, constructed from zinc ions and 2-methylimidazolate linkers, is widely explored for drug delivery applications due to its pH-responsive nature.[4][5][6]

MOF	Linker	Application Highlight	Key Performance Metric
ZIF-8	2-methylimidazolate	Doxorubicin (DOX) Delivery	High loading capacity (e.g., 62 mg DOX per g ZIF-8) and pH-triggered release.[6]
MOF-Zn-NHC	Imidazolium-based	Aerobic Oxidation of Aldehydes	Efficient heterogeneous catalyst under mild conditions.

The use of biomolecules as organic linkers has led to the development of Bio-MOFs, which are attractive for biomedical applications due to their inherent biocompatibility. Amino acids, with their diverse side chains and coordination modes, are versatile building blocks for these materials.[7][8]

MOF	Linker	Metal Ion	BET Surface Area (m²/g)	Application Highlight
Mg-ABDC	2-aminoterephthalate	Mg²⁺	63	High selectivity for CO₂ adsorption.[9]
Co-ABDC	2-aminoterephthalate	Co²⁺	71	CO₂ adsorption.[9]
L-Glu-M MOFs	L-Glutamic acid	Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺	Varies	Potential for biomedical applications and sensing.[7]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful synthesis and characterization of MOFs. The following sections provide generalized methodologies for the synthesis of the discussed MOF classes and the key characterization techniques employed.

A mixture of a zirconium salt, such as Zirconium(IV) chloride (ZrCl₄), and the desired functionalized 1,4-benzenedicarboxylic acid linker is dissolved in N,N-dimethylformamide (DMF).[1] The molar ratio of metal to linker is typically maintained at 1:1.[1] The resulting solution is sealed in a Teflon-lined autoclave and heated to approximately 120 °C for 24 hours.[1] After cooling to room temperature, the crystalline product is collected by filtration. The product is then washed with DMF and ethanol to remove any unreacted precursors and subsequently dried under vacuum.[1]

An amino acid, such as L-Glutamic acid, is used as the organic linker and is reacted with a metal acetate salt (e.g., of Co(II), Ni(II), Cu(II), or Zn(II)) in a solvent like ethanol under reflux.[7] The mixture is heated for a specified period to allow for the formation of the MOF crystals. After cooling, the solid product is collected, washed, and dried.[7]

• Powder X-ray Diffraction (PXRD): This technique is essential for confirming the crystalline structure and phase purity of the synthesized MOFs. The obtained diffraction patterns are compared with simulated or known patterns to verify the framework topology.[10][11]

• Brunauer-Emmett-Teller (BET) Analysis: Nitrogen adsorption-desorption isotherms at 77 K are used to determine the specific surface area and pore volume of the MOFs. Prior to measurement, the samples must be "activated" by heating under vacuum to remove guest molecules from the pores.[10][12]

• Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability of the MOFs. The analysis is typically performed under an inert atmosphere (e.g., nitrogen), with the temperature increasing at a constant rate. Weight loss at different temperatures corresponds to the removal of solvents and the eventual decomposition of the framework.[10][12]

Visualizing Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key logical and experimental workflows in MOF design and a relevant signaling pathway for a drug delivery application.

General experimental workflow for MOF synthesis and characterization.

Logical relationship between linker characteristics and final MOF properties.

Simplified PI3K/AKT signaling pathway in breast cancer and points of intervention for a MOF-based drug delivery system.

Conclusion

The judicious selection of organic linkers is a powerful strategy for designing and synthesizing Metal-Organic Frameworks with properties tailored for a wide array of applications. While functionalized carboxylates like those in the UiO-66 series offer a robust platform for tuning porosity and surface chemistry, N-heterocyclic and bio-derived linkers provide unique opportunities for catalysis and biomedical applications. By understanding the relationship between linker characteristics and the resulting MOF properties, and by employing systematic synthesis and characterization protocols, researchers can continue to expand the vast potential of these versatile materials.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of organic linker substituents on properties of metal–organic frameworks: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04441J [pubs.rsc.org]
• 4. Mineralization of pH-Sensitive Doxorubicin Prodrug in ZIF-8 to Enable Targeted Delivery to Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Peptide-Modified Zeolitic Imidazolate Framework-8 Nanoparticles with pH-Sensitive Release of Doxorubicin for Targeted Treatment of Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pH-triggered degradation and release of doxorubicin from zeolitic imidazolate framework-8 (ZIF8) decorated with polyacrylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (101h) Amino Acid-Based Metal Organic Frameworks: Synthesis, Characterization, and Potential Biomedical Applications | AIChE [proceedings.aiche.org]
• 8. Amino acid based MOFs: synthesis, structure, single crystal to single crystal transformation, magnetic and related studies in a family of cobalt and nickel aminoisophthales. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

A Head-to-Head Battle: LC-MS/MS versus HPLC-UV for the Quantification of Cinnamic Acid Derivatives

For researchers, scientists, and drug development professionals, the accurate quantification of cinnamic acid derivatives is paramount for quality control, pharmacokinetic studies, and ensuring the efficacy of therapeutic products. The two leading analytical techniques for this purpose, Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), each offer a distinct set of capabilities. This guide provides an objective comparison of their performance, supported by experimental data, to aid in selecting the most appropriate method for your analytical needs.

Cinnamic acid and its derivatives are a class of organic compounds widely found in plants, playing a crucial role in various biological processes and possessing diverse pharmacological activities.[1][2] Their analysis is critical in fields ranging from natural product chemistry to pharmaceutical development. While both LC-MS/MS and HPLC-UV are powerful chromatographic techniques, they differ significantly in their principles of detection, leading to substantial differences in sensitivity, selectivity, and cost.

Executive Summary

LC-MS/MS has emerged as the gold standard for the quantification of cinnamic acid derivatives, particularly in complex matrices and when low detection limits are required.[1][2][3] Its superior sensitivity and selectivity are attributed to the mass spectrometer's ability to differentiate compounds based on their mass-to-charge ratio, providing a high degree of confidence in the identification and quantification of analytes.

Conversely, HPLC-UV remains a robust and cost-effective workhorse in many laboratories.[4] It is a reliable technique for routine analysis and quality control where the concentrations of cinnamic acid derivatives are relatively high and the sample matrix is less complex. The choice between the two techniques ultimately depends on the specific analytical challenge, including the required sensitivity, the complexity of the sample, and budgetary considerations.

Quantitative Performance: A Data-Driven Comparison

The following tables summarize the key performance metrics for the quantification of cinnamic acid and its derivatives using both LC-MS/MS and HPLC-UV, based on published experimental data.

Table 1: Comparison of Method Performance Parameters for Cinnamic Acid Quantification

Parameter	LC-MS/MS	HPLC-UV
Limit of Detection (LOD)	0.02 - 12 µg/L[2]	2.00 - 6.2 µg/mL[5][6]
Limit of Quantification (LOQ)	0.05 - 50 ng/mL[7][8]	6.07 - 19 µg/mL[5][6]
Linearity (r²)	> 0.99[2][7]	> 0.995[5][9]
Precision (%RSD)	< 15%[2][7]	< 2%[5][6]
Accuracy (Recovery %)	74 - 110%[2]	103.3% ± 1.1%[5]

Table 2: Key Advantages and Disadvantages

Feature	LC-MS/MS	HPLC-UV
Sensitivity	High to very high[3][10]	Moderate
Selectivity	Very high, based on mass-to-charge ratio[3][10]	Moderate, relies on chromatographic separation and UV absorbance
Specificity	High, provides structural information[3][11]	Lower, potential for co-eluting interferences
Matrix Effects	Can be significant (ion suppression/enhancement)[3][12]	Less susceptible to matrix effects
Cost (Instrument & Maintenance)	High[3][12]	Low to moderate
Ease of Use & Throughput	More complex, requires specialized expertise[3][12]	Relatively simple, high throughput[13]
Applications	Bioanalysis, trace-level quantification, complex matrices[2][7]	Routine QC, analysis of less complex samples, higher concentration analytes[5][9]

Experimental Protocols

Detailed methodologies are crucial for achieving reliable and reproducible results. Below are representative experimental protocols for the quantification of cinnamic acid derivatives using both LC-MS/MS and HPLC-UV.

LC-MS/MS Method for Cinnamic Acid in Biological Matrices

This protocol is a general guideline and may require optimization for specific applications and instrument models.

1. Sample Preparation (Protein Precipitation for Plasma)

• To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.[9]

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.9 µm).[7]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, increasing linearly to a high percentage over several minutes to elute the analytes, followed by a re-equilibration step.[1]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

3. Mass Spectrometric Conditions

• Ionization Source: Electrospray Ionization (ESI), typically in negative mode for cinnamic acid.[8]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for cinnamic acid and the internal standard are monitored. For cinnamic acid, a common transition is m/z 147 -> 103.[8]

• Collision Energy (CE) and other MS parameters: Optimized for the specific instrument and analytes.

HPLC-UV Method for Cinnamic Acid Derivatives in Plant Extracts

This protocol provides a general framework for the analysis of cinnamic acid derivatives in plant materials.

1. Sample Preparation (Extraction from Plant Material)

• Weigh 1 gram of dried, powdered plant material.

• Add 20 mL of 80% methanol in water.

• Sonicate for 30 minutes.

• Centrifuge at 4000 rpm for 15 minutes.

• Collect the supernatant. Repeat the extraction on the pellet.

• Combine the supernatants and evaporate to dryness.

• Reconstitute the extract in a known volume of the initial mobile phase.

• Filter through a 0.22 µm syringe filter before injection.[1]

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[9][14]

• Mobile Phase: A mixture of acetonitrile, methanol, and 2% acetic acid (e.g., 22:10:70, v/v/v).[9] An alternative is a gradient of methanol and 0.1% acetic acid in water.[5]

• Flow Rate: 1.0 mL/min.[5][9]

• Injection Volume: 20 µL.[9]

• Detection Wavelength: 270 nm, which is near the maximum absorbance for trans-cinnamic acid.[9]

• Column Temperature: Ambient (e.g., 25°C).[9][14]

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the typical workflows for both LC-MS/MS and HPLC-UV analysis.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Experimental workflow for HPLC-UV analysis.

Conclusion: Making the Right Choice

The decision to use LC-MS/MS or HPLC-UV for the quantification of cinnamic acid derivatives should be guided by the specific requirements of the analysis.

• LC-MS/MS is the superior choice for:

  • Trace-level quantification in complex biological matrices (e.g., plasma, tissue).

  • Pharmacokinetic studies requiring high sensitivity.

  • Analyses where unambiguous identification and confirmation of the analyte are critical.

  • Methodologies that require the simultaneous analysis of multiple derivatives, some of which may be present at very low concentrations.

• HPLC-UV is a suitable and practical choice for:

  • Routine quality control of raw materials and finished products where analyte concentrations are well above the detection limit.

  • Analyses of relatively simple sample matrices.

  • Laboratories with budget constraints.

  • High-throughput screening where the highest sensitivity is not the primary requirement.

By carefully considering the performance characteristics, experimental requirements, and cost implications of each technique, researchers can confidently select the most appropriate method to achieve their analytical goals in the study of cinnamic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The advantages and the limitations of LC-MS/MS and Elisa methods in bioanalysis. | Biotrial [biotrial.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous determination of cinnamaldehyde, cinnamic acid, and 2-methoxy cinnamic acid in rat whole blood after oral administration of volatile oil of Cinnamoni Ramulus by UHPLC-MS/MS: An application for a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. drugtargetreview.com [drugtargetreview.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]

Benchmarking the performance of different catalysts for 2-Carboxycinnamic acid synthesis

For researchers and professionals in drug development, the efficient synthesis of precursor molecules is paramount. 2-Carboxycinnamic acid, a valuable building block, is commonly synthesized via the Perkin reaction, involving the condensation of phthalic anhydride with acetic anhydride. The choice of catalyst in this reaction is crucial, directly influencing yield, reaction time, and overall efficiency. This guide provides a comparative analysis of common catalysts used for this transformation, supported by experimental data from related Perkin reactions.

Catalyst Performance: A Quantitative Comparison

The selection of a suitable base catalyst is critical for optimizing the Perkin reaction. While specific comparative data for the synthesis of 2-Carboxycinnamic acid is limited, the performance of common catalysts can be benchmarked based on their effectiveness in analogous Perkin reactions, such as the synthesis of cinnamic acid from benzaldehyde. The following table summarizes typical performance metrics for these catalysts.

Catalyst	Typical Yield (%)	Reaction Temperature (°C)	Reaction Time (h)	Key Characteristics & Considerations
Sodium Acetate (NaOAc)	4 - 72%[1]	170 - 190[2]	1 - 8[1]	The most traditional catalyst; requires high temperatures and anhydrous conditions for optimal performance.[3] Lower yields have been reported compared to potassium acetate under similar conditions.[4]
Potassium Acetate (KOAc)	70 - 72%[4]	~180[4]	~8[4]	Often provides better yields than sodium acetate.[4] Like NaOAc, it functions as a weak base to generate the required enolate from acetic anhydride.
Triethylamine (Et₃N)	~60%[5]	Reflux	Not Specified	A stronger organic base that can often facilitate the reaction under milder conditions than alkali acetates.[5][6] Its use can sometimes lead to different side products.
Cesium Acetate (CsOAc)	Not Specified	Not Specified	Not Specified	Mentioned as a weak base catalyst for Perkin reactions, potentially offering different solubility and reactivity profiles.[3]

Note: The quantitative data presented is primarily derived from the Perkin synthesis of cinnamic acid from benzaldehyde, as it is the most well-documented variation. These values serve as a reliable benchmark for catalyst performance in the analogous synthesis of 2-Carboxycinnamic acid from phthalic anhydride.

Experimental Protocols

This section details a representative experimental methodology for the synthesis of 2-Carboxycinnamic acid using an alkali acetate catalyst, adapted from established procedures for the Perkin condensation with phthalic anhydride.[7]

Synthesis of 2-Carboxycinnamic Acid using Potassium Acetate

Materials:

• Phthalic anhydride (1.0 eq)

• Acetic anhydride (1.5 eq)

• Anhydrous Potassium Acetate (0.8 eq)

• 10% Sodium Carbonate solution

• 6M Hydrochloric Acid

• Ethanol

• Water

• Decolorizing Carbon

Procedure:

• Reactant Setup: In a 250 mL round-bottomed flask equipped with a reflux condenser and a thermometer, combine 10.0 g of phthalic anhydride, 11.0 mL of acetic anhydride, and 5.5 g of anhydrous potassium acetate.

• Reaction: Heat the mixture in a sand bath to approximately 180-190°C. Maintain this temperature and allow the mixture to reflux for 6-8 hours.

• Workup - Hydrolysis: Allow the reaction mixture to cool slightly. Carefully and slowly pour the warm mixture into 100 mL of water in a beaker. If any solid mass forms, break it up with a stirring rod. Heat the aqueous mixture to boiling for 15 minutes to hydrolyze any remaining acetic anhydride and to dissolve the product.

• Workup - Extraction: Cool the solution and add 10% sodium carbonate solution until the mixture is alkaline. This converts the carboxylic acids to their soluble sodium salts. Filter the solution to remove any insoluble impurities.

• Workup - Precipitation: Transfer the filtrate to a clean beaker and cool it in an ice bath. Slowly add 6M hydrochloric acid with constant stirring until the solution is acidic to Congo red paper. 2-Carboxycinnamic acid will precipitate out of the solution.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold water.

• Purification: Recrystallize the crude product from a hot ethanol-water mixture. Add a small amount of decolorizing carbon to the boiling solution and filter hot to remove it. Allow the filtrate to cool slowly to form purified crystals.

• Drying: Dry the purified crystals in a desiccator. Determine the yield and characterize the product using techniques such as melting point determination and spectroscopy.

Visualizing the Process and Mechanism

Diagrams created using Graphviz provide a clear visual representation of the experimental workflow and the underlying chemical transformations.

Caption: Experimental workflow for 2-Carboxycinnamic acid synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. studylib.net [studylib.net]
• 3. jk-sci.com [jk-sci.com]
• 4. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. drhnsp.org [drhnsp.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the In Vivo Biological Effects of Methoxycinnamic Acid Isomers

Introduction: 2-Methoxycinnamic acid (2-MCA) is a naturally occurring phenolic compound with demonstrated biological activities in vitro. However, a notable scarcity of in vivo research on 2-MCA currently limits a direct and comprehensive analysis of its effects in living organisms[1]. In contrast, its isomer, p-Methoxycinnamic acid (p-MCA), has been the subject of numerous in vivo studies, revealing a range of therapeutic properties, including hepatoprotective, antidiabetic, anticancer, and neuroprotective activities[2][3][4][5].

This guide provides a comparative overview of the validated in vivo effects of these methoxycinnamic acid isomers. Due to the limited data on 2-MCA, this document will focus on the extensive research conducted on p-MCA to provide a robust reference for researchers, scientists, and drug development professionals. We will also incorporate available data on the related compound 2-methoxycinnamaldehyde to highlight potential avenues for future in vivo investigation of 2-MCA.

Comparative Overview of Methoxycinnamic Acid Isomers

The primary difference between 2-MCA and p-MCA lies in the position of the methoxy group on the phenyl ring, which significantly influences their biological activities. While in vitro studies have identified 2-MCA as a tyrosinase inhibitor, its in vivo efficacy is not yet established[1]. Conversely, p-MCA is well-documented for its broad therapeutic potential in various animal models[3][4][5].

Feature	2-Methoxycinnamic Acid (2-MCA)	p-Methoxycinnamic Acid (p-MCA)	2-Methoxycinnamaldehyde (2-MCAld)
In Vivo Data Availability	Limited to non-existent[1]	Extensive data in animal models[1][3]	Data available in cancer xenograft models[6]
Primary In Vitro Activity	Tyrosinase inhibition[1]	Antioxidant, anti-inflammatory, anticancer, antidiabetic[2]	Antiproliferative[6]
Established In Vivo Effects	Not established	Hepatoprotective, antidiabetic, anticancer, neuroprotective[1][3][4][5]	Reduction of tumor volume[6]
Bioavailability	Not established in vivo	Subject of studies to enhance solubility and absorption[1]	Demonstrated in vivo activity[6]

In Vivo Anticancer and Anti-Inflammatory Effects

The most significant body of in vivo research for methoxycinnamic acid derivatives lies in oncology and inflammation. Studies on p-MCA have demonstrated its ability to modulate key signaling pathways involved in carcinogenesis, while research on 2-methoxycinnamaldehyde has shown direct tumor growth inhibition.

Comparative Efficacy in Animal Models

The following table summarizes quantitative data from key in vivo studies, comparing the anticancer and anti-inflammatory effects of p-MCA and 2-methoxycinnamaldehyde in rodent models.

Compound	Animal Model	Condition	Dosage	Key Findings	Reference
p-Methoxycinnamic Acid (p-MCA)	Male albino Wistar rats	1,2-dimethylhydrazine (DMH)-induced colon carcinogenesis	40 mg/kg b.wt. (oral)	Reduced number of aberrant crypt foci (ACFs); Modulated inflammatory (NF-κB, COX-2) and apoptotic (Bcl-2, Bax) markers.[7]	[1][7]
2-Methoxycinnamaldehyde (2-MCAld)	Nude mice	Human colorectal adenocarcinoma (COLO 205) xenograft	10 mg/kg/day (intratumoral)	~43.5% reduction in tumor volume.[6]	[6]
2-Methoxycinnamaldehyde (2-MCAld)	Nude mice	Human colorectal adenocarcinoma (COLO 205) xenograft	20 mg/kg/day (intratumoral)	~62.1% reduction in tumor volume.[6]	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key in vivo experiments cited in this guide.

DMH-Induced Colon Carcinogenesis Model (for p-MCA)

• Animal Model: Male albino Wistar rats are used for this model.

• Induction of Carcinogenesis: To induce colon cancer, rats are administered weekly subcutaneous injections of 1,2-dimethylhydrazine (DMH) at a dose of 20 mg/kg body weight for 15 weeks[7].

• Treatment Protocol: p-MCA is administered orally at a dose of 40 mg/kg body weight daily throughout the entire 30-week study period[7]. Control groups receive the vehicle (0.1% carboxymethylcellulose)[7].

• Assessment: At the termination of the experiment, colons are excised and examined for aberrant crypt foci (ACFs), which are preneoplastic lesions. Tissue samples are also analyzed for the expression of molecular markers related to inflammation (e.g., NF-κB, COX-2), apoptosis (e.g., Bcl-2, Bax, caspases), and angiogenesis (e.g., VEGF) via methods like Western blotting and immunohistochemistry[1][7].

Human Tumor Xenograft Model (for 2-MCAld)

• Animal Model: Immunocompromised nude mice are used to prevent rejection of human tumor cells.

• Tumor Implantation: Human colorectal adenocarcinoma cells (COLO 205) are cultured and then subcutaneously injected into the flank of each mouse to establish tumors[6].

• Treatment Protocol: Once tumors are established, animals are randomly assigned to groups. Treatment involves daily intratumoral injections of 2-methoxycinnamaldehyde at specified doses (e.g., 5, 10, and 20 mg/kg/day)[6]. The control group receives injections of the vehicle solution.

• Assessment: Tumor volumes are monitored regularly using calipers. At the end of the study, tumors are excised, and apoptosis can be determined using methods like the TUNEL assay[6]. Animal body weight and diet consumption are also monitored to assess toxicity[6].

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in understanding the mechanism of action and study logic. The following diagrams were created using Graphviz (DOT language).

Signaling Pathways

The anticancer effects of p-MCA and 2-methoxycinnamaldehyde are mediated through distinct signaling pathways. p-MCA has been shown to inhibit the pro-inflammatory NF-κB pathway, while 2-methoxycinnamaldehyde induces apoptosis by targeting topoisomerases.

Caption: Proposed signaling pathways for p-MCA and 2-MCAld.

Experimental Workflow

A typical in vivo study to validate the efficacy of a test compound follows a structured workflow from animal model selection to data analysis and interpretation.

Caption: General workflow for in vivo validation of a test compound.

Conclusion and Future Directions

While extensive in vivo data for p-MCA suggests its potential as a multi-target therapeutic agent, the lack of corresponding data for 2-MCA represents a significant knowledge gap[1]. The established antiproliferative activity of the related compound 2-methoxycinnamaldehyde in a xenograft model is promising and warrants further investigation into 2-MCA itself[6].

Comparative in vivo studies of 2-MCA and p-MCA are crucial to elucidate the structure-activity relationships of methoxycinnamic acid isomers and to identify the most promising candidates for further drug development. Researchers are encouraged to explore the in vivo efficacy of 2-MCA in relevant animal models, particularly in the areas of oncology and inflammation where its related compounds have shown significant effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cinnamomum verum component 2-methoxycinnamaldehyde: a novel antiproliferative drug inducing cell death through targeting both topoisomerase I and II in human colorectal adenocarcinoma COLO 205 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory and anticancer effects of p-methoxycinnamic acid, an active phenylpropanoid, against 1,2-dimethylhydrazine-induced rat colon carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of the antioxidant properties of different hydroxycinnamic acids

A Comparative Analysis of the Antioxidant Properties of Hydroxycinnamic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant properties of common hydroxycinnamic acids, supported by experimental data. Hydroxycinnamic acids are a class of phenolic compounds found abundantly in plants and are recognized for their potent antioxidant activities, which play a crucial role in mitigating oxidative stress-related diseases.[1][2][3] This comparative study focuses on four major hydroxycinnamic acids: caffeic acid, ferulic acid, sinapic acid, and p-coumaric acid. Their efficacy is evaluated through various in vitro antioxidant assays, and their mechanism of action is explored, including their influence on cellular signaling pathways.

Comparative Antioxidant Activity

The antioxidant capacity of hydroxycinnamic acids is influenced by their chemical structure, particularly the number and position of hydroxyl (-OH) and methoxy (-OCH₃) groups on the aromatic ring.[1][4] The presence of an ortho-dihydroxy (catechol) group, as seen in caffeic acid, is of significant importance for high antioxidant activity.[4][5] The following tables summarize quantitative data from various studies, comparing the radical scavenging and reducing power of these compounds.

Table 1: 2,2-diphenyl-1-picrylhydrazyl (DPPH) Radical Scavenging Activity

Hydroxycinnamic Acid	IC50 (µM) - Lower is more potent	Reference
Caffeic Acid	~31	[6]
Sinapic Acid	~45	[6]
Ferulic Acid	~60	[6]
p-Coumaric Acid	>100	[6]

Note: The radical scavenging activity on DPPH was found to decrease in the order: caffeic acid > sinapic acid > ferulic acid > p-coumaric acid.[6]

Table 2: Ferric Reducing Antioxidant Power (FRAP) Assay

Hydroxycinnamic Acid	FRAP Value (µM Fe²⁺) - Higher is more potent	Reference
Caffeic Acid	High	[5]
Sinapic Acid	High	[5]
Ferulic Acid	High	[5]
p-Coumaric Acid	Low	[5]

Note: Caffeic and sinapic acids generally exhibit the highest reducing power in the FRAP assay, while p-coumaric acid shows the lowest.[5]

Table 3: Oxygen Radical Absorbance Capacity (ORAC) Assay

Hydroxycinnamic Acid	ORAC Value (µmol TE/g) - Higher is more potent	Reference
p-Coumaric Acid & derivatives	Highest	[7][8]
Ferulic Acid	High
Caffeic Acid	Moderate
Sinapic Acid	Moderate

Note: Interestingly, in the ORAC assay which measures peroxyl radical scavenging, p-coumaric acid and its derivatives have shown the highest activity.[7][8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are the summarized experimental protocols for the key antioxidant assays cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the principle of the reduction of the violet-colored DPPH radical to a stable, light-yellow hydrazine molecule by an antioxidant agent.[9]

• Reagents:

  • DPPH solution (e.g., 0.1 mM in methanol).

  • Test samples of hydroxycinnamic acids at various concentrations.

  • A positive control (e.g., Trolox or Ascorbic Acid).

• Procedure:

  • A specific volume of the DPPH solution is added to the test samples.

  • The reaction mixture is incubated in the dark at room temperature for a defined period (e.g., 30 minutes).[9]

  • The absorbance is measured spectrophotometrically at a specific wavelength (e.g., 517 nm).

  • The percentage of DPPH radical scavenging activity is calculated.

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).

• Reagents:

  • ABTS stock solution (e.g., 7 mM ABTS and 2.45 mM potassium persulfate).[10]

  • The stock solution is diluted to obtain an absorbance of ~0.7 at 734 nm.

  • Test samples and a standard (e.g., Trolox).

• Procedure:

  • The ABTS radical cation is pre-generated by reacting ABTS with potassium persulfate.

  • The test sample is added to the ABTS•+ solution.

  • After a set incubation time, the absorbance is measured at 734 nm.[9]

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[11]

• Reagents:

  • FRAP reagent: a mixture of acetate buffer (pH 3.6), TPTZ (2,4,6-tripyridyl-s-triazine) solution in HCl, and FeCl₃·6H₂O solution.[11][12]

  • Test samples and a ferrous sulfate standard.

• Procedure:

  • The FRAP reagent is freshly prepared and warmed.

  • The test sample is added to the FRAP reagent.

  • The absorbance of the blue-colored ferrous-TPTZ complex is measured at a specific wavelength (e.g., 593 nm) after a defined incubation time.[11]

  • The antioxidant capacity is determined from a standard curve of Fe²⁺ concentration.

ORAC (Oxygen Radical Absorbance Capacity) Assay

This assay measures the ability of an antioxidant to quench peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

• Reagents:

  • Fluorescein (a fluorescent probe).

  • AAPH solution (radical generator).

  • Test samples and a Trolox standard.

• Procedure:

  • The test sample is mixed with the fluorescein solution.

  • The AAPH solution is added to initiate the reaction.

  • The fluorescence decay is monitored over time.

  • The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve, with results expressed as Trolox equivalents.

Signaling Pathways and Experimental Workflow

Hydroxycinnamic acids can exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways, such as the Nrf2-ARE pathway, which upregulates the expression of antioxidant enzymes.[13][14]

Caption: Nrf2-ARE signaling pathway activation by hydroxycinnamic acids.

The following diagram illustrates a typical experimental workflow for a comparative study of the antioxidant properties of different hydroxycinnamic acids.

Caption: Experimental workflow for comparing antioxidant properties.

References

• 1. Antioxidant properties of hydroxycinnamic acids: a review of structure- activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insights into the Effects of Hydroxycinnamic Acid and Its Secondary Metabolites as Antioxidants for Oxidative Stress and Plant Growth under Environmental Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Antioxidant properties of hydroxycinnamic acids: a review of structure- activity relationships. | Semantic Scholar [semanticscholar.org]
• 5. Investigation of Antioxidant Synergisms and Antagonisms among Phenolic Acids in the Model Matrices Using FRAP and ORAC Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant properties of ferulic acid and its related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New insights into the antioxidant activity of hydroxycinnamic and hydroxybenzoic systems: spectroscopic, electrochemistry, and cellular studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Antioxidant assays – consistent findings from FRAP and ORAC reveal a negative impact of organic cultivation on antioxidant potential in spinach but not watercress or rocket leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Assessing the reproducibility of 2-Carboxycinnamic acid synthesis methods

The synthesis of 2-Carboxycinnamic acid, a valuable building block in the development of pharmaceuticals and functional materials, can be approached through various chemical pathways. The reproducibility of these methods, however, can vary significantly, impacting yield, purity, and overall efficiency. This guide provides a comparative assessment of prominent synthesis routes to 2-Carboxycinnamic acid, offering detailed experimental protocols and quantitative data to aid researchers in selecting the most suitable method for their needs.

Comparison of Synthesis Methods

The selection of a synthesis method for 2-Carboxycinnamic acid is often a trade-off between yield, reaction conditions, and the availability of starting materials. Below is a summary of key quantitative data for three distinct and reproducible methods.

Synthesis Method	Key Reactants	Catalyst/Reagent	Typical Yield (%)	Reaction Time	Reaction Temperature (°C)
Perkin Reaction	Phthalic anhydride, Acetic anhydride	Potassium acetate	Moderate	4-8 hours	180
Catalytic Domino Oxidation	Naphthols, Hydrogen peroxide	Diaryl diselenide	Nearly quantitative	Not specified	Mild conditions
Oxidative Cleavage	Hydroxynaphthalenes	Oxone®	High	Not specified	Room Temperature

Experimental Protocols

Detailed methodologies for the key synthesis routes are provided below, offering a step-by-step guide for laboratory reproduction.

Perkin Reaction of Phthalic Anhydride

This classical condensation reaction offers a direct, albeit sometimes lower-yielding, route to a derivative of 2-Carboxycinnamic acid. The reaction of phthalic anhydride with acetic anhydride in the presence of a weak base like potassium acetate is a known application of the Perkin reaction.[1][2]

Procedure:

• A mixture of phthalic anhydride, acetic anhydride, and freshly fused, finely powdered potassium acetate is heated under reflux.[3]

• Typical reaction temperatures are maintained around 180°C for a duration of 4 to 8 hours.[3][4]

• Upon completion, the reaction mixture is poured into water and steam distilled to remove any unreacted starting materials.

• The residual solution is cooled, filtered, and then acidified with concentrated hydrochloric acid to precipitate the crude product.

• The crude product can be purified by recrystallization from an appropriate solvent.

Catalytic Domino Oxidation of Naphthols

This highly effective method utilizes a catalytic system to achieve nearly quantitative yields of trans-2-carboxycinnamic acid from the oxidation of naphthols.[1]

Procedure:

• Unsubstituted 1- or 2-naphthols are subjected to oxidation using 30% aqueous hydrogen peroxide as the oxidant.[1]

• A 2,2'-dinitro-4,4'-ditrifluoromethyldiphenyl diselenide catalyst is employed to facilitate the oxygen transfer.[1]

• The reaction is conducted under mild conditions, though specific temperature and time parameters require optimization based on the substrate.

• The resulting trans-2-carboxycinnamic acid is isolated and purified from the reaction mixture.

Oxidative Cleavage of Hydroxynaphthalenes

The oxidative cleavage of the aromatic ring of hydroxynaphthalenes provides a direct route to o-carboxyarylacrylic acids, including 2-carboxycinnamic acid. This method, employing Oxone® as the oxidant, is notable for proceeding at room temperature.[5]

Procedure:

• The hydroxynaphthalene starting material is dissolved in a suitable solvent system, such as a mixture of acetonitrile and water.[5]

• Oxone® (potassium peroxymonosulfate) is added to the solution at room temperature.

• The reaction progress is monitored by techniques such as 1H NMR.[5]

• Upon completion, the (E)-o-carboxycinnamic acid is isolated from the reaction mixture.

• Purification can be achieved through standard techniques like recrystallization, and the product structure confirmed by 1H and 13C NMR spectroscopy.[5]

Reaction Pathways and Workflows

To visualize the logical flow of these synthetic procedures, the following diagrams illustrate the key steps and relationships.

Perkin Reaction Experimental Workflow

Catalytic Domino Oxidation Workflow

Oxidative Cleavage Reaction Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Perkin Reaction (Chapter 91) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. asianpubs.org [asianpubs.org]
• 4. SATHEE: Perkin Reaction Mechanism [satheeneet.iitk.ac.in]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

A Head-to-Head Comparison of Synthetic Routes to p-Hydroxycinnamic Acids

For Researchers, Scientists, and Drug Development Professionals

The synthesis of p-hydroxycinnamic acids, a crucial scaffold in numerous biologically active compounds and functional materials, has been approached through various chemical and biological methodologies. This guide provides a detailed, head-to-head comparison of the most prominent synthetic routes: the Perkin reaction, the Knoevenagel-Doebner condensation, the Heck reaction, and biocatalytic synthesis. By presenting quantitative data, detailed experimental protocols, and visual diagrams of reaction pathways, this document aims to equip researchers with the necessary information to select the most suitable synthetic strategy for their specific needs, considering factors such as yield, reaction conditions, substrate scope, and environmental impact.

Data Presentation: A Comparative Overview

The following table summarizes the key quantitative parameters for the different synthetic routes to p-hydroxycinnamic acids, offering a clear comparison of their efficiency and reaction conditions.

Parameter	Perkin Reaction	Knoevenagel-Doebner Condensation	Heck Reaction	Biocatalytic Synthesis (Tyrosine Ammonia Lyase)
Starting Materials	p-Hydroxybenzaldehyde, Acetic Anhydride	p-Hydroxybenzaldehyde, Malonic Acid	4-Iodophenol, Acrylic Acid	L-Tyrosine
Catalyst/Reagent	Alkali salt of the acid (e.g., Sodium Acetate)[1]	Weak base (e.g., Pyridine, Piperidine) or Organocatalyst (e.g., Proline)[2]	Palladium catalyst (e.g., Pd(OAc)₂), Base (e.g., Triethylamine)[3]	Tyrosine Ammonia Lyase (TAL) enzyme[4]
Typical Yield (%)	40-60%	60-97%[2][5]	Up to 95%[6]	High conversion, product concentration dependent on substrate loading
Reaction Temperature (°C)	180[7]	40-140[2][5]	80-120[8]	30-50
Reaction Time	5-8 hours[7]	4-16 hours (conventional), <1 hour (microwave)[2][5]	1-24 hours[3]	8-24 hours
Solvent	Typically solvent-free	Pyridine, Toluene, Ethanol, or solvent-free[2][5]	Acetonitrile, Water[3][9]	Aqueous buffer
Key Advantages	Historical significance, readily available starting materials.	High yields, milder conditions possible with modern modifications.[2]	High yields, good functional group tolerance.[6]	High specificity, environmentally benign, operates under mild conditions.[4]
Key Disadvantages	Harsh reaction conditions (high temperature), moderate yields.[7]	Use of toxic pyridine in classical method, potential for side reactions.[2]	Expensive palladium catalyst, potential for metal contamination in the product.[10]	Substrate cost, potential for enzyme inhibition, requires expertise in biocatalysis.

Experimental Protocols

This section provides detailed methodologies for the key synthetic routes discussed.

Perkin Reaction for the Synthesis of p-Hydroxycinnamic Acid

This protocol is adapted from the classical Perkin reaction for cinnamic acid synthesis.

Materials:

• p-Hydroxybenzaldehyde

• Acetic anhydride

• Anhydrous sodium acetate

• Hydrochloric acid (10%)

• Sodium carbonate solution (10%)

• Ethanol

Procedure:

• A mixture of p-hydroxybenzaldehyde (10 mmol), acetic anhydride (20 mmol), and anhydrous sodium acetate (10 mmol) is placed in a round-bottom flask equipped with a reflux condenser.

• The reaction mixture is heated in an oil bath at 180°C for 5 hours.

• The hot mixture is poured into a beaker containing 100 mL of water and stirred vigorously. The resulting solid is a mixture of p-acetoxycinnamic acid and unreacted starting materials.

• The mixture is heated to boiling, and a sufficient amount of 10% sodium carbonate solution is added to dissolve the acidic product.

• The hot solution is filtered to remove any insoluble impurities.

• The filtrate is cooled and acidified with 10% hydrochloric acid to precipitate the p-acetoxycinnamic acid.

• The precipitate is collected by vacuum filtration and washed with cold water.

• The crude p-acetoxycinnamic acid is then hydrolyzed by refluxing with 10% hydrochloric acid for 1 hour.

• Upon cooling, p-hydroxycinnamic acid crystallizes out.

• The product is collected by filtration, washed with cold water, and recrystallized from ethanol-water to afford pure p-hydroxycinnamic acid.

Knoevenagel-Doebner Condensation for the Synthesis of p-Hydroxycinnamic Acid (Proline-Catalyzed)

This protocol describes a greener version of the Knoevenagel-Doebner condensation.[2]

Materials:

• p-Hydroxybenzaldehyde

• Malonic acid

• L-Proline

• Ethanol

• Hydrochloric acid (1 M)

Procedure:

• In a round-bottom flask, p-hydroxybenzaldehyde (10 mmol), malonic acid (12 mmol), and L-proline (1 mmol) are dissolved in ethanol (20 mL).

• The reaction mixture is stirred at 60°C for 4 hours.

• The solvent is removed under reduced pressure.

• The residue is dissolved in 50 mL of water and acidified to pH 2 with 1 M hydrochloric acid.

• The precipitated p-hydroxycinnamic acid is collected by vacuum filtration.

• The solid is washed with cold water and dried under vacuum to yield the pure product.

Heck Reaction for the Synthesis of p-Hydroxycinnamic Acid

This protocol is adapted from procedures for the synthesis of cinnamic acid derivatives.[3]

Materials:

• 4-Iodophenol

• Acrylic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Acetonitrile

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen) are added 4-iodophenol (10 mmol), acrylic acid (15 mmol), palladium(II) acetate (0.2 mmol), and triphenylphosphine (0.4 mmol).

• Acetonitrile (50 mL) and triethylamine (20 mmol) are added to the flask.

• The reaction mixture is heated to 100°C and stirred for 12 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is taken up in ethyl acetate (100 mL) and washed with 1 M hydrochloric acid (2 x 50 mL) and brine (50 mL).

• The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to afford pure p-hydroxycinnamic acid.

Biocatalytic Synthesis of p-Hydroxycinnamic Acid

This protocol outlines a general procedure using a whole-cell biocatalyst expressing Tyrosine Ammonia Lyase (TAL).

Materials:

• L-Tyrosine

• Aqueous buffer (e.g., Tris-HCl, pH 8.5)

• Whole-cell biocatalyst (e.g., E. coli expressing a TAL gene)

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• A suspension of the whole-cell biocatalyst is prepared in the aqueous buffer. The cell density is adjusted to a predetermined optimal value.

• L-Tyrosine is added to the cell suspension to the desired substrate concentration.

• The reaction mixture is incubated at a controlled temperature (e.g., 37°C) with shaking for a specified period (e.g., 24 hours).

• The reaction progress can be monitored by taking samples at intervals and analyzing the concentration of p-hydroxycinnamic acid by HPLC.

• After the reaction is complete, the cells are removed by centrifugation.

• The supernatant is acidified to pH 2 with 1 M hydrochloric acid to precipitate the p-hydroxycinnamic acid.

• The product is then extracted with ethyl acetate.

• The organic extracts are combined, dried over anhydrous sodium sulfate, and the solvent is evaporated to yield p-hydroxycinnamic acid.

• Further purification can be achieved by recrystallization.

Mandatory Visualization

The following diagrams illustrate the core mechanisms of the described synthetic routes.

Caption: Mechanism of the Perkin Reaction.

Caption: Mechanism of the Knoevenagel-Doebner Condensation.

Caption: Catalytic Cycle of the Heck Reaction.

Caption: Biocatalytic Synthesis via Tyrosine Ammonia Lyase.

References

• 1. byjus.com [byjus.com]
• 2. Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. odinity.com [odinity.com]
• 4. Frontiers | Production of Cinnamic and p-Hydroxycinnamic Acids in Engineered Microbes [frontiersin.org]
• 5. Frontiers | Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis [frontiersin.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Perkin Reaction: Definition & Mechanism - Lesson | Study.com [study.com]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. gctlc.org [gctlc.org]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2-Carboxycinnamic Acid

Effective management of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed procedures for the proper disposal of 2-Carboxycinnamic acid, ensuring the safety of laboratory personnel and compliance with regulatory standards. The following protocols are designed for researchers, scientists, and drug development professionals.

Hazard and Exposure Data

It is essential to be aware of the potential hazards associated with 2-Carboxycinnamic acid and the necessary protective measures. The following table summarizes key safety information.

Parameter	Specification	Source
GHS Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation. H402: Harmful to aquatic life.	[1][2][3][4][5]
GHS Precautionary Statements	P261, P264, P271, P273, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, P501	[1][2][3][4]
Personal Protective Equipment (PPE)	Eye/face protection (safety glasses with side-shields or goggles), protective gloves (e.g., nitrile rubber), protective clothing, respiratory protection (if dust is generated).	[1][2][5][6]
First Aid Measures	In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.[1][3] In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs: Get medical advice/attention. Take off contaminated clothing and wash before reuse.[1][2] If inhaled: Move person into fresh air. If not breathing, give artificial respiration.[1][5] If swallowed: Rinse mouth. Do NOT induce vomiting.[1][2]

Disposal Protocol

Adherence to a standardized disposal protocol is crucial for minimizing risks. The following step-by-step methodology outlines the proper procedure for disposing of 2-Carboxycinnamic acid.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling the chemical, ensure you are wearing the appropriate PPE, including safety glasses, gloves, and a lab coat.[1][2][5][6]

• Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation of dust or fumes.[1][5]

• Avoid generating dust.[1][3][5]

• Wash hands thoroughly after handling.[1][2][3][5]

2. Spill Management:

• In the event of a spill, prevent further leakage if it is safe to do so.[1]

• For solid spills, carefully sweep or vacuum the material and place it into a designated, labeled waste container.[1] Avoid actions that could generate dust.

• For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1]

• Do not allow the chemical to enter drains or waterways.[1][3][4][5]

3. Waste Collection and Storage:

• Collect waste 2-Carboxycinnamic acid and any contaminated materials in a clearly labeled, sealed container.

• Store the waste container in a designated, secure area away from incompatible materials.

• Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

4. Final Disposal:

• Dispose of the chemical waste through a licensed and approved waste disposal company.[1][3][4]

• All disposal activities must be in accordance with federal, state, and local environmental regulations.[1][4][6] It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Dispose of empty containers as unused product, as they may retain chemical residue.[1] Do not reuse empty containers.[1][6]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Carboxycinnamic acid.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gustavus.edu [gustavus.edu]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. axxence.de [axxence.de]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Carboxycinnamic Acid

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of 2-Carboxycinnamic acid. Adherence to these procedures is essential for ensuring a safe laboratory environment and the integrity of your research.

Researchers and drug development professionals require immediate and clear guidance on the safe handling of specialized chemical compounds. This procedural guide for 2-Carboxycinnamic acid is designed to be your trusted resource, offering value beyond the product by prioritizing your safety and operational efficiency.

Personal Protective Equipment (PPE) and Hazard Mitigation

When handling 2-Carboxycinnamic acid, a thorough risk assessment is paramount. The following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles.[1][2][3][4]	Protects against dust particles and splashes, preventing serious eye irritation.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[2][5]	Prevents skin contact, which can cause irritation.[3][6]
Body Protection	Acid-resistant lab coat.[2][5]	Protects against accidental spills and contamination of personal clothing.[3]
Respiratory Protection	Use in a well-ventilated area or under a fume hood.[3][5] If dust generation is unavoidable, a NIOSH-approved P2 or P95 dust respirator is recommended.[1][2][7]	Minimizes inhalation of dust, which may cause respiratory tract irritation.[6][8]

Note: The safety recommendations are based on data for cinnamic acid and its derivatives. Always consult the specific Safety Data Sheet (SDS) for 2-Carboxycinnamic acid upon receipt.

Hazard and Exposure Data

Toxicological and Hazard Information

Hazard Classification	Description	Precautionary Statements
Eye Irritation	Causes serious eye irritation (Category 2A).[1][6][8]	Wear eye protection.[1] If in eyes, rinse cautiously with water for several minutes.[1]
Skin Irritation	May cause skin irritation.[3][6][8]	Wear protective gloves.[3][6] Wash skin thoroughly after handling.[1]
Respiratory Irritation	May cause respiratory irritation.[6][8]	Avoid breathing dust.[3][6] Use only in a well-ventilated area.[3][6]
Aquatic Hazard	Harmful to aquatic life (Acute 3).[1]	Avoid release to the environment.[1]

Procedural Workflow for Handling 2-Carboxycinnamic Acid

The following diagram outlines the step-by-step process for the safe handling of 2-Carboxycinnamic acid from receipt to disposal.

Caption: Workflow for Safe Handling of 2-Carboxycinnamic Acid.

Operational Plan: From Receipt to Experiment

1. Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Verify that the container is clearly labeled as "2-Carboxycinnamic acid".

2. Storage:

• Store the container in a cool, dry, and well-ventilated place, away from incompatible materials.[3][7]

• Keep the container tightly closed when not in use.[1][3]

3. Handling:

• Engineering Controls: All handling of 2-Carboxycinnamic acid that may generate dust should be conducted in a chemical fume hood to ensure adequate ventilation.[3][5]

• Personal Protective Equipment: Before handling, don the required PPE as outlined in the table above.

• Weighing and Transfer:

  • Minimize the creation of dust when handling the solid material.

  • Use appropriate tools (e.g., spatula) for transferring the powder.

  • Clean up any spills immediately by dry methods (e.g., sweeping or vacuuming with HEPA filter) and place in a sealed container for disposal.[1] Avoid generating dust during cleanup.[1]

4. First Aid Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[1][3] If eye irritation persists, get medical advice/attention.[1]

• Skin Contact: Remove contaminated clothing and rinse the affected skin with plenty of water.[1][3] Wash with soap and water.[2]

• Inhalation: Move the person to fresh air.[1][3]

• Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[3] Seek medical attention.[1]

Disposal Plan

1. Waste Segregation:

• Collect all waste material containing 2-Carboxycinnamic acid, including contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly labeled waste container.

• Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.[1]

2. Container Management:

• Handle uncleaned, empty containers as you would the product itself.[1]

• Ensure waste containers are kept tightly closed.

3. Final Disposal:

• Dispose of all waste containing 2-Carboxycinnamic acid through a licensed and approved waste disposal company.[1][9]

• Follow all local, state, and federal regulations for chemical waste disposal.[1][9]

• Avoid releasing the chemical into the environment, as it is harmful to aquatic life.[1]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. hmdb.ca [hmdb.ca]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 5. 2-Carboxycinnamic acid | 18454-53-0 | Benchchem [benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. trans-Cinnamic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 9. tcichemicals.com [tcichemicals.com]